Perfluoro-3,6-dioxaheptanoic acid

• CAS: 151772-58-6

Core Science & Biosynthesis

Perfluoro-3,6-dioxaheptanoic acid chemical properties

An In-depth Technical Guide on the Chemical Properties of Perfluoro-3,6-dioxaheptanoic Acid

Overview

Perfluoro-3,6-dioxaheptanoic acid (PFHpA), also known as Nonafluoro-3,6-dioxaheptanoic acid (NFDHA), is a member of the per- and polyfluoroalkyl substances (PFAS) class of chemicals.[1][2] Specifically, it is a perfluoroalkyl ether carboxylic acid (PFECA). Its structure is characterized by a perfluorinated carbon chain that includes two ether oxygen atoms, a feature that distinguishes its chemical properties from traditional linear perfluorocarboxylic acids.[3] This compound is identified by the CAS registry number 151772-58-6.[1][3][4] Like other PFAS, PFHpA exhibits significant thermal stability and chemical resistance, which contributes to its industrial utility as well as its environmental persistence.[3] It is used as a surfactant, corrosion inhibitor, and as a component in aqueous film-forming foams (AFFF) for firefighting.[3]

Chemical and Physical Properties

Perfluoro-3,6-dioxaheptanoic acid is a water-soluble, colorless, and odorless substance, typically found as a white semi-solid in its pure form.[3][4] The presence of ether linkages in its backbone enhances its water solubility compared to perfluoroalkyl acids of similar carbon chain length.[3] It is considered a strong acid, readily dissociating in aqueous environments.[5]

Table 1: Summary of Chemical and Physical Properties

Property	Value	Source(s)
CAS Number	151772-58-6	[1][2][3][4][6]
Molecular Formula	C₅HF₉O₄	[1][2][3][6]
Molecular Weight	296.04 g/mol	[1][3][6]
IUPAC Name	2,2-difluoro-2-[1,1,2,2-tetrafluoro-2-(trifluoromethoxy)ethoxy]acetic acid	[6]
Synonyms	Nonafluoro-3,6-dioxaheptanoic acid, NFDHA, 3,6-OPFHpA	[1][2][7]
Physical State	White Semi-Solid, Colorless, Odorless	[3][4]
pKa	-0.32 ± 0.18 (at 27 °C)	[2]
Monoisotopic Mass	295.97311197 Da	[6]
Canonical SMILES	C(=O)(C(OC(C(OC(F)(F)F)(F)F)(F)F)(F)F)O	[2][8]
InChIKey	PPWRLPJIHGWGFH-UHFFFAOYSA-N	[2][8]

Analytical Data and Characterization

The quantification and characterization of Perfluoro-3,6-dioxaheptanoic acid are typically performed using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).[9] This compound is included in United States Environmental Protection Agency (EPA) Method 533, which is used for the analysis of PFAS in drinking water.[10][11]

Table 2: Representative LC-MS/MS Parameters

Parameter	Value	Source(s)
Ionization Mode	Electrospray Ionization (ESI), Negative	[6]
Precursor Adduct	[M-H]⁻	[6]
Precursor m/z	294.9658	[6]
Fragmentation Mode	Higher-energy C-trap dissociation (HCD)	[6]
Primary Fragment Ion (m/z)	200.9793	[6]
Secondary Fragment Ion (m/z)	84.9907	[6]

Thermal Stability and Decomposition

Perfluoro-3,6-dioxaheptanoic acid demonstrates exceptional thermal stability.[3] However, at elevated temperatures, PFECAs can undergo thermal decomposition.[12] Studies on related compounds suggest that the primary degradation pathway involves the preferential cleavage of the C–O ether bond located near the carboxyl group.[12][13] This is a critical distinction from linear PFCAs, where C-C bond scission is the primary mechanism.[12][13]

Conceptual pathway for the thermal decomposition of PFECAs.

Hazard and Safety Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, Perfluoro-3,6-dioxaheptanoic acid is classified as a hazardous substance.[6]

• Skin Corrosion/Irritation : Causes severe skin burns and eye damage (H314) or causes skin irritation (H315).[6]

• Eye Damage/Irritation : Causes serious eye irritation (H319).

While the pure compound is non-flammable, solutions in flammable solvents, such as methanol (B129727), are classified as highly flammable and toxic if swallowed, inhaled, or in contact with skin.[3] Standard laboratory safety protocols, including the use of personal protective equipment (PPE) such as gloves and safety glasses, should be strictly followed when handling this chemical.

Experimental Protocols

Protocol for Quantification in Water by SPE and LC-MS/MS

This protocol outlines a standard method for the extraction and quantification of Perfluoro-3,6-dioxaheptanoic acid from a water sample, based on established EPA methodologies.[10][14]

Workflow for the analysis of Perfluoro-3,6-dioxaheptanoic acid.

• Sample Preparation :

  • Collect a 250 mL water sample in a polypropylene (B1209903) bottle.

  • Fortify the sample with a known concentration of an isotopically labeled internal standard (e.g., ¹³C₃-PFHpA) to correct for matrix effects and recovery losses.

• Solid Phase Extraction (SPE) :

  • Condition a weak anion exchange (WAX) SPE cartridge with a basic methanol solution followed by reagent water.

  • Load the entire water sample onto the SPE cartridge at a flow rate of approximately 5-10 mL/min.

  • Wash the cartridge with a mild buffer (e.g., ammonium (B1175870) acetate) to remove hydrophilic interferences.

  • Dry the cartridge thoroughly under a stream of nitrogen.

  • Elute the analyte from the cartridge using a small volume (e.g., 4-8 mL) of basic methanol (e.g., methanol with 0.1% NH₄OH).[15]

• Concentration and Reconstitution :

  • Concentrate the eluate to near dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40-50°C).

  • Reconstitute the dried extract in a final volume of 500-1000 µL of methanol.[15]

• LC-MS/MS Analysis :

  • Chromatography : Inject the reconstituted sample onto a C18 analytical column (e.g., Waters XBridge C18, 3.5 µm, 2.1x50 mm).[6] Use a gradient elution program with mobile phases typically consisting of (A) ammonium acetate (B1210297) in water and (B) methanol.

  • Mass Spectrometry : Operate the mass spectrometer in negative ion mode using Multiple Reaction Monitoring (MRM). Monitor the transition for the native analyte (e.g., m/z 295 → 201) and the internal standard.

  • Quantification : Generate a calibration curve using standards of known concentrations. Calculate the concentration of Perfluoro-3,6-dioxaheptanoic acid in the original sample by comparing its peak area ratio to the internal standard against the calibration curve.

Protocol for Thermal Decomposition Analysis

This protocol describes a method to investigate the thermal decomposition products of Perfluoro-3,6-dioxaheptanoic acid, adapted from studies on related PFAS.[12][13]

• Sample Preparation :

  • Place a small, precisely weighed amount of the neat compound (or a solution of it) onto a suitable sorbent material within a pyrolysis sample cup.

• Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS) :

  • Place the sample cup into the autosampler of a pyrolysis unit that is directly coupled to a GC/MS system.

  • Set the pyrolysis furnace to the target temperature (e.g., with a temperature program from 150°C to 600°C) to induce thermal decomposition.

  • The volatile decomposition products are immediately swept by a carrier gas (e.g., Helium) into the GC injection port.

• GC/MS Analysis :

  • Gas Chromatography : Separate the decomposition products on a suitable capillary column (e.g., a mid-polarity column). Use a temperature-programmed run to resolve compounds with different boiling points.

  • Mass Spectrometry : Operate the mass spectrometer in electron ionization (EI) mode, scanning a wide mass range (e.g., m/z 30-600).

  • Product Identification : Identify the resulting decomposition products by comparing their mass spectra to spectral libraries (e.g., NIST) and by interpreting fragmentation patterns. This allows for the elucidation of the decomposition mechanism.[12]

References

• 1. scbt.com [scbt.com]
• 2. Perfluoro-3,6-dioxaheptanoic acid - Wikidata [wikidata.org]
• 3. Perfluoro-3,6-dioxaheptanoic acid (151772-58-6) for sale [vulcanchem.com]
• 4. exfluor.com [exfluor.com]
• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. Perfluoro-3,6-dioxaheptanoic acid | C5HF9O4 | CID 2782393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. pub.norden.org [pub.norden.org]
• 10. qecusa.com [qecusa.com]
• 11. Perfluoro-3,6-dioxaheptanoic acid | LGC Standards [lgcstandards.com]
• 12. Mechanistic Investigations of Thermal Decomposition of Perfluoroalkyl Ether Carboxylic Acids and Short-Chain Perfluoroalkyl Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. epa.gov [epa.gov]
• 15. nemc.us [nemc.us]

Nonafluoro-3,6-dioxaheptanoic Acid (NFDHA): A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonafluoro-3,6-dioxaheptanoic acid (NFDHA) is a synthetic perfluoroalkyl ether carboxylic acid (PFECA). As a member of the broader class of per- and polyfluoroalkyl substances (PFAS), NFDHA is characterized by its robust chemical stability, environmental persistence, and potential for bioaccumulation. This technical guide provides a comprehensive overview of the structure, properties, and analytical considerations for NFDHA, intended to support research and development activities. While specific biological signaling pathways for NFDHA are not yet fully elucidated, potential mechanisms are discussed in the context of related PFAS compounds.

Chemical Structure and Identification

NFDHA is a nine-carbon chain carboxylic acid where several carbon atoms are replaced by oxygen, forming ether linkages, and all hydrogen atoms (except for the carboxylic acid proton) are substituted with fluorine atoms.

Chemical Formula: C₅HF₉O₄

Molecular Weight: 296.04 g/mol

IUPAC Name: 2,2-difluoro-2-[1,1,2,2-tetrafluoro-2-(trifluoromethoxy)ethoxy]acetic acid

Synonyms: Perfluoro-3,6-dioxaheptanoic acid, PFO2HpA

Structural Representations

Below are the common representations for the NFDHA molecule:

• SMILES (Simplified Molecular-Input Line-Entry System): O=C(O)C(F)(F)OC(F)(F)C(F)(F)OC(F)(F)F

• InChI (International Chemical Identifier): InChI=1S/C5HF9O4/c6-2(7,1(15)16)17-3(8,9)4(10,11)18-5(12,13)14/h(H,15,16)

• InChIKey: PPWRLPJIHGWGFH-UHFFFAOYSA-N

Physicochemical Properties

A summary of the key physicochemical properties of NFDHA is presented in the table below. These properties are crucial for understanding its environmental fate, transport, and potential biological interactions.

Property	Value	Reference
Physical State	Liquid
Boiling Point	145 °C
Density	1.765 g/cm³
pKa	0.20 ± 0.10 (Predicted)
Solubility	Soluble in DMSO and Methanol (slightly)

Experimental Protocols

General Synthesis of Perfluoroether Carboxylic Acids

Disclaimer: This is a generalized protocol and requires optimization and safety assessment for the specific synthesis of NFDHA. Handling of fluorinated compounds and hydrofluoric acid requires specialized laboratory equipment and stringent safety precautions.

Objective: To synthesize a perfluoroether carboxylic acid from its corresponding acyl fluoride (B91410).

Materials:

• Perfluoroether acyl fluoride precursor

• High-purity water

• A suitable organic solvent (e.g., a fluorinated solvent)

• Stirring apparatus

• Reaction vessel resistant to hydrofluoric acid (e.g., polyethylene (B3416737) or Teflon)

• Equipment for extraction and distillation

Procedure:

• Reaction Setup: In a well-ventilated fume hood, a reaction vessel is charged with the perfluoroether acyl fluoride precursor dissolved in a suitable organic solvent.

• Hydrolysis: High-purity water is slowly added to the reaction mixture while stirring vigorously. The hydrolysis of the acyl fluoride to the carboxylic acid is an exothermic reaction, and the temperature should be controlled.

• Reaction Monitoring: The progress of the reaction can be monitored using techniques such as infrared (IR) spectroscopy by observing the disappearance of the acyl fluoride peak and the appearance of the carboxylic acid peak.

• Workup: Upon completion of the reaction, the mixture is transferred to a separatory funnel. The organic layer containing the perfluoroether carboxylic acid is separated from the aqueous layer which contains hydrofluoric acid as a byproduct.

• Purification: The crude product is purified by distillation under reduced pressure to yield the final perfluoroether carboxylic acid.

Characterization: The final product should be characterized by standard analytical techniques such as ¹H NMR, ¹⁹F NMR, and mass spectrometry to confirm its identity and purity.

Caption: Conceptual workflow for the synthesis of NFDHA via hydrolysis.

Analytical Methods for Quantification

The quantification of NFDHA, particularly in environmental and biological matrices, is typically achieved using high-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). Several standardized methods developed by the U.S. Environmental Protection Agency (EPA) for the analysis of PFAS in various media are applicable to NFDHA.

Method	Matrix	Description
EPA Method 537.1	Drinking Water	Solid Phase Extraction (SPE) and LC-MS/MS for the determination of selected PFAS.
EPA Method 533	Drinking Water	Isotope dilution anion exchange SPE and LC-MS/MS for selected PFAS.
EPA Method 1633	Aqueous, Solid, Biosolids, and Tissue Samples	Isotope dilution LC-MS/MS for analysis of PFAS in various matrices.

A general workflow for the analysis of NFDHA in an aqueous sample is depicted below.

Caption: General workflow for the quantitative analysis of NFDHA.

Potential Signaling Pathways and Biological Interactions

Direct experimental evidence detailing the specific signaling pathways modulated by NFDHA is limited. However, based on studies of structurally similar PFAS, such as Perfluorooctanoic acid (PFOA), it is hypothesized that NFDHA may interact with nuclear receptors, which are key regulators of gene expression.

Two of the most studied nuclear receptors in the context of PFAS are the Peroxisome Proliferator-Activated Receptors (PPARs) and the Estrogen Receptors (ERs).

Hypothetical Interaction with PPARα

Peroxisome Proliferator-Activated Receptor Alpha (PPARα) is a key regulator of lipid metabolism. Many PFAS, due to their structural similarity to fatty acids, can act as agonists for PPARα. Activation of PPARα leads to a cascade of events resulting in the transcription of genes involved in fatty acid oxidation.

The diagram below illustrates a generalized signaling pathway for PPARα activation by a PFAS ligand.

Caption: Generalized PPARα signaling pathway potentially activated by NFDHA.

Conclusion

Nonafluoro-3,6-dioxaheptanoic acid (NFDHA) is a perfluoroether carboxylic acid of growing interest due to its presence in the environment. This guide provides a foundational understanding of its chemical structure, physicochemical properties, and analytical methodologies. While direct evidence for its interaction with specific biological signaling pathways is still emerging, the established knowledge of related PFAS compounds suggests that nuclear receptors like PPARs are plausible targets. Further research is necessary to fully elucidate the biological activities and potential toxicological profile of NFDHA. This information is critical for assessing its risk to human health and the environment and for the development of potential remediation strategies.

An In-depth Technical Guide to the Physicochemical Characteristics of Nonafluoro-3,6-dioxaheptanoic Acid (CAS Number: 151772-58-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonafluoro-3,6-dioxaheptanoic acid (NFDHA), identified by the CAS number 151772-58-6, is a perfluoroalkyl ether carboxylic acid (PFECA). As a member of the broader class of per- and polyfluoroalkyl substances (PFAS), NFDHA has garnered attention within the scientific community due to its presence as an environmental contaminant. This technical guide provides a comprehensive overview of the known physicochemical characteristics of NFDHA, outlines relevant experimental protocols for their determination, and explores potential biological interactions based on data from related PFAS compounds. All quantitative data is presented in structured tables for clarity and comparative analysis.

Physicochemical Properties

The following tables summarize the key physicochemical properties of Nonafluoro-3,6-dioxaheptanoic Acid.

Table 1: General and Chemical Properties

Property	Value	Reference
CAS Number	151772-58-6	[1][2]
Formal Name	2,2-difluoro-2-[1,1,2,2-tetrafluoro-2-(trifluoromethoxy)ethoxy]-acetic acid	[1]
Synonyms	NFDHA, Perfluoro-3,6-dioxaheptanoic Acid, PFO2HpA	[1]
Molecular Formula	C₅HF₉O₄	[1][2]
Molecular Weight	296.04 g/mol	[1][2]
Physical State	Liquid or Solid	[1][3]
SMILES	O=C(C(F)(OC(F)(C(F)(OC(F)(F)F)F)F)F)O	[1]
InChI Key	PPWRLPJIHGWGFH-UHFFFAOYSA-N	[1]

Table 2: Physical and Thermodynamic Properties

Property	Value	Reference
Boiling Point	145 °C	[1]
Density	1.765 ± 0.06 g/cm³ (Predicted)	[1]
Flash Point	66.2 °C	[4][5]
pKa (Predicted)	0.20 ± 0.10	[5]

Table 3: Solubility

Solvent	Solubility	Reference
Dimethylformamide (DMF)	10 mg/mL	[1]
Dimethyl sulfoxide (B87167) (DMSO)	10 mg/mL	[1]
Ethanol	5 mg/mL	[1]
Phosphate-Buffered Saline (PBS, pH 7.2)	10 mg/mL	[1]

Experimental Protocols

Boiling Point Determination (General Protocol)

The boiling point of a liquid can be determined using a distillation or reflux method. A common micro-method involves a Thiele tube.

Workflow for Boiling Point Determination using a Thiele Tube:

Boiling Point Determination Workflow

Density Measurement (General Protocol)

The density of a liquid can be determined using Archimedes' principle, which involves measuring the buoyant force on a submerged object of known volume.

Workflow for Density Measurement:

Density Measurement Workflow

Solubility Determination (General Protocol for PFAS)

The shake-flask method is a common technique for determining the water solubility of substances.

Workflow for Shake-Flask Solubility Measurement:

Shake-Flask Solubility Workflow

Analytical Methods for Detection

Nonafluoro-3,6-dioxaheptanoic acid, as a PFAS compound, is typically analyzed using highly sensitive chromatographic and mass spectrometric techniques.

Table 4: Analytical Methodologies

Technique	Description	Reference
LC-MS/MS	Liquid Chromatography with tandem Mass Spectrometry is the most common method for the quantification of PFAS in various matrices, including water and biological samples.	[6]
Pyrolysis GC-MS	Pyrolysis Gas Chromatography-Mass Spectrometry can be used for the characterization of PFAS polymers.	[7]
Combustion Ion Chromatography (CIC)	Used for the determination of total organic fluorine content, which can indicate the presence of PFAS.	[7]

General Workflow for LC-MS/MS Analysis of PFAS:

LC-MS/MS Analysis Workflow

Potential Biological Signaling Pathways

Currently, there is a lack of specific research on the biological signaling pathways directly affected by Nonafluoro-3,6-dioxaheptanoic acid. However, studies on other structurally related and more extensively researched PFAS, such as Perfluorooctanoic acid (PFOA), provide insights into potential mechanisms of action for this class of compounds. It is important to note that the following information is based on related compounds and may not be directly applicable to NFDHA.

Research on PFOA and other PFAS has suggested interactions with several key signaling pathways:

• Peroxisome Proliferator-Activated Receptor Alpha (PPARα): Activation of PPARα is a well-documented effect of many PFAS, leading to alterations in lipid metabolism.[8][9]

• Constitutive Androstane Receptor (CAR) and Pregnane X Receptor (PXR): These nuclear receptors are involved in the metabolism and detoxification of foreign substances and have been shown to be activated by some PFAS.[9][10]

• Estrogen Receptor Alpha (ERα): Some PFAS have been shown to interact with ERα, suggesting potential endocrine-disrupting effects.[9]

• Transforming Growth Factor-Beta (TGF-β) Signaling: PFOA has been shown to modulate the TGF-β/SMAD signaling pathway, which is involved in cell growth, differentiation, and apoptosis.[11]

Hypothesized Signaling Interactions of PFAS (based on related compounds):

Hypothesized PFAS Signaling Interactions

Conclusion

This technical guide provides a summary of the currently available physicochemical data for Nonafluoro-3,6-dioxaheptanoic Acid (CAS 151772-58-6). While specific experimental protocols and detailed biological pathway information for this compound are limited, this guide offers a foundation for researchers by presenting known properties and outlining standard methodologies for further investigation. The provided workflows and diagrams serve as a visual aid to understand the processes involved in characterizing this and other related PFAS compounds. Further research is warranted to fully elucidate the properties and biological effects of NFDHA.

References

• 1. NONAFLUORO-3,6-DIOXAHEPTANOIC ACID CAS#: 151772-58-6 [m.chemicalbook.com]
• 2. scbt.com [scbt.com]
• 3. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Cas 151772-58-6,NONAFLUORO-3,6-DIOXAHEPTANOIC ACID | lookchem [lookchem.com]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Perfluorooctanoic acid (PFOA) affects distinct molecular signalling pathways in human primary hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. PPARα-independent transcriptional targets of perfluoroalkyl acids revealed by transcript profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Making sure you're not a bot! [dukespace.lib.duke.edu]

Synthesis of Perfluoroether Carboxylic Acids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Perfluoroether carboxylic acids (PFECAs) are a class of organofluorine compounds characterized by a perfluoroalkyl ether chain and a terminal carboxylic acid functional group. Their unique properties, including high chemical and thermal stability, surface activity, and biological persistence, have led to their use in various industrial applications and garnered interest within the field of drug development. This technical guide provides an in-depth overview of the primary synthesis pathways for PFECAs, detailed experimental protocols, and insights into their biological interactions.

Core Synthesis Pathways

The synthesis of perfluoroether carboxylic acids typically involves the preparation of a perfluoroether acyl fluoride (B91410) intermediate, followed by conversion to an ester and subsequent hydrolysis to the final carboxylic acid. Other notable methods include the direct fluorination of hydrocarbon precursors and the oxidation of perfluoroalkyl iodides.

Synthesis from Perfluoroether Acyl Fluorides

A common and versatile method for synthesizing PFECAs begins with a corresponding perfluoroether acyl fluoride (Rf-COF). This intermediate can be prepared through the oligomerization of hexafluoropropylene oxide (HFPO). The acyl fluoride is then converted to a perfluoroether ester, which is subsequently hydrolyzed to the desired carboxylic acid.

A patented three-step process exemplifies this pathway, starting from a perfluoropolyether acyl fluoride:

• Esterification: The perfluoroether acyl fluoride reacts with an alcohol (e.g., methanol (B129727) or ethanol) in the presence of a fluoride salt (e.g., potassium fluoride or sodium fluoride) to produce the corresponding perfluoroether ester.

• Saponification: The resulting ester is then treated with a basic salt, such as potassium hydroxide (B78521) or sodium hydroxide, to yield the perfluoropolyether carboxylate salt.

• Acidification: The final perfluoroether carboxylic acid is obtained by reacting the carboxylate salt with a strong acid, like concentrated sulfuric acid, followed by distillation.[1]

This method is advantageous as it avoids the generation of large amounts of hydrofluoric acid and results in high product yields with low water and fluoride ion content.[1]

Electrochemical Fluorination (ECF)

Electrochemical fluorination is a primary industrial method for producing perfluoroalkyl carboxylic acids (PFCAs) in general. This process involves the electrolysis of a hydrocarbon carboxylic acid fluoride in anhydrous hydrogen fluoride. The resulting perfluoroacyl fluoride is then hydrolyzed to the corresponding perfluoroalkyl carboxylic acid.[2] While this method is effective, it typically produces a mixture of linear and branched isomers.

Synthesis from Perfluoroalkyl Iodides

Another synthetic route involves the reaction of a perfluoroalkyl iodide with oleum (B3057394) in the presence of a metal salt catalyst from Group IIB of the periodic table, with the concurrent addition of chlorine. This reaction produces a perfluorocarboxylic acid fluoride, which can then be isolated or hydrolyzed to the corresponding carboxylic acid.[3]

Quantitative Data on Synthesis

The following tables summarize quantitative data for the synthesis of a perfluoropolyether carboxylic acid as described in a representative patent.

Table 1: Reaction Conditions and Yields for the Synthesis of Perfluoropolyether Methyl Ester

Parameter	Value
Starting Material	CF₃CF₂CF₂OCF(CF₃)-COF
Alcohol	Methanol
Fluoride Salt	Anhydrous Potassium Fluoride
Temperature	0–10 °C
Reaction Time	2 hours
Yield	99%

Data from patent CN105646177A.[1]

Table 2: Reaction Conditions and Yields for the Saponification of Perfluoropolyether Methyl Ester

Parameter	Value
Starting Material	CF₃CF₂CF₂OCF(CF₃)-COOCH₃
Basic Salt	Potassium Hydroxide
Solvent	Ethanol (B145695)/Water
Temperature	40–60 °C
Reaction Time	2 hours
Yield	98%

Data from patent CN105646177A.[1]

Table 3: Reaction Conditions and Yields for the Acidification to Perfluoropolyether Carboxylic Acid

Parameter	Value
Starting Material	CF₃CF₂CF₂OCF(CF₃)-COOK
Acid	Concentrated Sulfuric Acid
Temperature	40–60 °C
Reaction Time	2 hours
Yield	95%

Data from patent CN105646177A.[1]

Detailed Experimental Protocols

This section provides a detailed methodology for the synthesis of a perfluoropolyether carboxylic acid based on the three-step process involving esterification, saponification, and acidification.

Protocol 1: Synthesis of Perfluoropolyether Carboxylic Acid

Step 1: Synthesis of Perfluoropolyether Methyl Ester (CF₃CF₂CF₂OCF(CF₃)-COOCH₃)

• To a 250 mL three-necked flask, add 50 grams of methanol and 15 grams of anhydrous potassium fluoride.

• Cool the mixture to 0–10 °C.

• Slowly add 100 grams of perfluoropolyether acyl fluoride (CF₃CF₂CF₂OCF(CF₃)-COF) dropwise into the flask while maintaining the temperature between 0–10 °C.

• Stir the reaction mixture for 2 hours at 0–10 °C.

• After the reaction is complete, add 100 grams of water and stir thoroughly.

• Allow the mixture to stand and separate into layers.

• Collect the lower organic layer and dry it with anhydrous sodium sulfate (B86663) to obtain the perfluoropolyether methyl ester. The reported yield is 99%.[1]

Step 2: Synthesis of Perfluoropolyether Carboxylate (CF₃CF₂CF₂OCF(CF₃)-COOK)

• In a 250 mL three-necked flask, dissolve 100 grams of the perfluoropolyether methyl ester obtained in Step 1 in 100 grams of ethanol.

• Separately, dissolve 15 grams of potassium hydroxide in 15 grams of water.

• Add the potassium hydroxide solution dropwise to the ester solution.

• Heat the mixture to 40–60 °C and stir for 2 hours.

• After the reaction, perform distillation to remove the ethanol and obtain the perfluoropolyether carboxylate salt. The reported yield is 98%.[1]

Step 3: Synthesis of Perfluoropolyether Carboxylic Acid (CF₃CF₂CF₂OCF(CF₃)-COOH)

• To a 250 mL three-necked flask, add 100 grams of the perfluoropolyether carboxylate salt from Step 2 and 100 grams of concentrated sulfuric acid.

• Stir the mixture at 40–60 °C for 2 hours.

• Perform vacuum distillation to obtain the final perfluoropolyether carboxylic acid. The reported yield is 95%. The product is characterized by a low water content (0.02%) and the absence of hydrofluoric acid.[1]

Biological Activity and Signaling Pathways

Certain PFECAs have been shown to interact with key cellular signaling pathways, which is of particular interest to drug development professionals. For instance, perfluoro-3,5,7,9,11-pentaoxadodecanoic acid (PFO5DoDA) has been identified as an agonist of the peroxisome proliferator-activated receptor (PPAR) and an inhibitor of the glucocorticoid receptor (GR).[4] The activation of PPARs and inhibition of GR can lead to a remodeling of hepatic metabolic profiles.[4]

The interaction of PFECAs with PPAR and GR signaling pathways can have significant physiological effects. PPARs are nuclear receptors that play crucial roles in lipid and glucose metabolism, while GR is involved in stress and immune responses. The dual effect of certain PFECAs on these pathways highlights their potential as modulators of metabolic and inflammatory processes.

Caption: PFECA interaction with PPAR and GR signaling pathways.

Experimental and Logical Workflows

The synthesis of PFECAs follows a logical progression from starting materials to the final product. The following diagram illustrates a typical experimental workflow for the synthesis of a perfluoropolyether carboxylic acid.

Caption: Experimental workflow for PFECA synthesis.

References

• 1. CN105646177A - Method for preparing perfluoropolyether carboxylic acid - Google Patents [patents.google.com]
• 2. Perfluoroalkyl carboxylic acids - Wikipedia [en.wikipedia.org]
• 3. US3862971A - Process for making perfluorocarboxylic acids and fluorides thereof - Google Patents [patents.google.com]
• 4. Study Reveals Toxic Effects of Perfluoroether Carboxylic Acids Exposure----Dalian Institute of Chemical Physics，Chinese Academy of Sciences [english.dicp.cas.cn]

Perfluoro-3,6-dioxaheptanoic Acid (C5HF9O4): A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perfluoro-3,6-dioxaheptanoic acid (PFDHA) is a synthetic perfluoroalkyl substance (PFAS) characterized by the presence of ether linkages within its fluorinated carbon chain. Its molecular formula is C5HF9O4, and it is identified by the CAS Registry Number 151772-58-6.[1][2] This compound belongs to the class of perfluoroalkyl ether carboxylic acids (PFECAs), which have been introduced as replacements for some long-chain PFAS. PFDHA's unique structure imparts specific physicochemical properties, such as water solubility and thermal stability, making it useful in various industrial applications, most notably in aqueous film-forming foams (AFFF) for firefighting.[1] However, like other PFAS, its persistence in the environment raises concerns about potential toxicological and environmental impacts. This technical guide provides a comprehensive overview of the available scientific information on Perfluoro-3,6-dioxaheptanoic acid.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of Perfluoro-3,6-dioxaheptanoic acid is presented in Table 1. The presence of ether bonds in its structure enhances its water solubility compared to perfluoroalkyl acids of similar carbon chain length.[1]

Table 1: Physicochemical Properties of Perfluoro-3,6-dioxaheptanoic acid

Property	Value	Source
Molecular Formula	C5HF9O4	[1][2]
Molecular Weight	296.04 g/mol	[1]
CAS Number	151772-58-6	[1][2]
Appearance	White semi-solid or clear liquid	[3][4]
Boiling Point	145 °C	[4]
pKa	-0.32 ± 0.18 (at 27 °C)	[5]
Density (Predicted)	1.765 ± 0.06 g/cm³	[4]
Water Solubility	Water-soluble	[1]
Melting Point	No data available	[6]
Vapor Pressure	No data available	[6]

Synthesis

A generalized synthesis pathway for perfluoropolyether carboxylic acids.

Analytical Methods

Perfluoro-3,6-dioxaheptanoic acid is included as a target analyte in the U.S. Environmental Protection Agency (EPA) Methods 533 and 1633 for the analysis of PFAS in environmental matrices. These methods generally involve solid-phase extraction (SPE) followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

EPA Method 533: Drinking Water Analysis

This method is designed for the determination of selected PFAS, including Perfluoro-3,6-dioxaheptanoic acid, in drinking water.[7][8][9][10][11]

Experimental Protocol Outline:

• Sample Collection and Preservation: Collect water samples in polypropylene (B1209903) bottles. Preserve with ammonium (B1175870) acetate.

• Solid-Phase Extraction (SPE):

  • Spike the sample with isotopically labeled internal standards.

  • Pass the sample through a weak anion exchange (WAX) SPE cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the analytes with a basic methanolic solution.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a methanol (B129727)/water mixture.

• LC-MS/MS Analysis:

  • Inject the extract into an LC-MS/MS system.

  • Separate analytes using a C18 reversed-phase column.

  • Detect and quantify using tandem mass spectrometry in negative ion mode with multiple reaction monitoring (MRM).

Workflow for EPA Method 533.

EPA Method 1633: Various Environmental Matrices

This method is applicable to a wider range of matrices, including aqueous samples (wastewater, surface water, groundwater), solids (soil, sediment, biosolids), and tissues.[3][12][13][14][15]

Experimental Protocol Outline (for Aqueous Samples):

• Sample Collection and Preservation: Similar to Method 533, using appropriate containers and preservatives for the specific matrix.

• Sample Preparation:

  • Spike with isotopically labeled standards.

  • For solid and tissue samples, perform an initial extraction with a suitable solvent (e.g., methanol or acetonitrile).

  • Perform SPE cleanup using a combination of weak anion exchange and graphitized carbon black (GCB) cartridges to remove interferences.

• Concentration and Reconstitution: Similar to Method 533.

• LC-MS/MS Analysis: Similar to Method 533, with potential modifications to chromatographic conditions to handle more complex matrices.

General workflow for EPA Method 1633.

Spectral Data

Publicly available spectral data for Perfluoro-3,6-dioxaheptanoic acid is limited. However, mass spectrometry data is available through databases like PubChem, which can be used for identification and quantification.[16]

Toxicology and Biological Effects

There is a significant lack of toxicological data specifically for Perfluoro-3,6-dioxaheptanoic acid. Much of the current understanding is extrapolated from studies on other PFAS, particularly perfluoroalkyl carboxylic acids (PFCAs) and other ether-PFAS.

General Toxicological Profile of Related PFAS:

• Hepatotoxicity: Studies on other PFCAs have shown effects on the liver, including increased liver weight and altered lipid metabolism.[17]

• Developmental and Reproductive Toxicity: Some PFAS have been associated with adverse developmental and reproductive outcomes in animal studies.[18]

• Immunotoxicity: Certain PFAS are considered to be immune hazards, with evidence suggesting they can suppress antibody responses.[17]

• Endocrine Disruption: There is evidence that some PFAS can interfere with thyroid hormone function.[17]

It is important to note that the toxicological profiles of ether-PFAS may differ from their perfluoroalkyl counterparts. The introduction of ether linkages can alter the toxicokinetic and toxicodynamic properties of these compounds.[19] For instance, some research suggests that certain ether-PFAS may have a lower bioaccumulation potential than legacy long-chain PFAS.[20] However, other studies indicate that some ether-PFAS can still be persistent and toxic.[21][22]

GHS Hazard Statements for Perfluoro-3,6-dioxaheptanoic acid (from aggregated sources):

• H314: Causes severe skin burns and eye damage.[16]

• H315: Causes skin irritation.[16]

• H319: Causes serious eye irritation.[16]

• H335: May cause respiratory irritation.[16]

The following diagram illustrates a generalized view of potential biological signaling pathways that could be affected by PFAS, based on literature for related compounds.

Potential biological pathways affected by PFAS (generalized).

Environmental Fate and Transport

Similar to the toxicological data, specific environmental fate and transport studies for Perfluoro-3,6-dioxaheptanoic acid are limited. The information below is based on the general behavior of ether-PFAS and other short-chain PFAS.

• Persistence: Ether-PFAS, including Perfluoro-3,6-dioxaheptanoic acid, are generally considered to be persistent in the environment due to the strength of the carbon-fluorine bond.[1][23][24] While some polyfluoroalkyl ether acids can degrade, perfluoroalkyl ether acids are highly resistant to chemical degradation.[23]

• Mobility: Due to its water solubility and expected low sorption to soil and sediment, Perfluoro-3,6-dioxaheptanoic acid is likely to be mobile in aquatic environments.[1] This mobility can lead to the contamination of groundwater and surface water.

• Long-Range Transport: Like other PFAS, there is a potential for long-range atmospheric and oceanic transport of Perfluoro-3,6-dioxaheptanoic acid and its precursors.[25]

• Bioaccumulation: The bioaccumulation potential of ether-PFAS is an area of active research. While some studies suggest that shorter-chain and ether-containing PFAS may have lower bioaccumulation factors than legacy long-chain PFAS, they have been detected in various environmental biota.[21][25]

The following diagram illustrates the key environmental fate and transport pathways for PFAS like Perfluoro-3,6-dioxaheptanoic acid.

Environmental fate and transport pathways for PFAS.

Conclusion

Perfluoro-3,6-dioxaheptanoic acid is an emerging contaminant with established analytical methods for its detection in various environmental matrices. While its physicochemical properties are partially characterized, significant data gaps exist, particularly in the areas of toxicology and environmental fate specific to this compound. The available information suggests that, like other PFAS, it is persistent and mobile in the environment. Its potential for adverse health effects is inferred from studies on structurally related compounds, but further research is needed to fully understand its toxicological profile. This guide provides a summary of the current state of knowledge to aid researchers, scientists, and drug development professionals in their work with this compound.

References

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• 3. alsglobal.com [alsglobal.com]
• 4. NONAFLUORO-3,6-DIOXAHEPTANOIC ACID CAS#: 151772-58-6 [m.chemicalbook.com]
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• 25. Environmental Sources, Chemistry, Fate, and Transport of Per‐ and Polyfluoroalkyl Substances: State of the Science, Key Knowledge Gaps, and Recommendations Presented at the August 2019 SETAC Focus Topic Meeting | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]

Emerging Per- and Polyfluoroalkyl Substances: A Technical Literature Review

Introduction

Per- and polyfluoroalkyl substances (PFAS) are a large class of synthetic chemicals characterized by the immense strength of their carbon-fluorine bonds, which imparts properties of thermal, chemical, and biological stability.[1][2] These characteristics have led to their widespread use in industrial applications and consumer products since the 1950s, including non-stick cookware, stain-resistant fabrics, and aqueous film-forming foams (AFFF) for firefighting.[3] However, this same stability makes them extraordinarily persistent in the environment, leading to the moniker "forever chemicals."[2]

Growing evidence of the bioaccumulation and toxicity of long-chain "legacy" PFAS, such as perfluorooctanoic acid (PFOA) and perfluorooctane (B1214571) sulfonic acid (PFOS), prompted their phase-out in many parts of the world under international agreements like the Stockholm Convention.[4][5] In their place, industries have introduced a new generation of "emerging" PFAS.[6] These alternatives, often with shorter perfluoroalkyl chains or ether linkages, were designed to be less bioaccumulative.[7] Notable examples include GenX, a replacement for PFOA, and perfluorobutane sulfonic acid (PFBS), a replacement for PFOS.[8] Other novel compounds, such as the chlorinated polyfluoroalkyl ether sulfonate F-53B, are also being detected globally.[9][10][11]

This technical guide provides a literature review of these emerging PFAS, focusing on their analytical detection, toxicological profiles, and remediation. It is intended for researchers, scientists, and professionals in drug development who require a detailed understanding of this evolving class of environmental contaminants.

Physicochemical Properties of Key Emerging PFAS

The structural differences between legacy and emerging PFAS are critical to understanding their environmental fate and toxicokinetics. Emerging PFAS are generally more water-soluble and mobile in aquatic systems than their long-chain predecessors. The inclusion of an ether linkage in compounds like GenX was intended to facilitate faster degradation, though their overall persistence remains a significant concern.[10]

Compound Name	Abbreviation	Chemical Structure	Molecular Formula	Key Structural Features
Hexafluoropropylene oxide dimer acid (GenX)	HFPO-DA	C₆HF₁₁O₃	Short-chain (6 carbons), ether linkage
Perfluorobutane sulfonic acid	PFBS	C₄HF₉O₃S	Short-chain (4 carbons), sulfonate functional group
6:2 Chlorinated Polyfluoroalkyl Ether Sulfonate	F-53B	C₈H₄ClF₁₆O₄S	Ether linkage, chlorinated, sulfonate functional group
Sodium p-perfluorous nonenoxybenzene sulfonate	OBS	C₁₅H₄F₁₇NaO₄S	Aromatic ring, ether linkage, sulfonate functional group

Analytical Methods for Detection and Quantification

The vast number of PFAS, estimated to be over 14,000, presents a significant analytical challenge.[12] Methodologies are broadly divided into targeted analysis, which quantifies known compounds, and non-targeted analysis (NTA), which aims to identify novel or unknown PFAS.[13]

Targeted Analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Targeted analysis is the cornerstone for regulatory monitoring and is exemplified by U.S. Environmental Protection Agency (EPA) methods for drinking water analysis, such as Method 537.1.[14][15][16]

This protocol outlines the determination of 18 PFAS in drinking water using solid-phase extraction (SPE) followed by LC-MS/MS.[14][16]

• Sample Collection and Preservation:

  • Collect a 250-mL water sample in a polypropylene (B1209903) bottle containing 1.25g of Trizma® preservative to dechlorinate the sample and buffer it to a pH of 7 ± 0.5.[14][17]

  • Strict sampling protocols must be followed to avoid contamination from materials like PTFE (Teflon®), LDPE, waterproof field books, or certain clothing (e.g., Gore-Tex).[17][18] Samplers must wear nitrile gloves.[17]

  • A field reagent blank (FRB) must be collected to check for field-level contamination.[16]

• Solid-Phase Extraction (SPE):

  • Fortify the sample with surrogate standards.

  • Pass the 250-mL sample through an SPE cartridge containing polystyrenedivinylbenzene (SDVB).[16]

  • Condition the SPE cartridge with methanol (B129727) followed by reagent water.[15]

  • Load the sample onto the cartridge.

  • Elute the trapped analytes with 4 mL of methanol.[14]

• Extract Concentration and Reconstitution:

  • Concentrate the methanol eluate to dryness under a gentle stream of nitrogen in a water bath heated to 55-60°C.[14]

  • Reconstitute the dried extract to a final volume of 1.0 mL with 96:4 (v/v) methanol:water.[14]

  • Add internal standards to the final extract and vortex.

• LC-MS/MS Analysis:

  • Inject an aliquot (e.g., 10 µL) into an LC system equipped with a C18 column.[16]

  • The LC is interfaced with a tandem mass spectrometer (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode.

  • The system is calibrated, and analyte concentrations are determined by comparing the response of the native analyte to its corresponding isotopically labeled internal standard.

Non-Targeted Analysis (NTA) for Emerging PFAS Discovery

Given that targeted methods can only detect a fraction of the PFAS in existence, NTA using high-resolution mass spectrometry (HRMS) is crucial for identifying new and emerging compounds in complex environmental and biological samples.[13][19][20][21]

• Sample Preparation: Similar to targeted analysis, but with even more stringent controls to avoid contamination, as the goal is discovery.

• Data Acquisition (LC-HRMS): Samples are analyzed using an LC system coupled to an HRMS instrument (e.g., Orbitrap or Time-of-Flight). Data is acquired in full-scan mode to capture accurate mass measurements of all ionizable compounds in the sample.[13]

• Data Processing and Feature Detection: Specialized software is used to process the raw data. This involves peak picking, feature detection (compounds defined by retention time and accurate mass), and alignment across multiple samples.[19]

• PFAS Prioritization: A critical step is to filter the thousands of detected features to find likely PFAS candidates. Common strategies include:

  • Mass Defect Filtering: Exploiting the fact that the mass of fluorine results in a characteristic negative mass defect for highly fluorinated compounds.[21]

  • Kendrick Mass Defect (KMD) Analysis: Identifying homologous series of compounds that differ by a repeating unit (e.g., CF₂).[21]

  • Isotopic and Fragmentation Analysis: Searching for characteristic fluorine-containing fragments in MS/MS spectra.[19]

• Compound Identification: Prioritized features are tentatively identified by matching their accurate mass to chemical databases. Confirmation requires matching the fragmentation pattern (MS/MS spectrum) and retention time to an authentic reference standard.[19]

Toxicology of Emerging PFAS

While developed to be less bioaccumulative, emerging PFAS are not devoid of toxicological effects. Animal studies have linked them to a range of adverse outcomes, often affecting the same organ systems as their legacy predecessors.

GenX (HFPO-DA)

GenX is a replacement for PFOA.[8] Animal studies have shown that oral exposure to GenX can lead to health effects in the liver, kidneys, blood, and immune system, and it is also linked to developmental issues.[8][22] The liver is a particularly sensitive target, with effects including single-cell necrosis.[8]

Perfluorobutane Sulfonic Acid (PFBS)

PFBS is a short-chain replacement for PFOS.[8] Toxicological studies in animals indicate that the primary targets for PFBS toxicity are the thyroid and the kidney.[8][22] It has also been associated with effects on reproductive organs and fetal development.[22] Based on available data, the EPA suggests PFBS is significantly less toxic than PFOS.[8]

F-53B and OBS

Recent studies on emerging alternatives like F-53B and OBS have highlighted potential neurotoxicity. In developmental zebrafish studies, exposure to these compounds was shown to reduce locomotor activity and decrease the abundance of dopaminergic neurons, suggesting an impact on the dopamine (B1211576) system.[12]

Compound	Primary Target Organs/Systems	Key Toxicological Endpoints	Quantitative Data (Example)
GenX	Liver, Kidney, Immune System, Development	Liver necrosis, altered kidney weight, immune suppression	Chronic Reference Dose (RfD): 3 x 10⁻⁶ mg/kg/day (based on liver effects in mice)[8]
PFBS	Thyroid, Kidney, Reproductive System, Development	Decreased serum thyroxine (T4), kidney toxicity	Chronic Reference Dose (RfD): 2 x 10⁻³ mg/kg/day (based on thyroid effects in mice)[8][23]
F-53B	Nervous System (Dopaminergic), Development	Reduced locomotor activity, reduced dopaminergic neuron abundance	Significant reduction in subpallial dopaminergic neurons in zebrafish at 1 mg/L[12]
OBS	Nervous System (Dopaminergic), Development	Reduced locomotor activity, reduced dopaminergic neuron abundance	Significant reduction in subpallial dopaminergic neurons in zebrafish at 0.1 and 1 mg/L[12]

Toxicological Mechanisms and Signaling Pathways

A key molecular initiating event for the toxicity of many PFAS, including PFOA and PFOS, is the activation of Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARα and PPARγ.[24][25][26] These nuclear receptors are critical regulators of lipid metabolism and glucose homeostasis, primarily in the liver.[26][27] By binding to and activating these receptors, PFAS can disrupt metabolic pathways, leading to effects like hepatotoxicity.[26] Emerging PFAS are also being investigated for their interaction with these pathways.[25][27][28]

The zebrafish (Danio rerio) is a powerful in vivo model for high-throughput toxicity screening of PFAS due to its rapid, external development and transparent embryos.[29][30][31][32]

• Animal Husbandry and Embryo Collection: Maintain adult zebrafish under standard conditions. Collect newly fertilized embryos (within 30 minutes post-fertilization).

• Exposure Paradigm:

  • Place individual embryos into wells of a 96-well plate.

  • Prepare a concentration series of the test PFAS (e.g., GenX, PFBS) in embryo medium, including a vehicle control (e.g., 0.4% DMSO).[29] Concentrations might range from 0.04 to 100 µM.[29][31][33]

  • Expose embryos semi-statically from approximately 4-6 hours post-fertilization (hpf) to 5-6 days post-fertilization (dpf), with daily renewal of the test solutions.[29][34]

• Endpoint Assessment (at 6 dpf):

  • Mortality: Record the number of dead larvae.

  • Morphological Defects: Screen larvae under a dissecting microscope for a suite of malformations, including pericardial edema, yolk sac edema, craniofacial abnormalities, bent spine/axis, and failure of swim bladder inflation.[29][30][33]

  • Neurotoxicity (Behavioral Assay): Assess larval photomotor response (LPR). Larvae are placed in a behavioral analysis instrument that records movement in response to alternating periods of light and dark. Hyperactivity or hypoactivity relative to controls indicates potential neurotoxicity.[29][31]

• Data Analysis: Calculate the benchmark concentration (BMC) or lowest observed effect concentration (LOEC) for each endpoint to determine the potency of the PFAS.[30]

Environmental Remediation Technologies

The persistence and mobility of emerging PFAS necessitate effective remediation strategies for contaminated water sources.

Sorption using Granular Activated Carbon (GAC)

GAC is currently one of the most widely used and effective technologies for removing PFAS from drinking water.[35][36][37][38] The porous structure of GAC provides a large surface area for PFAS to adsorb onto.[37] However, its effectiveness is lower for shorter-chain emerging PFAS like PFBS compared to legacy long-chain compounds, meaning the carbon beds must be replaced or regenerated more frequently.[7]

RSSCTs are laboratory-scale experiments used to simulate the performance of full-scale GAC contactors and predict media lifespan.

• Carbon Preparation: Select a GAC (e.g., re-agglomerated bituminous coal-based).[38] Grind and sieve the GAC to a smaller particle size appropriate for the RSSCT design.

• Column Setup: Pack the scaled-down GAC into a small glass or stainless-steel column.

• Water Matrix: Use either PFAS-spiked laboratory water or actual contaminated site water.

• Operation: Pump the water through the GAC column at a scaled flow rate that maintains hydraulic loading and empty bed contact time (EBCT) similarity with the proposed full-scale system.

• Sampling and Analysis: Collect effluent samples from the column outlet at regular intervals (representing thousands of "bed volumes" treated).[39] Analyze the samples for the target PFAS using LC-MS/MS.

• Breakthrough Curve Generation: Plot the effluent PFAS concentration (C) divided by the influent concentration (C₀) versus the number of bed volumes treated. The resulting "breakthrough curve" shows when the GAC begins to lose its adsorptive capacity and PFAS appear in the treated water. This data is used to predict the operational lifespan of a full-scale GAC system.[35]

Other Emerging Technologies

While GAC is a proven technology, research is ongoing into other methods, including:

• Ion Exchange (IX) Resins: Can be highly effective, especially for shorter-chain PFAS, but are often more expensive than GAC.[39]

• Advanced Oxidation Processes (AOPs): Destructive technologies that aim to break the C-F bond, but can be energy-intensive and create unwanted byproducts.

• Membrane Filtration: Methods like reverse osmosis (RO) and nanofiltration can effectively remove PFAS but produce a concentrated waste stream that requires further treatment.

Conclusion and Future Outlook

The transition from legacy to emerging PFAS represents a shift in chemical structure but not an elimination of environmental and health concerns. Emerging compounds like GenX and PFBS, while potentially less bioaccumulative, are still persistent, mobile in the environment, and demonstrate toxicity in experimental models, often affecting similar biological pathways as their predecessors. The continual discovery of new PFAS through non-targeted analysis underscores the vast challenge facing regulators and scientists.[12]

Future research must focus on several key areas. First, developing rapid, high-throughput analytical methods is essential to screen for the thousands of PFAS in commerce. Second, grouping PFAS into classes based on structural similarity and toxicological pathways, rather than a one-by-one approach, will be necessary for efficient risk assessment. Finally, there is an urgent need for the development of destructive and cost-effective remediation technologies that can permanently eliminate PFAS from the environment, breaking the "forever chemical" cycle.

References

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• 12. Dissertation or Thesis | Advancing Non-Targeted Analysis of PFAS with Liquid Chromatography, Ion Mobility Spectrometry, and Mass Spectrometry | ID: 3r075846q | Carolina Digital Repository [cdr.lib.unc.edu]
• 13. diva-portal.org [diva-portal.org]
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Unveiling Perfluoro-3,6-dioxaheptanoic Acid: A Technical Guide to its Discovery and History

For Immediate Release

[City, State] – December 22, 2025 – This technical guide provides a comprehensive overview of the discovery, history, and key characteristics of Perfluoro-3,6-dioxaheptanoic acid (PFDHA), a synthetic organofluorine compound belonging to the class of per- and polyfluoroalkyl substances (PFAS). This document is intended for researchers, scientists, and drug development professionals, offering a centralized resource of its chemical properties, analytical methodologies, and potential biological interactions.

Introduction to Perfluoro-3,6-dioxaheptanoic Acid (PFDHA)

Perfluoro-3,6-dioxaheptanoic acid, also known by its synonym Nonafluoro-3,6-dioxaheptanoic acid (NFDHA), is a short-chain perfluoroalkyl ether carboxylic acid (PFECA).[1] Unlike traditional perfluorocarboxylic acids (PFCAs), PFDHA's carbon chain is interrupted by two ether linkages. This structural feature influences its physicochemical properties and potential environmental and biological behavior. Its chemical formula is C₅HF₉O₄, and it has a molecular weight of 296.04 g/mol .[2][3]

Discovery and Historical Context

The precise timeline and initial discovery of Perfluoro-3,6-dioxaheptanoic acid are not extensively documented in publicly available literature. However, its history is intertwined with the broader development of per- and polyfluoroalkyl substances, which began in the late 1930s.[4] Major chemical companies like 3M and DuPont were pioneers in the production of various PFAS compounds.[5][6] The synthesis of perfluoroether carboxylic acids, the class to which PFDHA belongs, emerged from the expansion of fluoropolymer chemistry.

General processes for creating perfluoropolyethers, which can be precursors to acids like PFDHA, include the photooxidation of tetrafluoroethylene (B6358150) (TFE) and anionic catalytic polymerization.[2] Patents related to the synthesis of perfluoropolyether carboxylic acids describe methods such as the reaction of perfluoropolyether acyl fluorides (Rf-COF) with alcohols.[7] The CAS number for PFDHA, 151772-58-6, has been cited in various patents, indicating its use and synthesis in industrial applications.[8][9]

Physicochemical Properties

A summary of the key physicochemical properties of Perfluoro-3,6-dioxaheptanoic acid is presented in the table below.

Property	Value	Source
Chemical Formula	C₅HF₉O₄	[2][3]
Molecular Weight	296.04 g/mol	[2][3]
CAS Number	151772-58-6	[2][3]
IUPAC Name	2,2-difluoro-2-[1,1,2,2-tetrafluoro-2-(trifluoromethoxy)ethoxy]acetic acid	[2]
Synonyms	Nonafluoro-3,6-dioxaheptanoic acid (NFDHA), 3,6-OPFHpA, PFO2HpA	[1][10]
Physical State	Colorless liquid or white semi-solid	[11][12]
Boiling Point	145 °C	[11]
Density	1.765 g/cm³	[11]
Flash Point	66.2 °C	[11]
pKa	-0.32 ± 0.18 at 27 °C	[10]
Topological Polar Surface Area	55.8 Ų	[13]

Experimental Protocols

The detection and quantification of PFDHA in various matrices rely on advanced analytical techniques, primarily liquid chromatography-tandem mass spectrometry (LC-MS/MS). While specific protocols for PFDHA are often proprietary or developed in-house, they generally follow established methodologies for PFAS analysis, such as those outlined by the U.S. Environmental Protection Agency (EPA).

General Analytical Workflow for PFDHA in Water Samples

Below is a generalized experimental workflow for the analysis of PFDHA in water samples, based on common PFAS analytical methods.

A generalized workflow for the analysis of PFDHA in water samples.

Detailed Steps:

• Sample Collection: Water samples are collected in polypropylene (B1209903) bottles to avoid adsorption of PFAS to glass surfaces.[14]

• Internal Standard Spiking: A known amount of an isotopically labeled PFDHA standard is added to the sample to correct for matrix effects and variations in instrument response.

• Solid Phase Extraction (SPE): The water sample is passed through a solid-phase extraction cartridge, often a weak anion exchange (WAX) resin, which retains the acidic PFDHA.[15]

• Elution: The PFDHA is eluted from the SPE cartridge using a small volume of an organic solvent, such as methanol (B129727) or acetonitrile.

• Concentration: The eluate is concentrated to a small volume, typically under a gentle stream of nitrogen, to increase the analyte concentration.[9]

• LC-MS/MS Analysis: The concentrated extract is injected into a liquid chromatograph coupled to a tandem mass spectrometer. Separation is typically achieved on a C18 column, and detection is performed in negative electrospray ionization (ESI) mode, monitoring for specific precursor and product ion transitions for both the native and labeled PFDHA.[2]

• Quantification: The concentration of PFDHA in the original sample is calculated by comparing the peak area of the native analyte to that of the isotopically labeled internal standard.

• Confirmation: The identity of PFDHA is confirmed by the presence of qualifier ion transitions at the correct retention time and with the expected ion ratio.

Potential Signaling Pathways and Biological Interactions

While toxicological data specifically for Perfluoro-3,6-dioxaheptanoic acid is limited, studies on other perfluoroalkyl carboxylic acids, particularly those with similar chain lengths, provide insights into potential biological effects. It is known that some PFCAs can activate peroxisome proliferator-activated receptors (PPARs), particularly PPARα.[4][16]

Activation of PPARα by PFCAs is generally positively correlated with the carbon chain length.[4] Given that PFDHA is a shorter-chain PFECA, its potency as a PPARα agonist may be lower than that of longer-chain PFCAs like PFOA. However, in vitro studies have shown that even some shorter-chain and ether-containing PFAS can activate human PPARα.[11]

The activation of PPARα can lead to a cascade of downstream events, including the regulation of genes involved in lipid metabolism. Other nuclear receptors, such as the estrogen receptor (ER) and hepatocyte nuclear factor 4α (HNF4α), have also been shown to be affected by certain PFCAs.[4][17] The potential for PFDHA to interact with these signaling pathways warrants further investigation.

Potential signaling pathways that may be affected by PFDHA.

Conclusion

Perfluoro-3,6-dioxaheptanoic acid is a member of the growing class of perfluoroalkyl ether carboxylic acids. While its specific discovery and historical timeline are not as well-documented as some of the more prominent long-chain PFAS, its presence in the scientific literature and patents indicates its relevance in industrial applications. Understanding its physicochemical properties, analytical methodologies, and potential biological interactions is crucial for ongoing research into the environmental fate and toxicological profiles of emerging PFAS compounds. Further studies are needed to fully elucidate the specific historical development and the complete toxicological profile of PFDHA.

References

• 1. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 2. US20050075517A1 - Process for preparing perfluoropolyethers - Google Patents [patents.google.com]
• 3. Perfluoro-3,6-dioxaheptanoic acid | C5HF9O4 | CID 2782393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Activation of mouse and human peroxisome proliferator-activated receptor alpha by perfluoroalkyl acids of different functional groups and chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 10. Perfluoroalkyl and Polyfluoroalkyl Substances in the Environment: Terminology, Classification, and Origins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Activation of human nuclear receptors by perfluoroalkylated substances (PFAS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Perfluorooctanoic acid-induced metabolic disorder via enhancing metabolism of glutamine and fatty acids in human intestinal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. patents.justia.com [patents.justia.com]
• 15. healthvermont.gov [healthvermont.gov]
• 16. PPARα-independent transcriptional targets of perfluoroalkyl acids revealed by transcript profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 17. US7691282B2 - Hydrofluoroether compounds and processes for their preparation and use - Google Patents [patents.google.com]

Perfluoro-3,6-dioxaheptanoic Acid: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Perfluoro-3,6-dioxaheptanoic acid (PFDHA), a member of the per- and polyfluoroalkyl substances (PFAS) class of chemicals. This document summarizes its chemical identifiers, details experimental protocols for its analysis, and explores its potential biological interactions based on current scientific understanding of structurally similar compounds.

Data Presentation: Synonyms and Identifiers

Quantitative and qualitative identifiers for Perfluoro-3,6-dioxaheptanoic acid are crucial for accurate database searching, regulatory compliance, and scientific communication. The following table summarizes the key synonyms and chemical identifiers for this compound.[1][2][3]

Identifier Type	Data
Common Synonyms	Nonafluoro-3,6-dioxaheptanoic acid, 3,6-OPFHpA, NFDHA
Systematic Name	2,2-Difluoro-2-[1,1,2,2-tetrafluoro-2-(trifluoromethoxy)ethoxy]acetic acid
CAS Registry Number	151772-58-6
PubChem CID	2782393
Molecular Formula	C₅HF₉O₄
Molecular Weight	296.04 g/mol
InChI	InChI=1S/C5HF9O4/c6-2(7,1(15)16)17-3(8,9)4(10,11)18-5(12,13)14/h(H,15,16)
InChIKey	PPWRLPJIHGWGFH-UHFFFAOYSA-N
Canonical SMILES	C(=O)(C(F)(F)OC(F)(F)C(F)(F)OC(F)(F)F)O
DSSTox Substance ID	DTXSID30382063

Experimental Protocols

The accurate quantification of Perfluoro-3,6-dioxaheptanoic acid in various environmental and biological matrices is predominantly achieved through liquid chromatography-tandem mass spectrometry (LC-MS/MS). The United States Environmental Protection Agency (EPA) Method 1633 provides a validated protocol for the analysis of 40 PFAS compounds, including Perfluoro-3,6-dioxaheptanoic acid, in aqueous, solid, and biological samples.[4][5][6][7]

Key Experimental Method: EPA Method 1633 (Adapted for Water Samples)

This protocol outlines the general steps for the analysis of Perfluoro-3,6-dioxaheptanoic acid in water samples, based on the principles of EPA Method 1633.

1. Sample Collection and Handling:

• Collect water samples in high-density polyethylene (B3416737) (HDPE) or polypropylene (B1209903) bottles.[8]

• To prevent contamination, avoid using any materials containing fluoropolymers (e.g., Teflon™) during sample collection and processing.[8]

• Store samples at or below 4°C to minimize degradation.[8]

2. Sample Preparation (Solid-Phase Extraction - SPE):

• Fortification: Spike the water sample (typically 250-500 mL) with an isotopically labeled internal standard corresponding to Perfluoro-3,6-dioxaheptanoic acid to ensure accurate quantification.

• Cartridge Conditioning: Use a weak anion exchange (WAX) SPE cartridge. Condition the cartridge sequentially with methanol (B129727) and reagent water.

• Sample Loading: Pass the water sample through the conditioned SPE cartridge at a controlled flow rate. The analyte will be adsorbed onto the SPE sorbent.

• Washing: Wash the cartridge with a solution such as aqueous ammonium (B1175870) acetate (B1210297) followed by methanol to remove potential interferences from the sample matrix.

• Elution: Elute the captured Perfluoro-3,6-dioxaheptanoic acid from the cartridge using a small volume of a basic methanolic solution (e.g., methanol with ammonium hydroxide).

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in a small, known volume of methanol/water.

3. Instrumental Analysis (LC-MS/MS):

• Chromatographic Separation: Inject the reconstituted sample extract into a liquid chromatograph. Separation is typically achieved using a C18 reversed-phase column with a gradient elution program. The mobile phases commonly consist of ammonium acetate in water and methanol.

• Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source, typically operated in negative ion mode.

• Quantification: Monitor for specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for both the native Perfluoro-3,6-dioxaheptanoic acid and its isotopically labeled internal standard. The ratio of the peak areas is used to calculate the concentration of the analyte in the original sample.

Mandatory Visualization

Hypothesized Signaling Pathway: PPARα Activation by Perfluoro-3,6-dioxaheptanoic Acid

While direct evidence for the specific molecular mechanisms of Perfluoro-3,6-dioxaheptanoic acid is limited, many per- and polyfluoroalkyl substances with similar chemical structures are known to activate the Peroxisome Proliferator-Activated Receptor Alpha (PPARα).[9][10][11][12][13] This activation is a key initiating event in the adverse outcome pathway leading to effects such as hepatotoxicity and lipid metabolism disruption.[14][15][16] The following diagram illustrates a hypothesized signaling pathway for Perfluoro-3,6-dioxaheptanoic acid based on the known actions of other PFAS compounds.

Hypothesized PPARα activation pathway for Perfluoro-3,6-dioxaheptanoic acid.

Diagram Description: This diagram illustrates the hypothesized mechanism by which Perfluoro-3,6-dioxaheptanoic acid may exert its biological effects. Upon entering the cell, it is proposed to bind to fatty acid binding proteins, which may facilitate its transport to the nucleus. Here, it can act as a ligand for the Peroxisome Proliferator-Activated Receptor Alpha (PPARα), which forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes. This binding initiates the transcription of genes involved in lipid metabolism and other cellular processes. Dysregulation of these pathways is thought to contribute to adverse outcomes such as hepatotoxicity.

Experimental Workflow for Investigating Genotoxicity

Some studies suggest that certain PFAS may induce genotoxicity, potentially through mechanisms involving oxidative stress and interference with DNA repair pathways.[17][18][19] The following workflow outlines a general approach to investigate the genotoxic potential of Perfluoro-3,6-dioxaheptanoic acid.

Workflow for assessing the genotoxicity of Perfluoro-3,6-dioxaheptanoic acid.

Diagram Description: This workflow begins with the exposure of a suitable human cell line, such as liver-derived HepG2 cells, to a range of concentrations of Perfluoro-3,6-dioxaheptanoic acid. Following the exposure period, a battery of genotoxicity assays is performed. The Comet Assay is used to detect DNA strand breaks in individual cells. The Micronucleus Test is employed to identify chromosomal damage or loss. Additionally, assays to measure oxidative stress, such as the quantification of reactive oxygen species (ROS), can provide insight into the potential mechanisms of any observed DNA damage. The data from these assays are then quantified and analyzed to determine the genotoxic potential of the compound and establish dose-response relationships.

References

• 1. Perfluoro-3,6-dioxaheptanoic acid | C5HF9O4 | CID 2782393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Perfluoro-3,6-dioxaheptanoic acid | LGC Standards [lgcstandards.com]
• 3. exfluor.com [exfluor.com]
• 4. pfas-1.itrcweb.org [pfas-1.itrcweb.org]
• 5. Analysis of PFAS in Water according to EPA 1633 [sigmaaldrich.cn]
• 6. agilent.com [agilent.com]
• 7. mn-net.com [mn-net.com]
• 8. organomation.com [organomation.com]
• 9. Exploring Toxicity of Per- and Polyfluoroalkyl Substances (PFAS) Mixture Through ADMET and Toxicogenomic In Silico Analysis: Molecular Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Perfluorooctanoic acid activates multiple nuclear receptor pathways and skews expression of genes regulating cholesterol homeostasis in liver of humanized PPARα mice fed an American diet - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Activation of mouse and human peroxisome proliferator-activated receptor alpha by perfluoroalkyl acids of different functional groups and chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. In vitro activity of a panel of per- and polyfluoroalkyl substances (PFAS), fatty acids, and pharmaceuticals in peroxisome proliferator-activated receptor (PPAR) alpha, PPAR gamma, and estrogen receptor assays - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Critical Role of PPAR-α in Perfluorooctanoic Acid– and Perfluorodecanoic Acid–Induced Downregulation of Oatp Uptake Transporters in Mouse Livers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Toxicological mechanisms of emerging per-/poly-fluoroalkyl substances: Focusing on transcriptional activity and gene expression disruption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. semanticscholar.org [semanticscholar.org]
• 17. Epigenetic and Genotoxic Mechanisms of PFAS-Induced Neurotoxicity: A Molecular and Transgenerational Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Genotoxicity assessment of perfluoroalkyl substances on human sperm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Spectral Information of Nonafluoro-3,6-dioxaheptanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral information available for Nonafluoro-3,6-dioxaheptanoic acid (NFDHA), a perfluoroalkyl ether carboxylic acid (PFECA). This document is intended for researchers, scientists, and professionals in drug development who require detailed spectral data and analytical methodologies for this compound.

Compound Information

• Chemical Name: Nonafluoro-3,6-dioxaheptanoic acid

• Synonyms: Perfluoro-3,6-dioxaheptanoic acid, NFDHA, PFO2HpA

• CAS Number: 151772-58-6[1]

• Molecular Formula: C₅HF₉O₄[1]

• Molecular Weight: 296.04 g/mol [1]

• Chemical Structure: CF₃-O-CF₂-CF₂-O-CF₂-COOH

Mass Spectrometry Data

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of Nonafluoro-3,6-dioxaheptanoic acid in various matrices.[2] Below is a summary of mass spectrometry data available from public repositories.

Parameter	Value	Reference
Instrument	Exploris 240 Orbitrap Thermo Scientific	[3]
Ionization Mode	Electrospray Ionization (ESI), Negative	[3]
Precursor Ion (m/z)	294.9658 ([M-H]⁻)	[3]
Collision Energy	15% and 30% (nominal)	[3]
Fragmentation Mode	Higher-Energy Collisional Dissociation (HCD)	[3]
Major Fragment Ions (m/z)	200.9791, 84.9907	[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

While specific, publicly available ¹H, ¹³C, and ¹⁹F NMR spectra for Nonafluoro-3,6-dioxaheptanoic acid are limited, certified reference materials are often characterized using quantitative NMR (qNMR). The following tables provide expected chemical shift ranges based on the known structure of the molecule and data for similar fluorinated compounds.[4][5][6][7][8]

¹⁹F NMR (Expected Chemical Shifts)

Assignment	Expected Chemical Shift (ppm) vs. CFCl₃
-OCF₃	-55 to -70
-O-CF₂ -CF₂ -O-	-80 to -140
-O-CF₂ -COOH	-80 to -140

¹³C NMR (Expected Chemical Shifts)

Due to the strong coupling between carbon and fluorine (¹JCF and ²JCF), the ¹³C NMR spectrum will exhibit complex splitting patterns.[9]

Assignment	Expected Chemical Shift (ppm)
C OOH	~160-170
-O-C F₂-C F₂-O-	~105-125 (triplets or multiplets)
-O-C F₂-COOH	~105-125 (triplets or multiplets)
-OC F₃	~115-125 (quartet)

¹H NMR (Expected Chemical Shift)

Assignment	Expected Chemical Shift (ppm)
-COOH	10-13 (broad singlet)

Infrared (IR) Spectroscopy Data

Functional Group	Vibration Mode	Expected Wavenumber (cm⁻¹)	Intensity
O-H (Carboxylic Acid)	Stretching	2500-3300	Strong, Very Broad
C=O (Carboxylic Acid)	Stretching	1700-1760	Strong
C-F	Stretching	1100-1400	Strong, Multiple Bands
C-O	Stretching	1000-1300	Strong
O-H (Carboxylic Acid)	Bending	920-950	Medium, Broad

Experimental Protocols

LC-MS/MS Analysis of Nonafluoro-3,6-dioxaheptanoic Acid

This protocol is a generalized procedure for the analysis of PFAS, including NFDHA, in environmental water samples, based on established methods like US EPA Method 1633.[12][13][14][15][16][17]

a) Sample Preparation: Solid Phase Extraction (SPE)

• Condition a weak anion exchange (WAX) SPE cartridge by passing 5 mL of 0.5% ammonium (B1175870) hydroxide (B78521) in methanol (B129727), followed by 5 mL of methanol, and finally 5 mL of reagent water.

• Load 500 mL of the water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of reagent water to remove interferences.

• Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elute the analytes with 5 mL of 0.5% ammonium hydroxide in methanol.

• Concentrate the eluate to near dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of methanol for LC-MS/MS analysis.

b) LC-MS/MS Instrumentation and Conditions

• LC System: UHPLC system with a PFAS delay column installed between the pump and injector to mitigate background contamination.[15]

• Analytical Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm particle size).

• Mobile Phase A: 20 mM ammonium acetate (B1210297) in water.

• Mobile Phase B: Methanol.

• Gradient Elution: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization: Heated Electrospray Ionization (HESI) in negative ion mode.

• Scan Type: Selected Reaction Monitoring (SRM). The specific precursor-to-product ion transitions for NFDHA should be optimized for the instrument being used.

Quantitative NMR (qNMR) Spectroscopy of Nonafluoro-3,6-dioxaheptanoic Acid

This protocol provides a general framework for the quantitative analysis of fluorinated compounds.[18][19][20][21]

a) Sample Preparation

• Accurately weigh approximately 5-10 mg of Nonafluoro-3,6-dioxaheptanoic acid and a suitable internal standard (e.g., trifluoroacetic acid or another stable fluorinated compound with a known purity and non-overlapping signals) into an NMR tube.

• Add a known volume (e.g., 0.6 mL) of a deuterated solvent (e.g., DMSO-d₆, Methanol-d₄) to dissolve the sample and internal standard completely.

• Ensure the sample is fully dissolved and homogenous, using vortexing or sonication if necessary.

b) NMR Acquisition Parameters (¹⁹F NMR)

• Spectrometer: 400 MHz or higher field NMR spectrometer.

• Pulse Sequence: A standard single-pulse experiment. For quantitative results, inverse-gated decoupling can be used to suppress the Nuclear Overhauser Effect (NOE).[5]

• Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of the signals of interest to ensure full relaxation between scans. This may need to be determined experimentally using an inversion-recovery experiment.

• Number of Scans (ns): Sufficient to obtain a high signal-to-noise ratio (S/N > 250:1 for <1% integration error).[21]

• Acquisition Time (aq): Set to ensure adequate digital resolution.

• Spectral Width (sw): Wide enough to encompass all fluorine signals of interest. The chemical shift range for ¹⁹F NMR is broad.[8]

c) Data Processing and Quantification

• Apply Fourier transformation to the Free Induction Decay (FID).

• Phase correct the spectrum and perform baseline correction.

• Integrate the signals corresponding to the analyte and the internal standard.

• Calculate the purity or concentration of the analyte using the following formula:

  Purityanalyte (%) = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / MWIS) * (mIS / manalyte) * PurityIS (%)

  Where:

  • I = Integral value

  • N = Number of fluorine nuclei for the integrated signal

  • MW = Molecular weight

  • m = mass

  • IS = Internal Standard

Visualizations

Comprehensive Analytical Workflow for PFAS in Environmental Samples

This diagram illustrates a comprehensive workflow for the analysis of Per- and Polyfluoroalkyl Substances (PFAS), including Nonafluoro-3,6-dioxaheptanoic acid, in environmental samples.[22][23]

Comprehensive analytical workflow for PFAS.

Logical Relationship for Quantitative ¹⁹F NMR

This diagram outlines the logical steps involved in determining the purity of a fluorinated compound using quantitative ¹⁹F NMR.[19]

References

• 1. Page loading... [guidechem.com]
• 2. agilent.com [agilent.com]
• 3. Perfluoro-3,6-dioxaheptanoic acid | C5HF9O4 | CID 2782393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 19F [nmr.chem.ucsb.edu]
• 5. 19Flourine NMR [chem.ch.huji.ac.il]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. colorado.edu [colorado.edu]
• 8. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 9. acdlabs.com [acdlabs.com]
• 10. Infrared Spectroscopic Signatures of the Fluorous Effect Arise from a Change of Conformational Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Hexanoic acid, perfluoro- [webbook.nist.gov]
• 12. Solutions for PFAS Testing | Thermo Fisher Scientific - US [thermofisher.com]
• 13. lcms.cz [lcms.cz]
• 14. researchgate.net [researchgate.net]
• 15. scientistlive.com [scientistlive.com]
• 16. lcms.cz [lcms.cz]
• 17. agilent.com [agilent.com]
• 18. Quantitative Method of Fluorine-NMR - HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD [en.chemfish.com]
• 19. benchchem.com [benchchem.com]
• 20. acgpubs.org [acgpubs.org]
• 21. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 22. Comprehensive analytical workflow of PFAS analysis in aqueous environmental samples | Poster Board #1323 - American Chemical Society [acs.digitellinc.com]
• 23. Analytical Workflow Solutions for PFAS Analyses | Lab Manager [labmanager.com]

A Technical Guide to the Thermal and Chemical Stability of Ether-Containing PFAS

For Researchers, Scientists, and Drug Development Professionals

The emergence of ether-containing per- and polyfluoroalkyl substances (PFAS) as replacements for legacy long-chain PFAS has introduced new challenges and complexities in understanding their environmental fate and persistence. This technical guide provides a comprehensive overview of the current scientific understanding of the thermal and chemical stability of these next-generation fluorinated compounds. It is designed to be a valuable resource for researchers, scientists, and drug development professionals who require a deep understanding of the behavior of these substances under various conditions.

Chemical Stability of Ether-Containing PFAS

Ether-containing PFAS, also known as per- and polyfluoroalkyl ether acids (PFEAs), exhibit a range of chemical stability that is highly dependent on their molecular structure and the surrounding chemical environment.[1] While generally persistent, certain structural motifs can render them susceptible to degradation under specific conditions.

Stability in Solvents

The choice of solvent is critical when handling and analyzing ether-containing PFAS, as some can degrade in common laboratory solvents. A study investigating the stability of 21 PFAS, including 18 PFEAs, found that none showed measurable degradation in deionized water, methanol (B129727), or isopropyl alcohol over a 30-day period.[1][2] However, nine PFEAs were observed to degrade in polar aprotic solvents such as acetonitrile (B52724) (ACN), acetone, and dimethyl sulfoxide (B87167) (DMSO).[1][3]

The degradation in these aprotic solvents was found to follow first-order kinetics, with the rate increasing with higher temperatures and lower water content in the organic solvent.[1][2][3] A key structural feature influencing stability is the presence of a carboxylic acid functional group adjacent to a tertiary carbon (>CF-COOH).[1][2][3] PFEAs with this feature, such as hexafluoropropylene oxide-dimer acid (HFPO-DA or GenX), degrade more rapidly than those with a carboxylic acid moiety adjacent to a secondary carbon (-CF2-COOH), which were stable in all tested solvents.[1][2] The degradation mechanism in aprotic solvents involves stoichiometric decarboxylation, forming products with a >CFH group.[1][2][3] For example, HFPO-DA is converted to Fluoroether E-1.[1][2]

Table 1: Stability of Select Ether-Containing PFAS in Various Solvents

Compound	Deionized Water	Methanol	Isopropyl Alcohol	Acetonitrile (ACN)	Acetone	Dimethyl Sulfoxide (DMSO)
HFPO-DA (GenX)	Stable	Stable	Stable	Degrades	Degrades	Degrades
ADONA	Stable	Stable	Stable	Stable	Stable	Stable
F-53B	Stable	Stable	Stable	Stable	Stable	Stable
Nafion by-product 2	Stable	Stable	Stable	Stable	Stable	Stable
NVHOS	Stable	Stable	Stable	Stable	Stable	Stable
HydroEVE	Stable	Stable	Stable	Stable	Stable	Stable

Source: Data compiled from a study on the stability of 21 PFAS in various solvents.[1]

Reductive Degradation with Hydrated Electrons

Advanced reduction processes (ARPs) utilizing hydrated electrons (e⁻aq) have shown promise in degrading certain ether-containing PFAS. The degradation rate and extent are influenced by the branching and chain length of the fluoroalkyl moieties.[4] The presence of the ether oxygen atom increases the bond dissociation energy of adjacent C-F bonds, making them more resistant to cleavage compared to their perfluorocarboxylic acid (PFCA) counterparts.[4][5] Instead, the cleavage of C-O ether bonds is a significant degradation pathway, leading to the formation of unstable perfluoroalcohols that can undergo further defluorination.[4][5]

Branched PFECAs tend to have a higher propensity for H/F exchange at the tertiary carbon, resulting in lower overall defluorination compared to linear PFECAs.[4][5]

Figure 1: Reductive Degradation Pathways of PFECAs

Caption: Proposed reductive degradation pathways for PFECAs by hydrated electrons.

Oxidative Degradation with Sulfate (B86663) and Hydroxyl Radicals

Advanced oxidation processes (AOPs) that generate powerful radicals like sulfate (SO₄•⁻) and hydroxyl (•OH) can oxidize some, but not all, ether-containing PFAS.[6][7] Perfluoroalkyl ether sulfonic acids have been found to be resistant to oxidation by both SO₄•⁻ and •OH under the studied conditions.[6]

For polyfluoroalkyl ether acids containing an -O-CFH- moiety, the site of attack for SO₄•⁻ is this moiety, and they react more rapidly than perfluoroalkyl ether carboxylic acids (PFECAs).[8] In contrast, •OH reacts most readily with 6:2 fluorotelomer sulfonate, while polyfluoroalkyl ether acids with an -O-CFH- moiety react more slowly.[8] For PFECAs, SO₄•⁻ appears to react with the carboxylic acid headgroup.[8]

Table 2: Second-Order Rate Constants (k) for Oxidation of Select PFAS by SO₄•⁻ and •OH

Compound	k (SO₄•⁻) (M⁻¹s⁻¹)	k (•OH) (M⁻¹s⁻¹)
6:2 Fluorotelomer Sulfonate	-	(1.1–1.2) × 10⁷
Polyfluoroalkyl ether acids (-O-CFH-)	(0.89–4.6) × 10⁶	(0.5–1.0) × 10⁶
Perfluoroalkyl ether carboxylic acids (PFECAs)	(0.85–9.5) × 10⁴	-

Source: Data compiled from a study on the oxidation of PFAS by sulfate and hydroxyl radicals.[8]

Thermal Stability of Ether-Containing PFAS

The thermal stability of ether-containing PFAS is a critical consideration for remediation technologies such as incineration and thermal desorption. Generally, the presence of an ether bond can weaken the molecule compared to its perfluorinated counterparts.[9]

Decomposition Temperatures and Kinetics

Studies have shown that perfluoroether carboxylic acids are more readily decomposed than PFCAs with the same number of fluorinated carbons.[9][10] For instance, the decomposition of PFCAs on granular activated carbon (GAC) can begin at temperatures as low as 200°C.[10] The thermal destabilization of these compounds typically follows first-order kinetics.[10]

One study investigating the thermal decomposition of HFPO-DA found that it has a half-life of 4.3 minutes at 200°C, which is significantly shorter than the 13-minute half-life of perfluorobutanoic acid (PFBA) under the same conditions.[11] The half-lives of these compounds decrease as the heating temperature increases.[11]

Table 3: Half-lives of HFPO-DA and PFBA at Different Temperatures

Temperature (°C)	HFPO-DA Half-life (min)	PFBA Half-life (min)
200	4.3	13
400	-	5.0

Source: Data from a study on the thermal decomposition of PFECAs and short-chain PFCAs.[11]

Thermal Degradation Pathways

The thermal decomposition of ether-containing PFAS can proceed through several pathways. For HFPO-DA, the preferential cleavage of the C-O ether bond closer to the carboxyl group has been identified as a key step, leading to the formation of trifluoroacetic acid (TFA).[12][13] This is supported by both experimental data and computational calculations of bond dissociation energies.[12] The C-O ether bond away from the electron-withdrawing carboxyl group is stronger and less likely to cleave.[12]

Figure 2: Thermal Degradation Workflow of HFPO-DA

Caption: Simplified workflow of the thermal degradation of HFPO-DA.

Experimental Protocols

This section outlines the methodologies for key experiments cited in this guide, providing a reference for researchers looking to replicate or build upon these studies.

PFAS Stability Test in Solvents

Objective: To determine the stability of PFAS in various solvents over time.

Methodology:

• Prepare stock solutions of individual PFAS or mixtures in a suitable solvent like methanol or deionized water.

• Add an aliquot of the stock solution to polypropylene (B1209903) tubes and evaporate the solvent to dryness at room temperature to eliminate solvent effects from the stock solution.

• Dissolve the dried PFAS residue in the test solvents (e.g., deionized water, methanol, acetonitrile, acetone, DMSO, isopropyl alcohol) that have been pre-equilibrated to the desired experimental temperature (e.g., 3.4°C, 20.2°C, 32.4°C).[1]

• Take an initial sample (t₀) immediately after mixing for analysis.

• Store the samples in sealed vials at the designated temperature for the duration of the experiment (e.g., 30 days).

• Collect samples at various time points and analyze the concentration of the parent PFAS using liquid chromatography-mass spectrometry (LC-MS).[1]

• For degradation product identification, allow the reaction to proceed to completion (e.g., 5 days for complete degradation in aprotic solvents) and analyze the headspace using gas chromatography-mass spectrometry (GC-MS) and the liquid phase by LC-MS.[1]

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

Objective: To quantify the concentration of PFAS in liquid samples.

Methodology:

• Utilize a liquid chromatography system coupled with a mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer).

• Separate the PFAS analytes using a suitable analytical column (e.g., a C18 or specialized PFAS column).

• Employ a gradient elution program with appropriate mobile phases (e.g., water and methanol or acetonitrile with additives like ammonium (B1175870) acetate (B1210297) or formic acid).

• Detect and quantify the analytes using mass spectrometry in negative ion mode with multiple reaction monitoring (MRM) for targeted analysis or full scan for non-targeted analysis.

• Use authentic analytical standards for the quantification of all PFAS.[14]

• Where available, use an isotope dilution approach for quantification by normalizing the analyte response to that of an isotopically labeled analog. For other PFAS, normalize the response to an isotopically labeled PFAS with a similar retention time.[1][14]

Thermal Degradation Experiment on Adsorbents

Objective: To investigate the thermal decomposition of PFAS on an adsorbent material like granular activated carbon (GAC).

Methodology:

• Load the adsorbent with a known concentration of the target PFAS from an aqueous solution.

• Dry the PFAS-laden adsorbent.

• Place a known mass of the adsorbent in a thermal treatment system (e.g., a tube furnace).

• Heat the sample to the desired temperature (e.g., 200°C) under a controlled atmosphere (e.g., N₂).[12]

• Maintain the temperature for a specific duration, collecting samples of the adsorbent at various time points.[12]

• Extract the remaining parent PFAS and any degradation products from the adsorbent using a suitable solvent (e.g., methanol).

• Analyze the extracts using LC-MS to determine the concentration of the parent compound and identify degradation products.

• Calculate the degradation rate constants assuming first-order kinetics.[11]

This guide provides a foundational understanding of the stability of ether-containing PFAS. As research in this field continues to evolve, it is imperative for the scientific community to stay abreast of new findings to develop effective risk assessment strategies and remediation technologies.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pfascentral.org [pfascentral.org]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes &amp; Protocols for the Analytical Determination of Perfluoro-3,6-dioxaheptanoic Acid (PFO3O7A)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perfluoro-3,6-dioxaheptanoic acid (PFO3O7A), also known as nonafluoro-3,6-dioxaheptanoic acid (NFDHA), is a member of the per- and polyfluoroalkyl substances (PFAS) class of compounds. Due to their persistence, potential for bioaccumulation, and suspected adverse health effects, the accurate and sensitive detection of PFAS like PFO3O7A in various environmental and biological matrices is of critical importance.[1][2] This document provides detailed application notes and protocols for the analytical determination of PFO3O7A, primarily focusing on the widely adopted technique of liquid chromatography-tandem mass spectrometry (LC-MS/MS) coupled with solid-phase extraction (SPE) for sample preparation.

Analytical Methods Overview

The most common and robust analytical approach for the quantification of PFO3O7A is liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).[3][4] This technique offers high sensitivity and selectivity, which are crucial for detecting the low concentrations of PFO3O7A often found in complex samples.[1] Other methods, such as gas chromatography-mass spectrometry (GC-MS), may also be employed, but often require derivatization of the analyte.[3]

Sample preparation is a critical step to isolate PFO3O7A from the sample matrix and concentrate it for analysis.[1] Solid-phase extraction (SPE) is the most frequently used technique for aqueous samples, while methods like liquid-liquid extraction (LLE) can also be utilized.[1][5] For solid samples, extraction with a suitable solvent is necessary prior to cleanup.

Quantitative Data Summary

The following table summarizes the quantitative performance data for the analysis of PFO3O7A from various methods. It is important to note that limits of detection (LOD) and quantification (LOQ) can vary depending on the specific instrumentation, sample matrix, and method parameters.

Analytical Method	Sample Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery	Reference
LC-MS/MS	Drinking Water	-	<5 ng/L	>92%	[6]
LC-MS/MS	Non-DW Aqueous Samples	-	10 ng/L	-	[7]
LC-MS/MS	Solid Samples	-	-	70-130%	[6]
GC-NCI-MS	-	-	0.010 mg/kg	-	[8]

Experimental Protocols

Protocol 1: Determination of PFO3O7A in Water by SPE and LC-MS/MS

This protocol is a generalized procedure based on common practices for PFAS analysis in aqueous samples.

1. Sample Collection and Handling:

• Collect water samples in high-density polyethylene (B3416737) (HDPE) or polypropylene (B1209903) containers. Avoid using glass containers or any equipment containing polytetrafluoroethylene (PTFE), as these can be sources of PFAS contamination.[9][10]

• Store samples in the dark at 4°C until analysis.[10]

2. Sample Preparation: Solid-Phase Extraction (SPE)

• Materials:

  • Weak anion exchange (WAX) or similar polymeric SPE cartridges (e.g., 60 mg, 3 mL).[9]

  • Methanol (B129727) (LC-MS grade).

  • Ammonium (B1175870) hydroxide (B78521) (NH4OH).

  • Formic acid.

  • Milli-Q or LC-MS grade water.

  • Nitrogen evaporator.

• Procedure:

  • Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 10 mL of Milli-Q water.[11]

  • Sample Loading: Load 250 mL of the water sample onto the conditioned cartridge at a flow rate of approximately 5-10 mL/min.

  • Cartridge Washing: Wash the cartridge with 5 mL of Milli-Q water to remove interfering substances.

  • Cartridge Drying: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

  • Elution: Elute the trapped analytes with 4 mL of methanol containing 0.1% ammonium hydroxide.

  • Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40-50°C.

  • Reconstitution: Reconstitute the dried residue in 500 µL of methanol/water (1:1, v/v) for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

  • Tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI) source.

• LC Conditions (Typical):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 3.5 µm).

  • Mobile Phase A: 2 mM Ammonium acetate (B1210297) in water.

  • Mobile Phase B: Methanol.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5-10 µL.

• MS/MS Conditions (Typical):

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Multiple Reaction Monitoring (MRM): Monitor for specific precursor-to-product ion transitions for PFO3O7A and its isotopically labeled internal standard. The exact m/z values will need to be determined based on the specific molecule.

  • Source Parameters: Optimize source parameters such as capillary voltage, source temperature, and gas flows for maximum sensitivity.

4. Quality Control:

• Analyze laboratory reagent blanks, matrix spikes, and duplicate samples with each batch of samples to ensure data quality.

• Use isotopically labeled internal standards to correct for matrix effects and variations in instrument response.

Visualizations

Caption: Experimental workflow for the analysis of PFO3O7A in water samples.

Caption: Logical relationship of analytical method selection for PFO3O7A.

References

• 1. organomation.com [organomation.com]
• 2. pubs.usgs.gov [pubs.usgs.gov]
• 3. Recent developments in methods for analysis of perfluorinated persistent pollutants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. redalyc.org [redalyc.org]
• 5. New Analysis Method Can Detect Forever Chemicals in Under Three Minutes | Technology Networks [technologynetworks.com]
• 6. nemc.us [nemc.us]
• 7. epa.gov [epa.gov]
• 8. nxp.com [nxp.com]
• 9. lcms.cz [lcms.cz]
• 10. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 11. researchgate.net [researchgate.net]

Solid-Phase Extraction of Perfluoroethercarboxylic Acids: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perfluoroethercarboxylic acids (PFECAs) are a class of emerging per- and polyfluoroalkyl substances (PFAS) that are increasingly being detected in the environment.[1] These compounds, often used as replacements for legacy PFAS like PFOA, possess unique chemical structures containing an ether linkage within the perfluorinated alkyl chain.[1] Their persistence, potential for bioaccumulation, and suspected adverse health effects necessitate robust and reliable analytical methods for their detection and quantification in various matrices.[2][3]

Solid-phase extraction (SPE) is a widely adopted technique for the selective extraction and concentration of PFAS, including PFECAs, from complex sample matrices prior to instrumental analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4] This application note provides a detailed protocol for the extraction of PFECAs from aqueous samples using weak anion exchange (WAX) SPE cartridges, which are highly effective for retaining these acidic compounds.[4] The methodologies are based on established analytical procedures, such as those outlined in US EPA Method 1633, to ensure reliable and reproducible results.[5]

Data Presentation: Quantitative Performance of PFECA Solid-Phase Extraction

The following table summarizes quantitative data for the recovery of select PFECAs using weak anion exchange solid-phase extraction protocols. The data is compiled from various studies and demonstrates the efficiency of the method across different sample matrices.

Analyte	Common Name/Acronym	Matrix	Spiking Level	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
4,8-dioxa-3H-perfluorononanoic acid	ADONA	Bottled Water, Tea, Juice	35-140 ng/L	80.4 - 118.8	≤ 0.6	0.1 - 0.8 ng/mL	0.2 - 1.6 ng/mL	[6][7][8]
9-chlorohexadecafluoro-3-oxanonane-1-sulfonate*	F-53B	Bottled Water, Tea, Juice	35-140 ng/L	80.4 - 118.8	≤ 0.6	0.1 - 0.8 ng/mL	0.2 - 1.6 ng/mL	[6][7][8]
Perfluoroether carboxylic acids (general)	PFECAs	Surface, Drinking, and Wastewater	Not Specified	Average Error: 10%	10 - 28% (CV)	Not Specified	Not Specified	[9]
Hexafluoropropylene oxide dimer acid	GenX (HFPO-DA)	River Water and Sediment	Not Specified	Not Specified	Not Specified	Low to mid parts-per-trillion	Not Specified	[10]

Note: F-53B is a perfluoroether sulfonate, but is often analyzed alongside PFECAs and demonstrates similar extraction behavior on WAX cartridges.

Experimental Protocols

This section provides a detailed methodology for the solid-phase extraction of PFECAs from aqueous samples. This protocol is a general guideline and may require optimization for specific sample matrices.

Materials and Reagents

• Standards: Analytical standards of target PFECAs (e.g., ADONA, GenX) and corresponding isotopically labeled internal standards.

• Solvents: LC-MS grade methanol (B129727), reagent water (ASTM Type I).

• Reagents: Ammonium (B1175870) hydroxide (B78521) (NH₄OH), Formic acid (HCOOH), Ammonium acetate (B1210297) (CH₃COONH₄).

• SPE Cartridges: Weak Anion Exchange (WAX) cartridges. Combination cartridges with Graphitized Carbon Black (GCB) may also be used for enhanced cleanup.

• Labware: Polypropylene (B1209903) tubes, vials, and containers are mandatory to avoid analyte loss and contamination from PTFE and glass surfaces.[2]

Reagent Preparation

• 0.1% Ammonium Hydroxide in Methanol (Elution Solvent): Add 1 mL of concentrated ammonium hydroxide to 999 mL of methanol. Prepare fresh.

• 0.3 M Formic Acid (Conditioning Solvent): Prepare by diluting concentrated formic acid in reagent water.

• Mobile Phases for LC-MS/MS: Typically consist of aqueous ammonium acetate and methanol or acetonitrile.[11]

Solid-Phase Extraction (SPE) Protocol

This protocol is based on the principles of US EPA Method 1633.

• Sample Pretreatment:

  • Homogenize the aqueous sample (typically 250-500 mL) by inverting the sample bottle several times.

  • Do not filter the sample unless it contains excessive particulates that could clog the SPE cartridge.

  • Adjust the sample pH to 6.5 ± 0.5 if necessary, using formic acid or ammonium hydroxide.

  • Spike the sample with isotopically labeled internal standards.

• SPE Cartridge Conditioning:

  • Pass 15 mL of 1% methanolic ammonium hydroxide through the WAX cartridge.

  • Follow with 5 mL of 0.3 M formic acid.

  • Equilibrate the cartridge with 15 mL of reagent water. Do not allow the sorbent to go dry.

• Sample Loading:

  • Load the pretreated sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min. Ensure the sorbent bed remains submerged throughout the loading process.

• Washing:

  • Rinse the sample container with reagent water and pass it through the cartridge to ensure all analytes are transferred.

  • Wash the cartridge with reagent water to remove hydrophilic interferences.

• Drying:

  • Briefly dry the cartridge by pulling a vacuum or applying positive pressure for a short period (e.g., 15 seconds) to remove excess water.

• Elution:

  • Rinse the inside of the sample bottle with 5 mL of 1% methanolic ammonium hydroxide and use this to elute the analytes from the cartridge.

  • Apply a low vacuum to allow the elution solvent to pass through the cartridge in a dropwise manner.

  • Repeat with a second 5 mL aliquot of the elution solvent.

• Concentration and Reconstitution:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen in a heated water bath (around 55-60 °C).[12]

  • Reconstitute the dried residue in a known volume (e.g., 1 mL) of a solvent compatible with the LC-MS/MS system, typically a mixture of methanol and water.[12]

  • Vortex the reconstituted sample to ensure the complete dissolution of the analytes.

  • Transfer an aliquot to a polypropylene autosampler vial for analysis.[12]

Mandatory Visualizations

SPE Workflow for Perfluoroethercarboxylic Acids (PFECAs)

Caption: Workflow for PFECA extraction using WAX SPE.

Logical Relationship of Analytical Steps

Caption: Key stages in the quantitative analysis of PFECAs.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. Emerging Perfluorinated Chemical GenX: Environmental and Biological Fates and Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Solid Phase Extraction Methods for PFAS in waters | Agilent [agilent.com]
• 5. agilent.com [agilent.com]
• 6. Monitoring Analysis of Perfluoroalkyl Substances and F-53B in Bottled Water, Tea and Juice Samples by LC-MS/MS [jstage.jst.go.jp]
• 7. Monitoring Analysis of Perfluoroalkyl Substances and F-53B in Bottled Water, Tea and Juice Samples by LC-MS/MS [jstage.jst.go.jp]
• 8. Monitoring Analysis of Perfluoroalkyl Substances and F-53B in Bottled Water, Tea and Juice Samples by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Validation of quantitative measurements and semi-quantitative estimates of emerging perfluoroethercarboxylic acids (PFECAs) and hexfluoroprolyene oxide acids (HFPOAs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sciex.com [sciex.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. digital.wpi.edu [digital.wpi.edu]

Application Notes and Protocols for Gas Chromatography Methods for Volatile PFAS Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the analysis of volatile per- and polyfluoroalkyl substances (PFAS) and their derivatives using gas chromatography (GC). It covers both the direct analysis of inherently volatile PFAS and derivatization methods for non-volatile PFAS, such as perfluorocarboxylic acids (PFCAs), to make them suitable for GC analysis.

Introduction

Gas chromatography, particularly when coupled with mass spectrometry (GC-MS), is a powerful technique for the analysis of volatile and semi-volatile organic compounds. While liquid chromatography-mass spectrometry (LC-MS) is more commonly used for the analysis of ionic PFAS, GC-MS offers advantages in the separation of isomers and the analysis of neutral, volatile PFAS that are not amenable to electrospray ionization.[1] For non-volatile PFAS like PFCAs, derivatization is required to increase their volatility and thermal stability for GC analysis.[2] This application note explores various derivatization strategies and provides detailed protocols for sample preparation and GC-MS analysis.

Methods Overview

Two primary approaches are utilized for the analysis of PFAS by GC-MS:

• Direct Analysis of Volatile PFAS : Inherently volatile PFAS, such as fluorotelomer alcohols (FTOHs), N-alkyl sulfonamides (FASAs), and N-alkyl sulfonamidoethanols (FASEs), can be analyzed directly by GC-MS. Sample preparation often involves a simple extraction followed by direct injection or the use of techniques like headspace solid-phase microextraction (HS-SPME) for pre-concentration from a sample matrix.[3]

• Derivatization of Non-Volatile PFAS : Non-volatile, ionic PFAS, predominantly PFCAs, require a chemical derivatization step to convert their polar functional groups into less polar, more volatile moieties. Common derivatization strategies include:

  • Amidation : Using reagents like 2,4-difluoroaniline (B146603) (DFA) to form anilide derivatives.[2][4]

  • Esterification : Using reagents such as isobutyl chloroformate (IBCF) or diphenyl diazomethane (B1218177) to form esters.[5][6]

Quantitative Data Summary

The following table summarizes the quantitative data from various GC-MS methods for the analysis of volatile PFAS derivatives. This allows for a comparison of the performance of different derivatization techniques and analytical conditions.

Analyte Class	Derivatization Reagent	Analyte(s)	Matrix	Method	MDL/LOD	LOQ	Linearity (r²)	Recovery (%)	Reference
PFCAs	Diphenyl diazomethane	C2-C14 PFCAs	Aqueous	GC-MS	0.06-14.6 pg/mL	-	-	83-130	[1][5]
PFCAs	2,4-difluoroaniline (DFA) / N,N'-dicyclohexylcarbodiimide (DCC)	C4-C12 PFCAs	Surface Water	GC-µECD	1.14-6.32 µg/L	-	-	-	[2][7]
PFCAs	Isobutyl chloroformate (IBCF)	C6-C12 PFCAs	Aqueous	GC-EI-MS	0.030-0.314 µg/mL	-	>0.991	-	[6][8]
Volatile PFAS	None (Direct Analysis)	FTOHs, FTACs, FTMACs, PFIs, FTIs, FASAs	Water	HS-SPME-GC-MS	-	2.5-10 ng/L	>0.993	-	[3]
Volatile PFAS	None (Direct Analysis)	FTOHs, FASA/FOSEs	MRE Films	GC-MS	1000-2000000 ng/L (Linear Range)	3.3 x LOD	-	-	[9]

Experimental Protocols

Protocol 1: Direct Analysis of Volatile PFAS in Water by HS-SPME-GC-MS

This protocol is suitable for the analysis of inherently volatile PFAS such as FTOHs, FTIs, FTACs, FTMACs, and FASAs.[3]

1. Sample Preparation and Extraction (HS-SPME)

• Place 10 mL of the water sample into a 20 mL headspace vial.

• Add an appropriate amount of isotopically labeled internal standards.

• Add sodium chloride to achieve a final concentration of 2% (w/v) to enhance the partitioning of analytes into the headspace.

• Vortex the sample for 30 seconds.

• Place the vial in the autosampler tray for automated HS-SPME analysis.

• HS-SPME Parameters:

  • Fiber: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)

  • Incubation Temperature: 70°C

  • Incubation Time: 20 minutes

  • Extraction Time: 30 minutes

  • Desorption Temperature: 250°C

  • Desorption Time: 2 minutes

2. GC-MS Analysis

• GC System: Agilent 8890 GC or equivalent

• MS System: Agilent 5977B MS or equivalent

• Column: Agilent DB-624 or equivalent (30 m x 0.25 mm, 1.4 µm)

• Inlet: Splitless mode, 250°C

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Program:

  • Initial temperature: 40°C, hold for 5 minutes

  • Ramp 1: 10°C/min to 180°C

  • Ramp 2: 20°C/min to 280°C, hold for 5 minutes

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI)

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

Protocol 2: Analysis of PFCAs in Water by Derivatization with 2,4-Difluoroaniline (DFA)

This protocol is designed for the analysis of non-volatile PFCAs (C4-C12) in water samples.[2]

1. Sample Extraction (Solid-Phase Extraction - SPE)

• Condition a weak anion exchange (WAX) SPE cartridge with methanol (B129727) followed by ultrapure water.

• Load 500 mL of the water sample onto the SPE cartridge.

• Wash the cartridge with a buffer solution to remove interferences.

• Elute the PFCAs with a small volume of methanol containing a weak acid.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

2. Derivatization

• Reconstitute the dried extract in a suitable solvent (e.g., acetonitrile).

• Add 0.1 mL of 0.1 M 2,4-difluoroaniline (DFA) in dichloromethane (B109758) (DCM).

• Add 0.1 mL of 0.1 M N,N'-dicyclohexylcarbodiimide (DCC) in DCM as a catalyst.[2]

• Shake the mixture for 1 hour at room temperature.[2]

• Quench the reaction and perform a liquid-liquid extraction with ethyl acetate.

• Wash the organic phase sequentially with dilute HCl, NaHCO3 solution, and NaCl solution.

• Dry the organic phase over anhydrous sodium sulfate.

• Concentrate the final extract to a suitable volume for GC-MS analysis.

3. GC-MS Analysis

• GC System: Agilent 7890B GC or equivalent

• MS System: Agilent 7000 Series Triple Quadrupole GC/MS or equivalent

• Column: HP-5MS or equivalent (30 m x 0.25 mm, 0.25 µm)

• Inlet: Splitless mode, 280°C

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp 1: 15°C/min to 200°C

  • Ramp 2: 10°C/min to 300°C, hold for 10 minutes

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI)

  • Source Temperature: 250°C

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

Visualizations

The following diagrams illustrate the experimental workflows for the analysis of volatile PFAS derivatives by GC-MS.

Caption: Workflow for direct analysis of volatile PFAS.

References

• 1. A Rapid Derivatization for Quantitation of Perfluorinated Carboxylic Acids from Aqueous Matrices by Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cost-Effective Detection of Perfluoroalkyl Carboxylic Acids with Gas Chromatography: Optimization of Derivatization Approaches and Method Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ssi.shimadzu.com [ssi.shimadzu.com]
• 4. Derivatization Methods for Perfluoroalkyl Substances (PFAS) by Gas Chromatography/Tandem Mass Spectrometry | Proceedings of Student Research and Creative Inquiry Day [publish.tntech.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A fast derivatization procedure for gas chromatographic analysis of perfluorinated organic acids. | Sigma-Aldrich [sigmaaldrich.com]
• 7. Cost-Effective Detection of Perfluoroalkyl Carboxylic Acids with Gas Chromatography: Optimization of Derivatization Approaches and Method Validation [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. apps.dtic.mil [apps.dtic.mil]

Application Notes and Protocols for the Analysis of Perfluoro-3,6-dioxaheptanoic Acid in Aqueous Film-Forming Foam (AFFF) Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction to Perfluoro-3,6-dioxaheptanoic Acid (PFDHA) in AFFF

Perfluoro-3,6-dioxaheptanoic acid (PFDHA), also known as Nonafluoro-3,6-dioxaheptanoic acid (NFDHA), is a member of the per- and polyfluoroalkyl substances (PFAS) family. Its chemical structure includes ether linkages, which differentiate it from traditional perfluoroalkyl acids and influence its environmental fate and transport. PFDHA has been identified as a component in some aqueous film-forming foam (AFFF) formulations, which are highly effective for extinguishing flammable liquid fires.[1] The complex and proprietary nature of AFFF formulations presents a significant analytical challenge, as they contain a wide array of PFAS compounds and other chemicals.[2][3][4]

The presence of PFDHA and other PFAS in the environment is a growing concern due to their persistence, bioaccumulative potential, and potential adverse health effects. Accurate and reliable analytical methods are crucial for understanding the composition of AFFF formulations, assessing environmental contamination, and developing effective remediation strategies.

Data Presentation: PFAS Composition in AFFF Formulations

The following table summarizes the concentration ranges of some major PFAS classes and specific compounds that have been reported in various AFFF formulations to provide context. It is important to note the absence of specific data for PFDHA.

AFFF Type	PFAS Class	Compound	Reported Concentration Range in Concentrate (mg/L)
Legacy ECF-based (e.g., 3M Lightwater)	Perfluoroalkyl Sulfonates (PFSAs)	PFOS	5,000 - 40,000
PFHxS	Often present, but concentration varies
Perfluoroalkyl Carboxylates (PFCAs)	PFOA	Often present, but concentration varies
Fluorotelomer-based (various manufacturers)	Fluorotelomer-based substances	6:2 FTS	Can be a major component
Perfluoroalkyl Carboxylates (PFCAs)	PFHxA	Can be a major degradation product
PFOA	May be present as an impurity or degradation product

Note: This table is a summary of generally reported findings and does not represent a comprehensive analysis of all AFFF products. The concentration of individual PFAS can vary significantly.

Experimental Protocols

Protocol 1: Quantitative Analysis of Perfluoro-3,6-dioxaheptanoic Acid in AFFF by LC-MS/MS

This protocol outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of PFDHA in AFFF concentrate.

1. Sample Preparation

1.1. Initial Dilution: Due to the high concentration of surfactants in AFFF, a significant dilution is required. Accurately weigh 0.1 g of the AFFF concentrate into a 100 mL volumetric flask. Dilute to the mark with methanol (B129727) and mix thoroughly. This represents a 1:1000 dilution. Further dilutions may be necessary depending on the concentration of PFDHA.

1.2. Spiking with Internal Standard: Transfer 1 mL of the diluted sample to a 15 mL polypropylene (B1209903) tube. Add a known amount of an appropriate isotopically labeled internal standard, such as ¹³C₃-PFDHA, to correct for matrix effects and variations in instrument response.

1.3. Solid-Phase Extraction (SPE) - Optional Cleanup: For complex AFFF matrices that may cause significant ion suppression, a solid-phase extraction cleanup step can be employed. 1.3.1. Condition a weak anion exchange (WAX) SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water. 1.3.2. Load the spiked sample onto the SPE cartridge. 1.3.3. Wash the cartridge with 5 mL of deionized water to remove interfering substances. 1.3.4. Elute the analytes with 5 mL of methanol containing 1-2% ammonium (B1175870) hydroxide (B78521). 1.3.5. Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of methanol/water (1:1, v/v).

2. LC-MS/MS Analysis

2.1. Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 3.5 µm) is suitable for the separation of PFDHA.
• Mobile Phase A: 2-5 mM ammonium acetate (B1210297) in water.
• Mobile Phase B: Methanol or acetonitrile.
• Gradient: A typical gradient would start with a low percentage of mobile phase B, ramping up to a high percentage to elute the analytes, followed by a re-equilibration step.
• Flow Rate: 0.2-0.4 mL/min.
• Injection Volume: 5-10 µL.

2.2. Mass Spectrometry (MS/MS) Conditions:

• Ionization Mode: Electrospray ionization (ESI) in negative mode.
• Scan Type: Multiple Reaction Monitoring (MRM).
• MRM Transitions: Specific precursor and product ion transitions for PFDHA and its labeled internal standard should be optimized. For PFDHA (C₅HF₉O₄, MW: 296.04), a potential precursor ion is [M-H]⁻ at m/z 295.
• Collision Energy and other MS parameters: These should be optimized for the specific instrument being used to achieve maximum sensitivity.

3. Quantification

3.1. Create a calibration curve using a series of calibration standards of known PFDHA concentrations, each spiked with the same amount of internal standard as the samples. 3.2. Quantify the concentration of PFDHA in the samples by comparing the peak area ratio of the analyte to its internal standard against the calibration curve.

Protocol 2: Total Oxidizable Precursor (TOP) Assay

The TOP assay is a method to estimate the concentration of unknown PFAS precursors that can be oxidized to form detectable perfluoroalkyl carboxylic acids (PFCAs), including PFDHA if it is a stable endpoint of precursor degradation.

1. Sample Preparation and Oxidation

1.1. Dilute the AFFF sample in deionized water. The dilution factor will depend on the expected precursor concentration and should be optimized to avoid overwhelming the oxidizing agent. 1.2. In a 50 mL polypropylene tube, combine 20 mL of the diluted sample with 10 mL of 120 mM potassium persulfate (K₂S₂O₈) and 10 mL of 1 M sodium hydroxide (NaOH). 1.3. Securely cap the tube and place it in an oven or water bath at 85°C for 6-12 hours to ensure complete oxidation. 1.4. After cooling to room temperature, neutralize the sample to a pH of ~7 with hydrochloric acid (HCl).

2. Analysis

2.1. Analyze the oxidized sample for PFDHA and other PFCAs using the LC-MS/MS method described in Protocol 1. 2.2. Analyze an unoxidized aliquot of the same diluted sample for baseline concentrations of PFCAs.

3. Data Interpretation

3.1. The increase in the concentration of a specific PFCA, such as PFDHA, after oxidation indicates the presence of its precursors in the original AFFF sample.

Visualizations

Caption: Analytical workflow for the quantitative analysis of PFDHA in AFFF.

Caption: Logic of using the TOP assay with targeted analysis for PFAS.

References

• 1. Perfluoro-3,6-dioxaheptanoic acid (151772-58-6) for sale [vulcanchem.com]
• 2. pfas-1.itrcweb.org [pfas-1.itrcweb.org]
• 3. PFAS-Containing Firefighting Foams | Clean Water Action [cleanwater.org]
• 4. Rapid Characterization of Emerging Per- and Polyfluoroalkyl Substances in Aqueous Film-Forming Foams Using Ion Mobility Spectrometry–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sample Preparation of PFAS in Soil

For Researchers, Scientists, and Drug Development Professionals

Introduction

Per- and polyfluoroalkyl substances (PFAS) are a large group of synthetic chemicals that are persistent in the environment and have been linked to adverse health effects. The accurate and reliable analysis of PFAS in complex matrices such as soil is critical for environmental monitoring, human health risk assessment, and the development of remediation strategies. Sample preparation is a crucial step in the analytical workflow for PFAS in soil, as it aims to efficiently extract the target analytes from the solid matrix while minimizing interferences that can affect the sensitivity and accuracy of analytical instruments, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

This document provides detailed application notes and protocols for the most common and effective sample preparation techniques for PFAS analysis in soil. These include solvent extraction, accelerated solvent extraction (ASE), and solid-phase extraction (SPE) for extract cleanup. Adherence to strict quality control measures, including the use of PFAS-free labware and reagents, is paramount to avoid cross-contamination and ensure data of the highest quality.

Experimental Protocols

Sample Collection and Handling

Proper sample collection and handling are critical to prevent contamination and ensure the integrity of the samples.

• Materials: Use high-density polyethylene (B3416737) (HDPE) or polypropylene (B1209903) containers for sample collection. Avoid any materials containing polytetrafluoroethylene (PTFE), including Teflon®, in sampling equipment and container lids.

• Procedure:

  • Remove any surface debris (e.g., vegetation, rocks) from the sampling location.

  • Using a stainless steel or polypropylene trowel or scoop, collect a representative soil sample.

  • Transfer the sample to the appropriate container, leaving minimal headspace.

  • Store samples at or below 6°C and protect them from light.

  • Field blanks, consisting of PFAS-free water, should be prepared in the field to assess potential contamination during sampling.

Method 1: Solvent Extraction with Sonication/Shaking (Based on EPA Method 1633 Principles)

This protocol describes a widely used method for the extraction of PFAS from soil using a solvent and mechanical agitation.

• Reagents and Materials:

  • Methanol (B129727) (LC-MS grade or equivalent)

  • Ammonium (B1175870) hydroxide (B78521) (NH₄OH), ~30%

  • PFAS-free water

  • Polypropylene centrifuge tubes (50 mL)

  • Sonicator bath or mechanical shaker

  • Centrifuge

• Extraction Solvent Preparation (0.3% Ammonium Hydroxide in Methanol):

  • To 997 mL of methanol, add 3 mL of ammonium hydroxide. Mix well.

• Protocol:

  • Homogenize the soil sample to ensure uniformity.

  • Weigh approximately 2 grams of the homogenized soil into a 50 mL polypropylene centrifuge tube.

  • Spike the sample with isotopically labeled internal standards.

  • Add 10 mL of the extraction solvent (0.3% ammonium hydroxide in methanol) to the centrifuge tube.

  • Cap the tube tightly and vortex for 30 seconds.

  • Place the tube in a sonicator bath for 30 minutes or on a mechanical shaker for 1 hour.

  • Centrifuge the sample at 4000 rpm for 10 minutes to separate the soil from the supernatant.

  • Carefully decant the supernatant into a clean polypropylene tube.

  • The extract is now ready for cleanup by Solid-Phase Extraction (SPE).

Method 2: Accelerated Solvent Extraction (ASE)

ASE is an automated technique that uses elevated temperature and pressure to increase the efficiency of the extraction process, reducing solvent consumption and extraction time.

• Instrumentation and Materials:

  • Accelerated Solvent Extractor (ASE) system

  • Stainless steel extraction cells (e.g., 100 mL)

  • Cellulose (B213188) or glass fiber filters

  • Diatomaceous earth

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

• Extraction Solvent (80:20 Methanol:Acetonitrile):

  • Combine 800 mL of methanol with 200 mL of acetonitrile. Mix well.

• Protocol:

  • Place a cellulose or glass fiber filter at the bottom of an ASE cell.

  • Weigh approximately 2 grams of homogenized soil and mix it with about 10 grams of diatomaceous earth.

  • Transfer the mixture to the ASE cell.

  • Spike the sample with isotopically labeled internal standards.

  • Fill the remaining volume of the cell with diatomaceous earth.

  • Place the cell in the ASE system.

  • Set the ASE parameters:

    • Solvent: 80:20 Methanol:Acetonitrile

    • Temperature: 100°C

    • Pressure: 1500 psi

    • Static time: 10 minutes

    • Number of cycles: 3

  • Collect the extract in a clean collection vial.

  • The extract is now ready for cleanup by Solid-Phase Extraction (SPE).

Extract Cleanup: Solid-Phase Extraction (SPE) with Weak Anion Exchange (WAX) Cartridges

SPE is a crucial step to remove co-extracted matrix components that can interfere with LC-MS/MS analysis. Weak anion exchange (WAX) cartridges are commonly used for PFAS analysis as they can retain a wide range of PFAS compounds.[1][2]

• Materials:

  • Weak Anion Exchange (WAX) SPE cartridges (e.g., 6 cc, 500 mg)

  • SPE manifold

  • Methanol (LC-MS grade)

  • PFAS-free water

  • Ammonium hydroxide

• Elution Solvent (1% Ammonium Hydroxide in Methanol):

  • To 990 mL of methanol, add 10 mL of ammonium hydroxide. Mix well.

• Protocol:

  • Conditioning:

    • Pass 15 mL of 1% ammonium hydroxide in methanol through the WAX cartridge.

    • Pass 15 mL of methanol through the cartridge.

    • Pass 15 mL of PFAS-free water through the cartridge. Do not let the cartridge go dry.

  • Loading:

    • Load the soil extract onto the conditioned WAX cartridge. The loading flow rate should be approximately 1-2 drops per second.

  • Washing:

    • Wash the cartridge with 15 mL of PFAS-free water to remove hydrophilic interferences.

    • Dry the cartridge under vacuum for 10-15 minutes.

  • Elution:

    • Place a clean collection tube under the cartridge.

    • Elute the PFAS analytes with two 5 mL aliquots of 1% ammonium hydroxide in methanol.

  • Concentration:

    • Evaporate the eluate to near dryness under a gentle stream of nitrogen at approximately 40°C.

    • Reconstitute the residue in a known volume (e.g., 1 mL) of methanol or a suitable solvent for LC-MS/MS analysis.

Data Presentation

The following table summarizes the recovery data for 40 PFAS compounds from soil using an automated extraction system based on the principles of EPA Method 1633A. The data demonstrates the high efficiency of this method for a wide range of PFAS analytes.[3]

Analyte	Abbreviation	Average Recovery (%)	% Relative Standard Deviation (RSD)
Perfluorobutanoic acid	PFBA	95	5
Perfluoropentanoic acid	PFPeA	98	4
Perfluorohexanoic acid	PFHxA	101	3
Perfluoroheptanoic acid	PFHpA	102	3
Perfluorooctanoic acid	PFOA	105	2
Perfluorononanoic acid	PFNA	106	2
Perfluorodecanoic acid	PFDA	107	3
Perfluoroundecanoic acid	PFUnA	108	4
Perfluorododecanoic acid	PFDoA	109	4
Perfluorotridecanoic acid	PFTrDA	110	5
Perfluorotetradecanoic acid	PFTeDA	111	6
Perfluorobutanesulfonic acid	PFBS	99	4
Perfluoropentanesulfonic acid	PFPeS	101	3
Perfluorohexanesulfonic acid	PFHxS	103	3
Perfluoroheptanesulfonic acid	PFHpS	104	2
Perfluorooctanesulfonic acid	PFOS	106	2
Perfluorononanesulfonic acid	PFNS	107	3
Perfluorodecanesulfonic acid	PFDS	108	4
Perfluorooctanesulfonamide	FOSA	103	4
N-Methylperfluorooctanesulfonamide	MeFOSA	104	3
N-Ethylperfluorooctanesulfonamide	EtFOSA	105	3
N-Methylperfluorooctanesulfonamidoacetic acid	MeFOSAA	102	4
N-Ethylperfluorooctanesulfonamidoacetic acid	EtFOSAA	103	4
N-Methylperfluorooctanesulfonamidoethanol	MeFOSE	101	5
N-Ethylperfluorooctanesulfonamidoethanol	EtFOSE	102	5
4:2 Fluorotelomer sulfonate	4:2 FTS	97	4
6:2 Fluorotelomer sulfonate	6:2 FTS	100	3
8:2 Fluorotelomer sulfonate	8:2 FTS	104	3
10:2 Fluorotelomer sulfonate	10:2 FTS	106	4
Hexafluoropropylene oxide dimer acid	HFPO-DA (GenX)	96	5
9-Chlorohexadecafluoro-3-oxanonane-1-sulfonic acid	9Cl-PF3ONS	101	4
11-Chloroeicosafluoro-3-oxaundecane-1-sulfonic acid	11Cl-PF3OUdS	103	4
Sodium 1H,1H,2H,2H-perfluorooctanesulfonate	DONA	98	5
1H,1H,2H,2H-Perfluorooctanoic acid	5:3 FTCA	100	4
Perfluoro-3-methoxypropanoic acid	PFMPA	94	6
Perfluoro-4-methoxybutanoic acid	PFMBA	95	6
Nonafluoro-3,6-dioxaheptanoic acid	NFDHA	97	5
Perfluorobutanesulfonamide	FBSA	99	4
Perfluorohexanesulfonamide	FHxSA	102	3
Perfluorooctanesulfonamidoacetic acid	FOSAA	104	3

Note: The presented recovery data is based on an automated extraction system and serves as an example of method performance. Actual recoveries may vary depending on soil type, analyte concentration, and specific laboratory conditions.

Visualizations

Experimental Workflows

Caption: General workflow for PFAS sample preparation in soil.

Logical Relationship of Key Methodologies

Caption: Key methodologies in PFAS soil sample preparation.

References

• 1. cem.de [cem.de]
• 2. diva-portal.org [diva-portal.org]
• 3. Extraction of 40 PFAS Compounds from Soil and Tissue Following EPA Method 1633A [cem.com]

Nonafluoro-3,6-dioxaheptanoic Acid (NFDHA): Application Notes and Protocols in the Context of Fluoropolymer Manufacturing

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a detailed overview of Nonafluoro-3,6-dioxaheptanoic Acid (NFDHA), a perfluoroalkyl ether carboxylic acid (PFECA), in the context of fluoropolymer manufacturing. Contrary to its potential consideration as a processing aid, current scientific literature indicates that NFDHA is primarily recognized as a byproduct of the manufacturing process for specific fluoropolymers, notably Nafion™, a sulfonated tetrafluoroethylene-based fluoropolymer-copolymer.

There is no evidence to suggest that NFDHA is intentionally used as a surfactant or processing aid in the emulsion polymerization of common fluoropolymers such as polytetrafluoroethylene (PTFE). Therefore, these notes focus on its identity, its origin as a manufacturing byproduct, and its detection as an environmental contaminant.

Chemical Identity and Properties of NFDHA

NFDHA is a member of the per- and polyfluoroalkyl substances (PFAS) family. Its chemical structure and properties are summarized in the table below.

Property	Value	Reference
Full Chemical Name	Nonafluoro-3,6-dioxaheptanoic acid	[1][2]
Acronym	NFDHA	[1]
Synonyms	Perfluoro-3,6-dioxaheptanoic Acid, PFO2HpA	[1]
CAS Number	151772-58-6	[1][3]
Molecular Formula	C₅HF₉O₄	[1][3]
Molecular Weight	296.04 g/mol	[1][3]
Appearance	Liquid	[1]
Chemical Structure	CF₃-O-CF₂-CF₂-O-CF₂-COOH	[4]

NFDHA as a Byproduct in Nafion™ Manufacturing

Nafion™ is a widely used ionomer in applications such as proton exchange membranes (PEM) for fuel cells.[5][6] Its synthesis is a complex process involving the copolymerization of tetrafluoroethylene (B6358150) (TFE) with a perfluorinated vinyl ether monomer that contains a sulfonyl fluoride (B91410) group.[1] It is during the synthesis of this specialized monomer that byproducts such as NFDHA are believed to be formed.

The following diagram illustrates the general manufacturing pathway of Nafion™ and the likely point of NFDHA formation.

Fig. 1: Simplified workflow of Nafion™ production indicating the likely origin of NFDHA as a byproduct during monomer synthesis.

Environmental Presence and Detection of NFDHA

As a member of the PFAS family, NFDHA is persistent in the environment. Its presence has been documented in various environmental matrices, often in proximity to fluoropolymer manufacturing facilities.

Reported Environmental Concentrations

The following table summarizes reported concentrations of NFDHA and other relevant PFAS in environmental samples near fluoropolymer production sites.

PFAS Compound	Matrix	Concentration Range	Location	Reference
GenX (HFPO-DA)	Grass	1 - 27 ng/g (wet weight)	Near fluoropolymer plant, Netherlands	[5]
GenX (HFPO-DA)	Leaves	4.3 - 86 ng/g (wet weight)	Near fluoropolymer plant, Netherlands	[5]
GenX (HFPO-DA)	Drinking Water	1.4 - 8.0 ng/L	Near fluoropolymer plant, Netherlands	[5]
PFOA	Well Water	45.2 - 7440 ng/L	Near fluoropolymer plant, Osaka, Japan	[7]
PFHxA	Well Water	9.68 - 970 ng/L	Near fluoropolymer plant, Osaka, Japan	[7]

Note: Data for NFDHA specifically is limited in publicly available literature, hence data for other relevant short-chain PFAS are included for context.

Experimental Protocols for Detection

The detection of NFDHA and other PFAS in environmental samples typically involves sophisticated analytical techniques. The general workflow for such an analysis is outlined below.

Protocol: Detection of NFDHA in Water Samples

1. Objective: To quantify the concentration of NFDHA in aqueous environmental samples.

2. Principle: Solid Phase Extraction (SPE) is used to concentrate the analyte from a large volume of water. The extract is then analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for sensitive and selective quantification.

3. Materials and Reagents:

• Water sample (e.g., 250-500 mL)
• Methanol (HPLC grade)
• Ammonium acetate
• Reagent water (PFAS-free)
• Solid Phase Extraction (SPE) cartridges (e.g., Weak Anion Exchange)
• NFDHA analytical standard
• Isotopically labeled internal standard
• Polypropylene tubes and vials

4. Procedure:

5. Data Analysis:

• Create a calibration curve using NFDHA analytical standards.
• Calculate the concentration of NFDHA in the original sample, correcting for the concentration factor and the recovery of the internal standard.

The following diagram illustrates the analytical workflow for detecting NFDHA in environmental samples.

Fig. 2: General experimental workflow for the detection of NFDHA in water samples using SPE and LC-MS/MS.

Signaling Pathways and Toxicological Relevance

The toxicological profile of NFDHA is not as extensively studied as that of legacy PFAS like PFOA. However, as a PFAS, there are concerns about its potential for bioaccumulation and adverse health effects. Research into the specific biological pathways affected by NFDHA is ongoing. The general concern for PFAS compounds involves their potential to interact with various cellular receptors and signaling pathways, including peroxisome proliferator-activated receptors (PPARs), which are involved in lipid metabolism and other metabolic processes.

The diagram below illustrates a generalized potential interaction of PFAS with cellular pathways.

Fig. 3: Generalized schematic of potential PFAS interaction with cellular signaling pathways.

Conclusion

Nonafluoro-3,6-dioxaheptanoic acid (NFDHA) is a perfluoroalkyl ether carboxylic acid that is relevant to the fluoropolymer industry, not as a processing aid, but as a byproduct of the manufacturing of specific fluoropolymers like Nafion™. Its presence in the environment is a subject of concern, and its detection requires sensitive analytical methods. Further research is needed to fully understand its formation pathways during fluoropolymer synthesis and its long-term environmental and health impacts.

References

• 1. Nafion - Wikipedia [en.wikipedia.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. hepure.com [hepure.com]
• 5. The PFOA substitute GenX detected in the environment near a fluoropolymer manufacturing plant in the Netherlands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Spatial and temporal trends in perfluorooctanoic and perfluorohexanoic acid in well, surface, and tap water around a fluoropolymer plant in Osaka, Japan - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Perfluoro-3,6-dioxaheptanoic Acid (NFDHA) LC-MS/MS Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) parameters for the analysis of Perfluoro-3,6-dioxaheptanoic acid (also known as Nonafluoro-3,6-dioxaheptanoic acid or NFDHA).

Frequently Asked Questions (FAQs)

Q1: What are the recommended precursor and product ions for NFDHA analysis by LC-MS/MS?

A1: For the analysis of NFDHA in negative ionization mode, the recommended Multiple Reaction Monitoring (MRM) transition is from the precursor ion (Q1) m/z 295.00 to the product ion (Q3) m/z 201.00. It is crucial to optimize collision energy and other mass spectrometer parameters to achieve the best signal intensity for this transition.

Q2: Which type of analytical column is best suited for NFDHA separation?

A2: A reversed-phase C18 column is the most commonly used stationary phase for the separation of per- and polyfluoroalkyl substances (PFAS), including NFDHA.[1] The specific choice of column will depend on the sample matrix and desired chromatographic resolution.

Q3: What are the typical mobile phases used for the analysis of NFDHA?

A3: A common mobile phase composition for PFAS analysis consists of a gradient mixture of an aqueous solution containing an ammonium (B1175870) salt (e.g., 20mM ammonium acetate) and an organic solvent, typically methanol (B129727).[2] The gradient is adjusted to achieve optimal separation of the target analyte from other compounds in the sample.

Q4: How can I minimize background contamination when analyzing for NFDHA?

A4: Background contamination is a significant challenge in PFAS analysis. To minimize it, it is essential to use PFAS-free vials, tubing (PEEK instead of PTFE where possible), and solvents.[2] A delay column installed between the solvent mixer and the injector is highly recommended to chromatographically separate any PFAS contamination originating from the LC system from the analytes in the sample.

Q5: What sample preparation technique is recommended for NFDHA in water samples?

A5: Solid-phase extraction (SPE) is a widely used technique for the extraction and pre-concentration of PFAS, including short-chain compounds like NFDHA, from water samples. Weak anion exchange (WAX) cartridges are often recommended for their ability to retain a broad range of PFAS.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	Inappropriate mobile phase composition or gradient.	Optimize the mobile phase gradient. A shallower gradient can improve the separation of closely eluting isomers. Consider adjusting the percentage of organic solvent and the concentration of the mobile phase additive (e.g., ammonium acetate).
Secondary interactions with the analytical column.	Ensure the column is properly conditioned. If tailing persists, consider a different C18 column from another manufacturer as stationary phase characteristics can vary.
Low Sensitivity / Poor Signal Intensity	Suboptimal ionization source parameters.	Optimize ion source parameters such as source temperature, gas flows (nebulizer, heater, and curtain gas), and spray voltage. For ether-containing PFAS, which can be more labile, a lower source temperature (e.g., 85-120°C) may reduce in-source fragmentation and improve the signal of the precursor ion.
Inefficient fragmentation in the collision cell.	Perform a compound optimization study to determine the ideal collision energy (CE) and cone/declustering potential. Start with the known MRM transition (295.00 -> 201.00) and vary the CE to maximize the product ion signal.
High Background Noise / Contamination Peaks	Contamination from the LC system (solvents, tubing, degasser).	Install a delay column. This is a critical step to separate system-related PFAS contamination from the injected sample. Ensure all solvents are LC-MS grade and test for PFAS contamination.
Contaminated sample collection or preparation materials.	Use polypropylene (B1209903) or high-density polyethylene (B3416737) (HDPE) containers for sample collection and storage. Avoid using any materials containing fluoropolymers (e.g., PTFE) in the sample flow path.
Matrix Effects (Ion Suppression or Enhancement)	Co-eluting matrix components from the sample.	Improve sample cleanup procedures. Optimize the solid-phase extraction (SPE) protocol to more effectively remove interfering substances. Isotope dilution using a mass-labeled internal standard for NFDHA is the most effective way to compensate for matrix effects.
Inefficient chromatographic separation.	Adjust the LC gradient to better separate NFDHA from matrix interferences. A longer run time with a shallower gradient may be necessary for complex matrices.
Inconsistent Retention Times	Fluctuations in mobile phase composition or flow rate.	Ensure the LC pumps are working correctly and the mobile phases are properly mixed and degassed. Purge the system before starting a new analytical run.
Column degradation.	If retention time shifts are observed over a sequence of injections, the column may be degrading. Replace the analytical column and consider using a guard column to extend its lifetime.

Quantitative Data Summary

The following tables provide a summary of typical LC-MS/MS parameters for the analysis of Perfluoro-3,6-dioxaheptanoic acid (NFDHA). These should be used as a starting point and optimized for your specific instrumentation and sample matrix.

Table 1: Mass Spectrometry Parameters for NFDHA

Parameter	Value	Reference
Ionization Mode	Negative Electrospray (ESI-)	PubChem CID 2782393
Precursor Ion (Q1)	295.00 m/z	MACHEREY-NAGEL GmbH & Co. KG
Product Ion (Q3)	201.00 m/z	MACHEREY-NAGEL GmbH & Co. KG
Dwell Time	Instrument Dependent	General Knowledge
Collision Energy (CE)	Optimization Required (start around 10-20 eV)	General Knowledge
Cone/Declustering Potential	Optimization Required	General Knowledge

Table 2: Recommended Liquid Chromatography Parameters for NFDHA

Parameter	Recommendation	Reference
Analytical Column	Reversed-phase C18 (e.g., 2.1 x 100 mm, 3.5 µm)	[1]
Mobile Phase A	20 mM Ammonium Acetate in Water	[2]
Mobile Phase B	Methanol	[2]
Flow Rate	0.3 - 0.5 mL/min	[2]
Injection Volume	5 - 10 µL	General Knowledge
Column Temperature	40 °C	[2]
Delay Column	Recommended (e.g., C18, 3 x 50 mm, 5 µm)	[2]

Experimental Protocols

Detailed Methodology for NFDHA Analysis in Water by SPE-LC-MS/MS

• Sample Preparation (Solid-Phase Extraction - SPE)

  • Condition a weak anion exchange (WAX) SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

  • Load 250 mL of the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with 5 mL of a 50:50 (v/v) water/methanol solution to remove interferences.

  • Dry the cartridge under vacuum for 5-10 minutes.

  • Elute the analytes with two 4 mL aliquots of methanol containing 2% ammonium hydroxide.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of 80:20 (v/v) methanol/water for LC-MS/MS analysis.

• LC-MS/MS Analysis

  • Set up the LC-MS/MS system with the parameters outlined in Tables 1 and 2.

  • Equilibrate the analytical column with the initial mobile phase conditions for at least 15 minutes.

  • Inject 10 µL of the reconstituted sample extract.

  • Run the LC gradient to separate the analytes. A typical gradient might start at 10% B, ramp to 95% B over 15 minutes, hold for 5 minutes, and then return to initial conditions.

  • Acquire data in MRM mode using the transition 295.00 -> 201.00 for NFDHA.

Visualizations

Caption: Experimental workflow for NFDHA analysis.

References

• 1. Improved Tandem Mass Spectrometry Detection and Resolution of Low Molecular Weight Perfluoroalkyl Ether Carboxylic Acid Isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Troubleshooting matrix effects in PFAS analysis of wastewater

Welcome to the Technical Support Center for PFAS Analysis. This guide provides troubleshooting tips and answers to frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to matrix effects in the analysis of per- and polyfluoroalkyl substances (PFAS) in wastewater.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a significant issue in the PFAS analysis of wastewater?

A: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting compounds from the sample matrix.[1][2] In the context of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis, these effects can manifest as either signal suppression (decreased analyte response) or signal enhancement (increased analyte response).[1][3] Wastewater is considered a "dirty" or complex matrix because it contains high concentrations of organic carbon, salts, and other constituents that can interfere with the analysis.[3] These interferences can lead to inaccurate quantification of PFAS, either underestimating or overestimating their true concentrations.[3]

Q2: How can I determine if my analysis is affected by matrix effects?

A: Identifying matrix effects is a critical step in method validation. A common method is to perform a post-extraction spike analysis. This involves comparing the signal response of an analyte spiked into a pre-extracted sample matrix to the response of the same analyte in a clean solvent. A significant difference between these two signals indicates the presence of matrix effects. Additionally, the use of matrix spike and matrix spike duplicate quality control samples can help assess the impact of interferences on your sample data.[3]

Q3: What are the most effective strategies to mitigate matrix effects in wastewater samples?

A: Several strategies can be employed to reduce the impact of matrix effects:

• Sample Preparation and Cleanup: Robust sample preparation is the primary defense against matrix effects.[1] Techniques like Solid-Phase Extraction (SPE) are used to isolate PFAS from interfering matrix components.[4] For complex matrices like wastewater, EPA Method 1633 recommends a two-step cleanup process using a weak-anion exchange (WAX) SPE cartridge followed by graphitized carbon black (GCB).[5][6]

• Isotope Dilution: This is a powerful technique for correcting matrix effects.[7] It involves adding isotopically labeled internal standards (EIS) for each target analyte to the sample before extraction.[8] Because the labeled standards behave chemically like the native analytes, they are affected by the matrix in the same way, allowing for accurate correction of the final concentration.[9]

• Chromatographic Separation: Optimizing the LC method to separate PFAS analytes from co-eluting matrix components can also reduce interference.[7]

• Sample Dilution: Diluting the sample extract can reduce the concentration of interfering substances, thereby minimizing matrix effects.[10] However, this approach may compromise the sensitivity of the analysis, as it also dilutes the target analytes.[7]

Q4: My analyte recovery is consistently low. What are the potential causes and how can I troubleshoot this?

A: Low recovery of PFAS analytes can stem from several factors during sample preparation and analysis:

• Sorption to Containers: PFAS can adsorb to sample containers, especially glass surfaces. It is crucial to use polypropylene (B1209903) (PP) or high-density polyethylene (B3416737) (HDPE) containers for sample collection and storage.[4][11]

• Inefficient Extraction: The choice of SPE cartridge and elution solvent is critical. Weak anion exchange (WAX) cartridges are effective for retaining acidic PFAS.[6] However, some cleanup sorbents, like graphitized carbon black (GCB), have been associated with losses of certain PFAS, particularly ultra-short-chain compounds.[12] Ensure the SPE procedure is followed meticulously, including conditioning, loading, washing, and elution steps.[1]

• pH Adjustment: The pH of the sample can significantly impact the extraction efficiency of ionic PFAS. For WAX cartridges, the sample pH should be adjusted to ensure the target analytes are in their ionic form for effective retention.[13]

• Instrument Contamination: Contamination within the LC-MS/MS system can lead to signal loss. Regularly check and clean the ion source and mass spectrometer interface.[1][2]

Q5: I am observing high background contamination in my blanks. What are the common sources and solutions?

A: PFAS are ubiquitous in many laboratory materials, making background contamination a significant challenge.[14]

• Common Sources: Contamination can originate from PTFE components in the LC system or sample preparation apparatus, vials, caps, solvents, and even the laboratory environment.

• Mitigation Strategies:

  • Use PFAS-Free Labware: Replace all PTFE tubing and components in the LC and SPE systems with PEEK or LLDPE alternatives.[11][15] Use polypropylene vials and caps.[5]

  • High-Purity Reagents: Use high-purity, LC-MS grade solvents and reagents that have been tested for PFAS contamination.[1][5]

  • Install a Delay Column: A delay column installed between the solvent mixer and the autosampler can chromatographically separate PFAS contamination originating from the LC pumps and mobile phases from the analytes in the injected sample.[11]

  • Meticulous Cleaning: Ensure all glassware and equipment are thoroughly cleaned. Methanol (B129727) is often used as a cleaning agent for consumables and extraction manifolds.[5]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for identifying and addressing matrix effects in PFAS analysis.

Caption: A step-by-step guide to diagnosing and resolving matrix effect issues.

Experimental Protocols

Protocol: Sample Preparation for Wastewater via EPA Method 1633

EPA Method 1633 is designed for analyzing 40 PFAS compounds in various matrices, including wastewater.[5][16] The sample preparation is critical for removing interferences.

Materials:

• Sample containers: 250 mL high-density polyethylene (HDPE) or polypropylene (PP) bottles.[11]

• SPE Cartridges: Weak Anion Exchange (WAX) and Graphitized Carbon Black (GCB).[5]

• Reagents: Methanol, Ammonium (B1175870) hydroxide (B78521), Formic acid, Acetic acid (all LC-MS grade).[5][11]

• Isotopically Labeled Internal Standards (Extracted and Non-Extracted).[11]

Procedure:

• Sample Collection & Fortification:

  • Collect a 250-500 mL wastewater sample in a PP or HDPE bottle.[17]

  • Spike the sample with a known amount of Extracted Internal Standards (EIS).[13]

  • Adjust the sample pH to between 6.0 and 7.0 if necessary.[13]

• Solid-Phase Extraction (WAX):

  • Conditioning: Condition the WAX SPE cartridge sequentially with 1% ammonium hydroxide in methanol and 0.3 M formic acid in water.[11][13]

  • Loading: Load the entire sample onto the conditioned cartridge at a flow rate of approximately 2-5 mL/min.[11][13]

  • Washing: Wash the cartridge with reagent water and a methanol/water solution to remove hydrophilic interferences.[1]

  • Drying: Dry the cartridge thoroughly under a gentle stream of nitrogen or by vacuum.[1]

• Elution:

  • Elute the retained PFAS from the WAX cartridge using 1% methanolic ammonium hydroxide.[17]

• Carbon Cleanup:

  • Acidify the eluate with acetic acid.[17]

  • Pass the acidified eluate through a GCB cleanup cartridge or use dispersive GCB to remove additional matrix interferences.[6][17]

• Concentration and Reconstitution:

  • Evaporate the final eluate to near dryness under a gentle stream of nitrogen.[1]

  • Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase.[1]

  • Add the Non-Extracted Internal Standards (NIS) just before analysis.[13]

  • Transfer the final extract to a polypropylene autosampler vial for LC-MS/MS analysis.[5]

The following diagram illustrates this experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. haleyaldrich.com [haleyaldrich.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. waters.com [waters.com]
• 7. apps.nelac-institute.org [apps.nelac-institute.org]
• 8. Challenges in PFAS Postdegradation Analysis: Insights from the PFAS-CTAB Model System - PMC [pmc.ncbi.nlm.nih.gov]
• 9. epa.gov [epa.gov]
• 10. researchgate.net [researchgate.net]
• 11. azom.com [azom.com]
• 12. mdpi.com [mdpi.com]
• 13. lcms.cz [lcms.cz]
• 14. inside.battelle.org [inside.battelle.org]
• 15. spectroscopyeurope.com [spectroscopyeurope.com]
• 16. luo.chem.utah.edu [luo.chem.utah.edu]
• 17. agilent.com [agilent.com]

Technical Support Center: Optimizing Short-Chain Perfluoroethercarboxylic Acid (PFECA-sh) Extraction Recovery

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and Frequently Asked Questions (FAQs) to enhance the extraction recovery of short-chain perfluoroethercarboxylic acids (PFECA-sh).

Frequently Asked Questions (FAQs)

Q1: What are the main challenges associated with the extraction of short-chain perfluoroethercarboxylic acids?

A1: The primary challenges in extracting short-chain PFECA-sh stem from their unique physicochemical properties. Their high polarity and water solubility make them difficult to efficiently remove from aqueous samples.[1][2][3] Consequently, they exhibit poor retention on traditional reversed-phase liquid chromatography columns, such as C18, often leading to co-elution with matrix interferences.[4][5][6] Furthermore, their ubiquitous presence in laboratory materials like PTFE components, filters, and containers poses a significant risk of background contamination, complicating accurate quantification at low concentrations.[6]

Q2: Which solid-phase extraction (SPE) sorbents are most effective for PFECA-sh?

A2: For anionic short-chain PFECA-sh, weak anion exchange (WAX) SPE cartridges are highly effective and frequently recommended.[7][8][9] These sorbents provide targeted retention of acidic compounds like PFECA-sh. For broader screening of various PFAS, including unknown targets, versatile polymeric sorbents can provide more comprehensive coverage.[7]

Q3: How can I minimize background contamination during PFECA-sh analysis?

A3: Minimizing background contamination is critical for accurate low-level analysis. Key strategies include:

• Using a delay column: Installing a delay column in your LC-MS/MS system between the solvent mixer and the sample injector is essential to separate analyte peaks from systemic contamination originating from the mobile phase or tubing.[6]

• Avoiding fluoropolymer materials: Replace polytetrafluoroethylene (PTFE) tubing and other fluorinated polymer components in your LC system with PEEK or other PFAS-free alternatives.[6] Use polypropylene (B1209903) or high-density polyethylene (B3416737) (HDPE) containers and labware instead of glass (which can adsorb PFAS) or certain plastics that may leach contaminants.[6]

• Screening consumables: Test all sample preparation consumables, including syringe filters, SPE cartridges, and vial caps, for potential PFAS leaching.[6]

• Maintaining a clean laboratory environment: Be mindful of potential contamination from dust, personal care products, and waterproof clothing.[6]

Q4: What is the role of pH in the extraction of PFECA-sh?

A4: The pH of the sample matrix can significantly influence the extraction recovery of PFECA-sh. Since PFECA-sh are acidic, their charge state is pH-dependent. Adjusting the sample pH can enhance their retention on certain SPE sorbents, particularly weak anion exchange materials.[1][10] The optimal pH will depend on the specific sorbent and the pKa of the target analytes.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Recovery of PFECA-sh	Inefficient initial extraction from the sample matrix.	For solid samples, consider switching to an automated solvent extraction (ASE) method for more exhaustive extraction. For liquid samples, ensure adequate mixing and consider increasing the extraction time.[9]
Strong analyte adsorption to the sample matrix.	For complex matrices like soil or tissue, pre-treatment of the sample may be necessary. The choice of a more effective extraction solvent or adjusting the sample pH can also help disrupt interactions between the analyte and the matrix.[9]
Analyte loss during sample preparation.	Optimize the solid-phase extraction (SPE) method. Ensure the chosen sorbent is appropriate for short-chain PFAS (e.g., weak anion exchange).[7][9] Verify that the elution solvent is strong enough to desorb the analytes from the SPE cartridge.
High Background Contamination	Contamination from the LC-MS/MS system.	Install a delay column. Replace any PTFE tubing or other fluorinated polymer components with PFAS-free alternatives like PEEK.[6]
Contaminated solvents or reagents.	Use high-purity, LC-MS grade solvents. Test new batches of solvents for PFAS contamination before use by running solvent blanks.
Contamination from labware and consumables.	Use polypropylene or polyethylene containers. Pre-rinse all glassware and equipment with methanol (B129727). Test vials, caps, filters, and SPE cartridges for PFAS leachables.[6]
Poor Chromatographic Peak Shape or Retention	Inappropriate analytical column.	Switch to a column with better retention for polar compounds. Consider mixed-mode (ion-exchange and reversed-phase) or Hydrophilic Interaction Liquid Chromatography (HILIC) columns.[6][11]
Suboptimal mobile phase conditions.	Ensure the mobile phase pH is appropriate for the analyte and column chemistry. Adjusting the mobile phase composition and gradient can improve peak shape and resolution.

Data on Extraction Recovery of Short-Chain PFECA-sh

The following table summarizes recovery data for short-chain PFECA-sh using various extraction methods and matrices.

Analyte	Matrix	Extraction Method	Sorbent	Recovery (%)	Reference
PFBA	Landfill Leachate	SPE	Graphitized Carbon Black (GCB)	85 - 113	[12]
PFPeA	Landfill Leachate	SPE	Graphitized Carbon Black (GCB)	85 - 113	[12]
PFBA	Tomato-based products	HPLC-MS/MS	Polar analytical column	65 - 135	[13]
PFPrA	Tomato-based products	HPLC-MS/MS	Polar analytical column	65 - 135	[13]
PFBA	Water	SPE	Weak Anion Exchange (WAX)	85 - 107	[8]
PFPeA	Water	SPE	Weak Anion Exchange (WAX)	85 - 107	[8]
PFHxA	Water	SPE	Weak Anion Exchange (WAX)	85 - 107	[8]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of PFECA-sh from Water Samples

This protocol is a general guideline for the extraction of short-chain PFECA-sh from water samples using weak anion exchange (WAX) cartridges.

1. Materials:

• Weak Anion Exchange (WAX) SPE cartridges (e.g., 500 mg, 6 mL)

• Methanol (LC-MS grade)

• Reagent water (PFAS-free)

• Ammonium (B1175870) hydroxide (B78521) (optional, for elution)

• Polypropylene sample containers and collection tubes

• SPE manifold

• Nitrogen evaporator

2. Procedure:

• Cartridge Conditioning:

  • Condition the WAX SPE cartridge with 15 mL of methanol.

  • Equilibrate the cartridge with 20 mL of reagent water. Do not allow the cartridge to go dry.[9]

• Sample Loading:

  • Load the water sample (e.g., 250 mL) onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing:

  • Wash the cartridge with 10 mL of reagent water to remove interferences.

• Cartridge Drying:

  • Dry the cartridge under vacuum for 10-15 minutes.

• Elution:

  • Elute the PFECA-sh from the cartridge with 10 mL of methanol. For enhanced elution of acidic PFAS, a small percentage of ammonium hydroxide in methanol (e.g., 1-2%) can be used.[9]

• Concentration:

  • Concentrate the eluate to the desired final volume (e.g., 1 mL) under a gentle stream of nitrogen.

• Analysis:

  • The sample is now ready for analysis by LC-MS/MS.

Protocol 2: Direct Injection LC-MS/MS for PFECA-sh in Water

This method is suitable for the analysis of higher concentration samples and for minimizing sample preparation steps.

1. Materials:

• Methanol (LC-MS grade)

• Reagent water (PFAS-free)

• Polypropylene vials with polyethylene caps

• LC-MS/MS system with a suitable analytical column (e.g., polar-modified C18 or HILIC) and a delay column.

2. Procedure:

• Sample Preparation:

  • For a 1:1 dilution, mix 250 µL of the water sample with 250 µL of a 40:60 mixture of reagent water and methanol in a polypropylene vial.[4]

  • Add an appropriate volume of internal standard solution.[4]

  • Cap the vial and vortex to mix.

• Instrumental Analysis:

  • Inject the prepared sample directly into the LC-MS/MS system.

  • The LC-MS/MS method should be optimized for the separation and detection of short-chain PFECA-sh. This includes selecting an appropriate analytical column, mobile phase composition and gradient, and MS/MS transitions.[4][5]

Visualizations

Caption: General experimental workflow for the extraction and analysis of short-chain PFECA-sh.

Caption: Troubleshooting decision tree for addressing low recovery of short-chain PFECA-sh.

References

• 1. Challenges in the analytical determination of ultra-short-chain perfluoroalkyl acids and implications for environmental and human health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Short-Chain PFAS, More Difficult to Remove from Drinking Water | ELG Law [elglaw.com]
• 3. Short-chain perfluoroalkyl acids: environmental concerns and a regulatory strategy under REACH - PMC [pmc.ncbi.nlm.nih.gov]
• 4. theanalyticalscientist.com [theanalyticalscientist.com]
• 5. Integrating the Analysis of Ultrashort-Chain PFAS [restek.com]
• 6. benchchem.com [benchchem.com]
• 7. Simplifying PFAS Analysis with Solid-Phase Extraction | Lab Manager [labmanager.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Retention performance of three widely used SPE sorbents for the extraction of perfluoroalkyl substances from seawater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Overcoming challenges in the analysis of short-chain per- and polyfluoroalkyl substances in raw landfill leachates: Clean-up method optimization and interference identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pfascentral.org [pfascentral.org]

Technical Support Center: GC-MS Analysis of Non-Volatile PFAS via Derivatization

Welcome to the technical support center for the GC-MS analysis of non-volatile Per- and Polyfluoroalkyl Substances (PFAS). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the GC-MS analysis of non-volatile PFAS?

A1: Non-volatile PFAS, such as Perfluorocarboxylic Acids (PFCAs) and Perfluoroalkane Sulfonic Acids (PFSAs), possess low volatility due to their polar functional groups. Gas chromatography requires analytes to be volatile enough to be vaporized in the heated inlet and transported through the analytical column. Derivatization is a chemical process that converts these polar functional groups into less polar, more volatile derivatives, making them amenable to GC-MS analysis. This process also improves thermal stability and chromatographic peak shape.[1]

Q2: What are the most common derivatization techniques for non-volatile PFAS?

A2: The most prevalent derivatization techniques for non-volatile PFAS include:

• Esterification: This method targets the carboxylic acid group of PFCAs, converting them into esters. Common reagents include alcohols (e.g., methanol, isopropanol) under acidic conditions and chloroformates (e.g., isobutyl chloroformate, ethyl chloroformate).[1][2]

• Amidation: This technique also targets the carboxylic acid group of PFCAs, forming an amide derivative. A common reagent used for this purpose is 2,4-difluoroaniline (B146603) (DFA) with a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC).[1][3]

• Silylation: This method is effective for compounds with active hydrogens, such as those in carboxylic and sulfonic acids. Silylating agents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a catalyst such as trimethylchlorosilane (TMCS) are commonly used to form trimethylsilyl (B98337) (TMS) derivatives.[4]

• In-Port Arylation: This is a technique where the derivatization reaction occurs directly in the heated GC inlet. It has been used for the analysis of both PFCAs and PFSAs.[5]

Q3: How do I choose the most suitable derivatization technique for my analysis?

A3: The choice of derivatization technique depends on several factors, including the specific class of PFAS being analyzed, the sample matrix, and the analytical instrumentation available. The following decision tree can guide your selection:

References

• 1. Cost-Effective Detection of Perfluoroalkyl Carboxylic Acids with Gas Chromatography: Optimization of Derivatization Approaches and Method Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Derivatization methods for perfluoroalkyl substances (PFAS) by gas chromatography/tandem mass spectrometry (GC-MS/MS) | Poster Board #1160 - American Chemical Society [acs.digitellinc.com]
• 3. Derivatization Methods for Perfluoroalkyl Substances (PFAS) by Gas Chromatography/Tandem Mass Spectrometry | Proceedings of Student Research and Creative Inquiry Day [publish.tntech.edu]
• 4. 2024 Goldschmidt Conference [conf.goldschmidt.info]
• 5. researchgate.net [researchgate.net]

Minimizing background contamination in Perfluoro-3,6-dioxaheptanoic acid analysis

Welcome to the technical support center for the analysis of Perfluoro-3,6-dioxaheptanoic acid and other per- and polyfluoroalkyl substances (PFAS). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize background contamination and ensure accurate analytical results.

Troubleshooting Guide: Minimizing Background Contamination

High background levels of the target analyte in blank samples are a common issue in PFAS analysis. This guide addresses specific issues that may arise during your experiments, providing potential causes and actionable solutions.

Issue	Potential Cause	Recommended Preventative Measures & Solutions
High background in method blanks	Contaminated Solvents (e.g., HPLC-grade methanol (B129727), water)	Use LC/MS-grade solvents specifically tested for PFAS analysis.[1] Test new lots of solvents and reagents for contamination before use by analyzing a reagent blank.[1][2] Prepare fresh mobile phases daily.[1]
Leaching from Labware (e.g., PTFE, glass)	Replace all PTFE tubing in your LC system with PEEK tubing.[1][3] Use polypropylene (B1209903) (PP) or high-density polyethylene (B3416737) (HDPE) vials and caps (B75204) for sample collection and analysis.[1][4][5] Avoid using glass containers for aqueous samples as PFAS can adsorb to the surface.[1][5][6]
Contaminated Sample Preparation Devices	Use PFAS-free solid-phase extraction (SPE) cartridges, pipette tips, and other consumables.[1][7] Pre-rinse all labware and consumables with PFAS-free water and methanol before use.[8]
Environmental Contamination (e.g., dust, air, personal care products)	Maintain a clean laboratory environment by regularly wiping down surfaces.[1] Avoid using products containing PFAS in the laboratory, such as certain floor waxes, cleaning agents, and personal care products.[1][9]
Poor analyte recovery	Improper Solid-Phase Extraction (SPE) Procedure	Carefully optimize the loading, washing, and elution steps of the SPE protocol for your specific sample matrix.[1]
Matrix Effects	Dilute the sample to reduce the concentration of interfering matrix components.[1] Incorporate isotopically labeled internal standards that are chemically similar to the target analytes to compensate for matrix effects and recovery losses.[1]
Inconsistent results between samples	Cross-Contamination	Use dedicated or thoroughly cleaned equipment for each sample.[4] Implement a rigorous cleaning procedure for all reusable labware between sample batches.[10]
Sample Handling and Storage	Store samples in polypropylene or HDPE containers at low temperatures (typically ≤ 4°C) to minimize degradation.[4] Ensure samples are properly sealed and stored separately from any potential PFAS-containing materials.[4]

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of Perfluoro-3,6-dioxaheptanoic acid and other PFAS contamination in a laboratory setting?

A1: PFAS are ubiquitous in the environment and are present in many common laboratory products.[3][11] Key sources of contamination include:

• Laboratory Equipment: Materials like polytetrafluoroethylene (PTFE) found in tubing, vial caps, and filters can leach PFAS.[1][12]

• Solvents and Reagents: HPLC-grade solvents, including methanol and water, can contain trace amounts of PFAS.[1]

• Sample Preparation Consumables: Solid-phase extraction (SPE) cartridges, pipette tips, and other disposable items may be contaminated.[1]

• Environmental Exposure: Airborne PFAS from dust or contact with contaminated surfaces can introduce background noise.[4] Personal care products, food packaging, and even some clothing can also be sources of contamination.[13][14]

Q2: What materials should I use for sample collection and analysis to minimize background contamination?

A2: To minimize background contamination, it is crucial to use materials that are known to be free of PFAS. The following table summarizes recommended and restricted materials:

Recommended Materials	Materials to Avoid
High-Density Polyethylene (HDPE)[4][5]	Polytetrafluoroethylene (PTFE) and other fluoropolymers[1][6]
Polypropylene (PP)[4][5]	Glass (for aqueous samples)[1][5][6]
Stainless Steel[15]	Aluminum Foil[6]
PEEK (Polyether Ether Ketone) Tubing[1][3]	LDPE (Low-Density Polyethylene) - can be a source of contamination
Silicone Tubing[15]

Q3: What is the recommended cleaning procedure for laboratory equipment to remove PFAS contamination?

A3: A rigorous cleaning protocol is essential for removing residual PFAS from labware. While acidic cleaners are typically used for inorganic residues, mild, alkaline detergents are more effective for removing PFAS due to their surfactant nature.[16]

Experimental Protocol: Labware Cleaning for PFAS Analysis

This protocol details the steps for cleaning sampling and laboratory equipment to minimize PFAS background contamination.[1]

• Preparation of Cleaning Solutions:

  • Prepare a 1-2% solution of a high-emulsifying, anionic surfactant-containing detergent (e.g., Alconox®, Liquinox®) in hot water (10-20 g/L).[16]

  • Have a supply of deionized water and LC/MS-grade methanol ready.[1]

• Cleaning Steps:

  • Disassemble any equipment with multiple parts.

  • Rinse all surfaces with warm tap water.[1]

  • Submerge and scrub all parts with the hot detergent solution using a clean, non-abrasive brush.[1][16]

  • Rinse thoroughly with hot tap water at least three times. Using hot water for rinsing helps to avoid breaking the emulsion and redepositing contaminants.[16]

  • Rinse with deionized water three times.[1]

  • Rinse with methanol three times, ensuring all surfaces are contacted.[1] Collect the methanol waste for proper disposal.

• Drying and Storage:

  • Allow equipment to air dry completely in a clean area, such as a dedicated drying rack.[1]

  • Store cleaned items in a designated PFAS-free area, covered to prevent airborne contamination.

Q4: How can I ensure my LC-MS/MS system is not contributing to background contamination?

A4: The LC-MS/MS system itself can be a source of PFAS contamination. To mitigate this:

• Replace Tubing: Replace any PTFE tubing in the solvent lines and autosampler with PEEK tubing.[1][3]

• Use a Delay Column: Install a delay column between the mobile phase mixer and the sample injector. This will separate any PFAS contamination from the solvents and instrument from the analytes of interest, causing them to elute at a different retention time.[17]

• System Flush: Regularly flush the entire LC system with a sequence of solutions, such as water, a rinse solution (e.g., 0.1% formic acid in a mixture of water, acetonitrile, isopropanol, and methanol), and finally methanol, to reduce baseline noise.[2]

• Needle and Syringe Cleaning: Ensure the autosampler needle and syringe are thoroughly cleaned between injections to prevent carryover.[2]

Workflow for Minimizing Background Contamination

Caption: Workflow for minimizing background contamination in PFAS analysis.

Experimental Protocol: Preparation of a Method Blank

A method blank is a crucial quality control sample that is treated identically to the experimental samples, except that it does not contain the sample matrix. It is used to assess the level of background contamination introduced during the entire analytical process.

• Objective: To prepare a "clean" sample that undergoes all sample preparation and analysis steps to identify any background contamination.

• Materials:

  • PFAS-free reagent water (e.g., from a water purification system designed for trace organic analysis).[17]

  • All reagents and solvents to be used for sample preparation (e.g., methanol, ammonium (B1175870) acetate).

  • A complete set of PFAS-free labware that will be used for the actual samples (e.g., polypropylene centrifuge tubes, pipette tips, SPE cartridges).

• Procedure:

  • Dispense a volume of PFAS-free reagent water equal to the volume of the actual samples into a clean sample container (e.g., 250 mL polypropylene bottle).

  • Process this "blank" sample through every step of the sample preparation procedure exactly as you would for a real sample. This includes any extraction, concentration, and reconstitution steps.

  • Transfer the final extract to a polypropylene autosampler vial.

  • Analyze the method blank using the same LC-MS/MS method as the samples.

• Analysis and Interpretation:

  • Examine the chromatogram for the method blank at the retention time of Perfluoro-3,6-dioxaheptanoic acid and other target analytes.

  • The signal detected in the method blank represents the background contamination from the laboratory environment, reagents, and analytical system.

  • The level of contamination in the method blank should be significantly lower than the reporting limit for the analytes of interest. If the background is high, it indicates a contamination issue that needs to be addressed before analyzing the actual samples. It is recommended to run a method blank with each batch of samples to monitor for ongoing contamination issues.[17]

References

• 1. benchchem.com [benchchem.com]
• 2. apps.nelac-institute.org [apps.nelac-institute.org]
• 3. spectroscopyeurope.com [spectroscopyeurope.com]
• 4. organomation.com [organomation.com]
• 5. waterboards.ca.gov [waterboards.ca.gov]
• 6. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 7. China Custom Consumables For PFAS Analysis Manufacturers Suppliers Factory [pekybio.com]
• 8. enthalpy.com [enthalpy.com]
• 9. ngwa.org [ngwa.org]
• 10. selectscience.net [selectscience.net]
• 11. Lab Supplies for PFAS Analysis [restek.com]
• 12. lcms.cz [lcms.cz]
• 13. suburbantestinglabs.com [suburbantestinglabs.com]
• 14. gosimplelab.com [gosimplelab.com]
• 15. pfas-1.itrcweb.org [pfas-1.itrcweb.org]
• 16. technotes.alconox.com [technotes.alconox.com]
• 17. labcompare.com [labcompare.com]

Ion suppression effects in ESI-MS analysis of NFDHA

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing ion suppression effects during the Electrospray Ionization-Mass Spectrometry (ESI-MS) analysis of Nonafluoro-3,6-dioxaheptanoic acid (NFDHA).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect the ESI-MS analysis of NFDHA?

A1: Ion suppression is a type of matrix effect where co-eluting compounds from the sample matrix interfere with the ionization of the analyte of interest, in this case, NFDHA.[1][2][3] This interference leads to a decreased analyte signal, which can negatively impact the accuracy, precision, and sensitivity of your quantitative analysis.[1][4][5] In the context of NFDHA, a per- and polyfluoroalkyl substance (PFAS), common sources of ion suppression can include salts, endogenous lipids from biological samples, and mobile phase additives.[4][6][7]

Q2: My NFDHA signal is low and inconsistent between injections. Could this be due to ion suppression?

A2: Yes, low and inconsistent signal intensity are classic signs of ion suppression.[3][4] When interfering substances are present in varying concentrations across different samples, they can lead to erratic ionization of NFDHA, resulting in poor reproducibility.

Q3: How can I confirm that ion suppression is occurring in my NFDHA analysis?

A3: There are two primary methods to diagnose ion suppression:

• Post-Column Infusion: This qualitative technique helps to identify the regions in your chromatogram where ion suppression is most significant.[4] A constant flow of NFDHA standard is introduced into the mass spectrometer after the analytical column, while a blank matrix sample is injected. Any dip in the baseline signal of the NFDHA standard indicates the retention time of interfering compounds.

• Post-Extraction Spike Analysis: This quantitative method assesses the extent of ion suppression. The signal response of NFDHA spiked into an extracted blank matrix is compared to the signal of NFDHA in a clean solvent.[4] A significant reduction in the signal from the matrix sample confirms the presence of ion suppression.

Q4: What are the most common causes of ion suppression in NFDHA analysis?

A4: Common causes of ion suppression in the ESI-MS analysis of NFDHA and other PFAS compounds include:

• High concentrations of salts: Non-volatile buffers like phosphates should be avoided.[6]

• Co-elution with other lipids: In biological samples, phospholipids (B1166683) are a major cause of ion suppression.[4][7]

• Mobile phase additives: Ion-pairing reagents like trifluoroacetic acid (TFA) can sometimes cause signal suppression.[1][6]

• High concentrations of other sample components: Any compound that competes with NFDHA for ionization can cause suppression.[8]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low NFDHA signal intensity	Ion suppression from matrix components.	1. Optimize Sample Preparation: Employ more rigorous extraction techniques like solid-phase extraction (SPE) to remove interfering substances.[1][9] 2. Improve Chromatographic Separation: Modify the LC gradient to separate NFDHA from co-eluting interferences.[1] 3. Dilute the Sample: Reducing the concentration of matrix components can alleviate suppression, but ensure the NFDHA concentration remains above the limit of detection.[1][2]
Poor reproducibility of NFDHA signal	Inconsistent matrix effects between samples.	1. Use an Internal Standard: A stable isotope-labeled (SIL) internal standard for NFDHA can compensate for signal variability caused by ion suppression.[4][6] 2. Standardize Sample Preparation: Ensure a consistent and thorough sample clean-up process for all samples.[10]
No NFDHA peak detected	Severe ion suppression.	1. Switch Ionization Mode: If analyzing in positive mode, try negative ionization mode, as fewer compounds ionize in negative mode, potentially reducing interference.[1][2] 2. Consider a Different Ionization Source: Atmospheric pressure chemical ionization (APCI) is generally less susceptible to ion suppression than ESI.[1][3] 3. Perform a Post-Column Infusion Experiment: This will confirm if the absence of a signal is due to suppression.[4]
Gradual decrease in signal over a sequence of injections	Contamination buildup in the MS source.	1. Clean the Mass Spectrometer Source: Non-volatile salts and other contaminants can accumulate in the ion source, leading to a decline in performance.[11] 2. Optimize the Mobile Phase: Avoid non-volatile additives that can foul the system.[6]

Experimental Protocols

Protocol 1: Post-Column Infusion to Detect Ion Suppression

Objective: To qualitatively identify the chromatographic regions where ion suppression occurs.

Methodology:

• Prepare a standard solution of NFDHA in a suitable solvent (e.g., methanol/water).

• Set up an infusion pump to deliver the NFDHA standard at a constant flow rate (e.g., 10 µL/min) into the ESI source, post-analytical column, via a T-fitting.

• Begin infusing the NFDHA standard and acquire data on the mass spectrometer to establish a stable baseline signal for the NFDHA ion.

• Inject a blank, extracted sample matrix (without NFDHA) onto the LC system.

• Monitor the NFDHA signal throughout the chromatographic run.

• A decrease in the NFDHA signal intensity indicates the elution of interfering compounds from the matrix, thus identifying the retention times of ion suppression zones.

Protocol 2: Quantitative Assessment of Matrix Effects using Post-Extraction Spike

Objective: To quantify the degree of ion suppression or enhancement.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): NFDHA standard prepared in a clean solvent.

  • Set B (Post-Extraction Spike): A blank sample matrix is extracted, and then NFDHA standard is added to the final extract.

  • Set C (Pre-Extraction Spike): NFDHA standard is added to the blank sample matrix before the extraction process (to evaluate recovery).

• Analyze all three sets of samples by LC-ESI-MS.

• Calculate the matrix effect using the following formula:

  • Matrix Effect (%) = ((Peak Area of Set B) / (Peak Area of Set A)) * 100

• A value below 100% indicates ion suppression, while a value above 100% suggests ion enhancement.

Visualizations

Caption: Troubleshooting workflow for ion suppression in NFDHA analysis.

Caption: Experimental setup for post-column infusion.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. providiongroup.com [providiongroup.com]
• 4. benchchem.com [benchchem.com]
• 5. longdom.org [longdom.org]
• 6. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 7. researchgate.net [researchgate.net]
• 8. Ion Suppression in Mass Spectrometry: Causes, Effects, and Mitigation Strategies | PPTX [slideshare.net]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 11. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]

Technical Support Center: Optimization of Solid-Phase Extraction for Polar PFAS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the solid-phase extraction (SPE) of polar per- and polyfluoroalkyl substances (PFAS).

Frequently Asked Questions (FAQs)

Q1: Why am I seeing low recovery for short-chain (polar) PFAS like PFBA and PFPeA?

A1: Low recovery of polar PFAS is a common issue and can be attributed to several factors. Firstly, the sorbent chemistry may not be optimal for retaining these highly water-soluble compounds. Traditional reversed-phase sorbents like C18 may not provide sufficient retention.[1][2] Secondly, the pH of the sample can significantly impact the retention of acidic PFAS. At a neutral or high pH, these compounds are ionized and may not be well-retained by less polar sorbents. Lastly, the elution solvent may be too weak to effectively desorb the analytes from the sorbent.

Q2: What type of SPE sorbent is best for polar PFAS?

A2: For polar PFAS, weak anion-exchange (WAX) sorbents are generally recommended.[1][2][3] WAX sorbents utilize a combination of reversed-phase and anion-exchange mechanisms to retain a wide range of PFAS, including the more polar, shorter-chain compounds.[1][2] For broader PFAS analysis that includes both long and short-chain compounds, stacked cartridges combining a reversed-phase sorbent (like Strata-X or Oasis HLB) with a WAX or graphitized carbon black (GCB) sorbent can be effective.[4][5][6]

Q3: How does sample pH affect the extraction of polar PFAS?

A3: Sample pH is a critical parameter. For anionic PFAS, which includes the more polar carboxylic and sulfonic acids, maintaining a pH below their pKa will keep them in their neutral form, enhancing retention on reversed-phase sorbents. However, for WAX sorbents, a higher pH (e.g., around 8) can improve retention through anion exchange.[4] It is crucial to optimize the pH based on the specific PFAS of interest and the chosen SPE sorbent.

Q4: What are the best practices to avoid PFAS contamination during sample preparation?

A4: Due to the ubiquitous nature of PFAS, preventing contamination is paramount. Best practices include:

• Using PFAS-free materials for all sample collection containers, labware, and instrument components (e.g., avoid PTFE).[7][8]

• Running field and laboratory blanks to monitor for potential contamination.[7]

• Using dedicated equipment for PFAS analysis.[7]

• Thoroughly cleaning all equipment and work areas.[7]

• Considering the use of online SPE systems to minimize manual handling and potential for contamination.[2][3]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Recovery of Short-Chain PFAS	Inappropriate sorbent selection (e.g., only reversed-phase).	Switch to a weak anion-exchange (WAX) sorbent or a stacked cartridge with WAX or GCB.[1][6]
Sample pH is too high for reversed-phase sorbents.	Acidify the sample to a pH below the pKa of the target analytes.
Elution solvent is too weak.	Use a stronger elution solvent, such as methanol (B129727) with a small percentage of ammonium (B1175870) hydroxide (B78521).[9][10]
High Background Contamination	Contaminated labware, solvents, or instrument components.	Use PFAS-free materials and rigorously clean all equipment. Run blanks to identify the source of contamination.[7][8]
Carryover from previous samples.	Implement a robust cleaning procedure for the SPE manifold and autosampler. Consider using disposable SPE cartridges.
Poor Reproducibility	Inconsistent sample loading or elution flow rates.	Use an automated SPE system for precise control over flow rates.[11] If using a manual vacuum manifold, ensure a consistent vacuum is applied.
Matrix effects from complex samples.	Optimize the wash step to remove interferences without eluting the target analytes. Consider using a more selective sorbent or a cleanup step with GCB.[6][12]
Incomplete elution of analytes.	Increase the volume or strength of the elution solvent. Ensure the sorbent bed does not dry out before elution.
Analyte Breakthrough during Sample Loading	Sample loading flow rate is too high.	Decrease the sample loading flow rate to allow for sufficient interaction between the analytes and the sorbent.[13]
Sorbent bed is overloaded.	Use a larger mass of sorbent or dilute the sample if concentrations are very high.
Incompatible sample solvent.	Ensure the sample solvent is compatible with the sorbent and promotes retention. For reversed-phase, a higher aqueous content is generally better.

Experimental Protocols

Protocol 1: SPE of Polar PFAS from Drinking Water using WAX Cartridges (Based on EPA Method 533)

• Cartridge Conditioning:

  • Pass 10 mL of methanol through the WAX SPE cartridge.[9]

  • Follow with 10 mL of 0.1 M phosphate (B84403) buffer.[9]

  • Do not allow the cartridge to go dry.

• Sample Loading:

  • Load 100–250 mL of the water sample onto the conditioned cartridge at a flow rate of approximately 5 mL/min.[9]

• Cartridge Washing:

  • After loading, wash the cartridge with a suitable solvent to remove interferences. The specific wash solvent will depend on the matrix but is often a mixture of water and a small amount of organic solvent.

• Elution:

  • Elute the retained PFAS from the cartridge with 5 mL of 2% ammonium hydroxide in methanol.[10]

  • Repeat the elution with a second 5 mL portion of the same solvent.[10]

• Concentration and Reconstitution:

  • Evaporate the combined eluate to dryness under a gentle stream of nitrogen at 55-60 °C.[10]

  • Reconstitute the residue in 1 mL of 80:20 methanol/water for LC-MS/MS analysis.[10]

Protocol 2: Online SPE for Polar PFAS Analysis

• System Configuration:

  • Integrate an online SPE system directly with the LC-MS/MS.

  • Use a WAX-based SPE cartridge suitable for online use.[3]

• Method Parameters:

  • Conditioning: Condition the SPE cartridge with 0.25% ammonia (B1221849) in methanol, followed by methanol, and then water.[3]

  • Sample Loading: Inject a defined volume of the aqueous sample (e.g., 1 mL) onto the SPE cartridge.

  • Washing: Wash the cartridge with a sequence of organic solvents to remove matrix components. For example, a wash cycle could include 300 µL of 50:50:1 (v/v/v) acetonitrile–acetone–formic acid, 300 µL 0.01% formic acid in methanol, and 300 µL acetonitrile.[3]

  • Elution: Elute the analytes from the SPE cartridge directly onto the analytical LC column using the initial mobile phase conditions of the LC gradient.

Visualizations

Caption: Troubleshooting workflow for low recovery of polar PFAS.

Caption: General solid-phase extraction workflow for polar PFAS.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Simplifying PFAS Analysis with Solid-Phase Extraction | Lab Manager [labmanager.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Retention performance of three widely used SPE sorbents for the extraction of perfluoroalkyl substances from seawater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Strata PFAS Solid Phase Extraction (SPE) Products | Phenomenex [phenomenex.com]
• 6. phenomenex.com [phenomenex.com]
• 7. organomation.com [organomation.com]
• 8. scantecnordic.se [scantecnordic.se]
• 9. theanalyticalscientist.com [theanalyticalscientist.com]
• 10. agilent.com [agilent.com]
• 11. sciex.com [sciex.com]
• 12. Troubleshooting Solid Phase Extraction Chemistry for EPA Methodology | Iowa PFAS Conference - The University of Iowa [pfas.conference.uiowa.edu]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Sensitivity for Low-Level Detection of Perfluoro-3,6-dioxaheptanoic Acid (PFDHA)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the sensitivity for the low-level detection of Perfluoro-3,6-dioxaheptanoic acid (PFDHA), also known as Nonafluoro-3,6-dioxaheptanoic acid (NFDHA).

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical technique for the low-level detection of PFDHA?

A1: The most widely used analytical method for the sensitive and selective detection of PFDHA is Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS).[1][2][3] This technique offers high sensitivity and selectivity, which are crucial for detecting the trace levels at which PFDHA is often found in various matrices.

Q2: Which EPA methods include the analysis of PFDHA?

A2: PFDHA is a target analyte in EPA Method 533 for the analysis of per- and polyfluoroalkyl substances (PFAS) in drinking water and EPA Method 1633 for the analysis of PFAS in aqueous, solid, biosolids, and tissue samples.[1][4][5]

Q3: What are the main challenges in achieving low-level detection of PFDHA?

A3: The primary challenges include:

• Background Contamination: PFAS, including PFDHA, are ubiquitous in laboratory environments, leading to potential contamination of samples.[6]

• Matrix Effects: Co-eluting substances from the sample matrix can suppress or enhance the ionization of PFDHA in the mass spectrometer, leading to inaccurate quantification.[7][8]

• Low Concentrations: PFDHA is often present at very low concentrations (parts per trillion or ng/L), requiring highly sensitive instrumentation and optimized methods.[3]

Q4: How can I minimize background contamination during PFDHA analysis?

A4: To minimize background contamination, it is crucial to:

• Use PFAS-free materials for sample collection, preparation, and analysis (e.g., polypropylene (B1209903) containers instead of glass).

• Avoid using materials containing polytetrafluoroethylene (PTFE).

• Thoroughly clean all equipment with methanol (B129727).

• Incorporate a delay column in the LC system to separate analytical peaks from background contamination originating from the LC system itself.

Troubleshooting Guides

This section provides solutions to common problems encountered during the low-level detection of PFDHA.

Problem	Potential Cause	Troubleshooting Steps
Poor Peak Shape or Tailing	Inappropriate mobile phase composition.	Optimize the mobile phase. A common mobile phase for PFAS analysis consists of a gradient of ammonium (B1175870) acetate (B1210297) in water and methanol.
Column degradation.	Replace the analytical column. Ensure proper column storage and use.
Matrix effects.	Improve sample cleanup using Solid Phase Extraction (SPE). Dilute the sample extract.
Low or No Signal for PFDHA	Instrument sensitivity issue.	Check the tuning and calibration of the mass spectrometer. Ensure the electrospray ionization (ESI) source is clean and functioning correctly.
Improper sample preparation.	Verify the SPE procedure, ensuring proper cartridge conditioning, loading, washing, and elution steps.
Degradation of PFDHA standard.	Use a fresh, certified reference material for PFDHA.
High Background Signal	Contamination from the LC system.	Install a delay column before the analytical column to separate background PFAS from the sample analytes.
Contaminated solvents or reagents.	Use high-purity, LC-MS grade solvents and reagents. Test all reagents for PFAS contamination before use.
Contaminated labware.	Use polypropylene labware and avoid glassware. Thoroughly clean all labware with methanol.
Inconsistent Recovery	Variability in the SPE procedure.	Ensure consistent and controlled flow rates during sample loading and elution. Ensure the SPE cartridges are not allowed to dry out.
Matrix interference.	Utilize isotopically labeled internal standards for PFDHA to correct for matrix effects and recovery losses.
Sample holding time exceedance.	For soil or sediment samples, there is a three-day holding time for NFDHA. For tissue samples, the holding time is also three days if stored at 0 – 6 ºC.[9]
Inaccurate Quantification	Matrix suppression or enhancement.	Develop a matrix-matched calibration curve. Use the standard addition method for complex matrices. Employ isotopically labeled internal standards.
Incorrect integration of peaks.	Manually review and adjust the peak integration parameters.

Data Presentation

Table 1: Quantitative Performance Data for PFDHA (NFDHA) in Water

Parameter	Matrix	Method	Value	Reference
Recovery	Drinking Water	EPA Method 533	Within 70-130%	[10]
Recovery	Reagent Water	EPA Method 1633	99.7 ± 5.2%	[4]
Limit of Quantification (LOQ)	Drinking Water	Off-line SPE-UHPLC-MS/MS	≤ 0.3 ng/L	[11]

Note: Specific Limit of Detection (LOD) and Limit of Quantification (LOQ) values for PFDHA can be instrument and matrix-dependent. Laboratories should establish their own MDLs and MRLs.

Experimental Protocols

Key Experiment: Solid Phase Extraction (SPE) and LC-MS/MS Analysis of PFDHA in Water (Based on EPA Method 1633)

This protocol provides a general workflow for the extraction and analysis of PFDHA from water samples.

1. Sample Preparation and Extraction:

• Spiking: Add an isotopically labeled internal standard for PFDHA to a 500 mL water sample.

• Conditioning: Condition a weak anion exchange (WAX) SPE cartridge with 15 mL of 1% methanolic ammonium hydroxide, followed by 5 mL of 0.3 M formic acid. Do not allow the SPE sorbent to go dry.[4]

• Sample Loading: Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.[4]

• Washing: Wash the cartridge with reagent water and a methanol/formic acid solution to remove interferences.[4]

• Elution: Elute the PFDHA from the cartridge using 1% methanolic ammonium hydroxide.[4]

• Concentration and Reconstitution: Concentrate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in a known volume of methanol/water.

2. LC-MS/MS Analysis:

• LC System: Utilize a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Analytical Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient of ammonium acetate in water (A) and methanol (B) is typically employed.

• MS/MS System: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode.

• MRM Transitions: Monitor the specific precursor and product ion transitions for PFDHA. A common transition is 295.0 -> 201.0.[10]

Mandatory Visualizations

Caption: Experimental workflow for PFDHA analysis.

Caption: Troubleshooting logic for PFDHA analysis.

References

• 1. lcms.cz [lcms.cz]
• 2. Merit Laboratories Leading the Way with EPA Method 533 for PFAS — Merit Laboratories, Inc. [meritlabs.com]
• 3. Recovery of Per- and Polyfluoroalkyl Substances After Solvent Evaporation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mn-net.com [mn-net.com]
• 5. alsglobal.com [alsglobal.com]
• 6. epa.gov [epa.gov]
• 7. benchchem.com [benchchem.com]
• 8. Matrix effect-free analytical methods for determination of perfluorinated carboxylic acids in environmental matrixes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. denix.osd.mil [denix.osd.mil]
• 10. LC-MS Analysis of PFAS Compounds in EPA Method 533 using Supelclean™ ENVI-WAX™ SPE [sigmaaldrich.com]
• 11. Determination of regulated perfluoroalkyl substances (PFAS) in drinking water according to Directive 2020/2184/EU - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Isomeric PFAS in Chromatographic Analysis

Welcome to the technical support center for the chromatographic analysis of isomeric per- and polyfluoroalkyl substances (PFAS). This resource is designed for researchers, scientists, and professionals in drug development to address common challenges encountered during the separation and quantification of PFAS isomers. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in optimizing your analytical methods.

Frequently Asked Questions (FAQs)

Q1: Why is it important to separate isomeric PFAS?

Per- and polyfluoroalkyl substances manufactured using electrochemical fluorination can result in a mixture of linear and branched isomers.[1][2][3][4] These isomers can exhibit different toxicological properties, environmental transport behaviors, and bioaccumulation potentials.[3][4] Therefore, accurate quantification of individual isomers is crucial for comprehensive risk assessment and understanding the environmental fate of these compounds.

Q2: What are the main challenges in the chromatographic separation of PFAS isomers?

The primary challenges include:

• Co-elution: Branched and linear isomers, as well as different branched isomers, are structurally similar, leading to poor chromatographic resolution and often co-elute.[5]

• Matrix Effects: Complex sample matrices can cause ion suppression or enhancement in the mass spectrometer, affecting the accuracy of quantification.[6]

• Background Contamination: PFAS are ubiquitous in many laboratory materials, such as PTFE components in HPLC systems, which can lead to background contamination and interfere with trace-level analysis.[7]

• Lack of Commercial Standards: Certified analytical standards are not available for all branched PFAS isomers, making their identification and quantification challenging.

• Poor Retention of Short-Chain PFAS: Highly polar, short-chain PFAS are not well-retained on traditional C18 columns, making their separation difficult.[8]

Q3: Which type of HPLC column is best for separating PFAS isomers?

Both C18 and Phenyl-Hexyl columns are commonly used for PFAS analysis.[9][10][11]

• C18 Columns: These are widely used and effective for separating a broad range of PFAS, particularly the longer-chain compounds.[4][9]

• Phenyl-Hexyl Columns: These can offer different selectivity compared to C18 columns, which may be advantageous for resolving specific isomers.[11]

• Other Phases: Biphenyl and F5 stationary phases can also provide alternative selectivities that may be beneficial for separating complex mixtures of isomers.[9][11] For ultra-short-chain PFAS, columns with positively charged surfaces or those designed for polar analytes can improve retention.[8][12]

Q4: How does the mobile phase composition affect the separation of PFAS isomers?

The choice of organic modifier (methanol or acetonitrile) and the type and concentration of additives are critical.

• Organic Modifier: Methanol (B129727) and acetonitrile (B52724) can provide different selectivities for PFAS isomers.[9]

• Additives: Ammonium (B1175870) acetate (B1210297) and ammonium formate (B1220265) are common mobile phase additives.[12] The pH of the mobile phase can also be adjusted to improve peak shape and resolution.

• Gradient Elution: A well-optimized gradient is essential for resolving branched and linear isomers. A shallow gradient can often improve the separation of closely eluting isomers.[13]

Q5: What are the advantages of using ion mobility spectrometry (IMS) for PFAS isomer analysis?

Ion mobility spectrometry (IMS) is a powerful technique that separates ions based on their size, shape, and charge in the gas phase.[14] This provides an additional dimension of separation to liquid chromatography and mass spectrometry.[14] IMS can resolve isomers that co-elute chromatographically, providing greater confidence in their identification and quantification.[15][16] Cyclic ion mobility, a more advanced form of IMS, offers even higher resolution by allowing ions to make multiple passes through the mobility cell.[2]

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic analysis of PFAS isomers.

Problem	Potential Cause(s)	Suggested Solution(s)
Poor resolution of branched and linear isomers	- Inappropriate column chemistry.- Suboptimal mobile phase conditions.- Gradient is too steep.	- Screen different column stationary phases (e.g., C18, Phenyl-Hexyl, F5) to find the best selectivity for your target isomers.[9][11]- Optimize the mobile phase by testing different organic modifiers (methanol vs. acetonitrile) and additives (e.g., ammonium acetate, ammonium formate).[9][12]- Employ a shallower gradient to increase the separation window for closely eluting isomers.[13]
Peak splitting	- Column void or blockage.- Mismatch between sample solvent and mobile phase.- Column overload.	- Reverse and flush the column to remove any blockages. If the problem persists, the column may need to be replaced.[17]- Ensure the sample is dissolved in a solvent that is of similar or weaker strength than the initial mobile phase conditions.- Dilute the sample or reduce the injection volume.[18]
Poor peak shape (tailing or fronting)	- Secondary interactions with the stationary phase.- Inadequate buffering of the mobile phase.- Column overload.	- Optimize the mobile phase pH and buffer concentration (typically 10-20 mM) to ensure consistent ionization of the analytes.[18]- Consider a column with a different stationary phase chemistry that may be less prone to secondary interactions.- Reduce the amount of analyte injected onto the column.[18]
High background signal for certain PFAS	- Contamination from the LC system (tubing, pump components).- Contaminated mobile phase or solvents.	- Install a delay column between the pump and the injector to separate background PFAS from the analytes of interest.[7]- Replace all PTFE tubing and components in the flow path with PEEK or stainless steel.- Use PFAS-free water and solvents for mobile phase preparation.
Inconsistent retention times	- Inadequate column equilibration.- Fluctuations in column temperature.- Changes in mobile phase composition.	- Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.- Use a column oven to maintain a stable temperature.- Prepare fresh mobile phase daily and ensure it is well-mixed.
Co-elution with matrix interferences	- Insufficient chromatographic separation.- Isobaric interferences.	- Optimize the chromatographic method to better separate the analytes from the matrix.- If available, utilize ion mobility spectrometry (IMS) to separate the target analytes from co-eluting interferences based on their drift time.

Experimental Protocols

General Protocol for the Analysis of PFOS and PFOA Isomers by LC-MS/MS

This protocol provides a general framework for the separation and quantification of PFOS and PFOA isomers. Optimization will be required based on the specific isomers of interest, sample matrix, and instrumentation.

1. Sample Preparation (for water samples):

• Follow established methods such as EPA Method 537.1 or 533 for solid-phase extraction (SPE) to concentrate the sample and remove interfering matrix components.

• Use weak anion exchange (WAX) SPE cartridges for effective retention of PFAS.

• Elute the analytes from the SPE cartridge with a suitable solvent, typically methanol with a small percentage of ammonia.

• Evaporate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in a known volume of methanol or a methanol/water mixture.

2. LC-MS/MS System and Conditions:

• LC System: An HPLC or UHPLC system with a PFAS-free kit installed to minimize background contamination.

• Mass Spectrometer: A triple quadrupole mass spectrometer capable of multiple reaction monitoring (MRM).

• Analytical Column: A C18 or Phenyl-Hexyl column with appropriate dimensions (e.g., 2.1 x 100 mm, 2.7 µm).

• Mobile Phase A: 2-5 mM ammonium acetate in water.

• Mobile Phase B: Methanol.

• Flow Rate: 0.2-0.4 mL/min.

• Gradient: A shallow gradient optimized for the separation of the target isomers. For example, start with a low percentage of mobile phase B, hold for a short period, and then gradually increase the percentage of B over 10-15 minutes.

• Injection Volume: 5-10 µL.

• Column Temperature: 35-40 °C.

3. Data Acquisition and Analysis:

• Acquire data in MRM mode, monitoring for at least two transitions for each analyte for confirmation.

• Use isotopically labeled internal standards for quantification to correct for matrix effects and variations in instrument response.

• Integrate the peaks for both linear and branched isomers. If standards for branched isomers are not available, they can be quantified using the response factor of the linear isomer, and the results should be reported as an estimate.

Quantitative Data Summary

The following tables summarize typical performance data for different analytical approaches for PFAS isomer analysis. Note that actual performance will vary depending on the specific instrumentation, method conditions, and sample matrix.

Table 1: Comparison of Stationary Phases for PFAS Analysis

Stationary Phase	Advantages	Disadvantages	Typical Applications
C18	- Good retention for a wide range of PFAS.- Widely available and well-characterized.[9]	- May have limited retention for very polar, short-chain PFAS.	General purpose PFAS analysis, EPA methods (e.g., 537.1).[9]
Phenyl-Hexyl	- Offers alternative selectivity to C18, which can be beneficial for resolving isomers.[11]	- May not be as universally applicable as C18.	Analysis of complex isomer mixtures, EPA methods (e.g., 8327).[9]
Polar-Embedded/ Charged Surface	- Enhanced retention of polar, short-chain PFAS.[8]	- May have different selectivity for longer-chain PFAS.	Analysis of ultra-short-chain PFAS.
Fluorinated (F5)	- Can provide unique selectivity due to fluorine-fluorine interactions.[9]	- Selectivity can be highly compound-specific.	Targeted separation of specific isomers.

Visualizations

Logical Workflow for Troubleshooting Poor Isomer Resolution

Caption: A decision tree for troubleshooting poor resolution of PFAS isomers.

General Experimental Workflow for Isomeric PFAS Analysis

Caption: A typical workflow for the analysis of isomeric PFAS in environmental samples.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. waters.com [waters.com]
• 3. Identification of Branched and Linear Forms of PFOA and Potential Precursors: A User-Friendly SMILES Structure-based Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Identification of Branched and Linear Forms of PFOA and Potential Precursors: A User-Friendly SMILES Structure-based Approach [frontiersin.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. apps.nelac-institute.org [apps.nelac-institute.org]
• 7. spectroscopyeurope.com [spectroscopyeurope.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. phenomenex.com [phenomenex.com]
• 10. phenomenex.com [phenomenex.com]
• 11. apps.nelac-institute.org [apps.nelac-institute.org]
• 12. halocolumns.com [halocolumns.com]
• 13. researchgate.net [researchgate.net]
• 14. Rapid Characterization of Per- and Polyfluoroalkyl Substances (PFAS) by Ion Mobility Spectrometry-Mass Spectrometry (IMS-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Use of High-Resolution Ion Mobility for PFAS Isomer Separation | MOBILion Systems [mobilionsystems.com]
• 16. Rapid separation of isomeric perfluoroalkyl substances by high-resolution differential ion mobility mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. benchchem.com [benchchem.com]

Reducing analytical interferences for Perfluoro-3,6-dioxaheptanoic acid quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing analytical interferences during the quantification of Perfluoro-3,6-dioxaheptanoic acid (PFO3OHeA).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of PFO3OHeA.

Issue 1: Poor Peak Shape or Tailing for PFO3OHeA

• Question: My PFO3OHeA peak is showing significant tailing or fronting in my LC-MS/MS analysis. What could be the cause and how can I fix it?

• Answer: Poor peak shape for PFO3OHeA can arise from several factors related to the analytical column, mobile phase, or sample preparation.

  • Column Choice: Ensure you are using a column suitable for PFAS analysis. C18 columns are commonly used, but for ether-containing PFAS like PFO3OHeA, a phenyl-hexyl or other specialized phase might provide better peak shape.

  • Mobile Phase Composition: The pH and organic modifier of your mobile phase are critical. For acidic compounds like PFO3OHeA, using a mobile phase with a low pH (e.g., buffered with ammonium (B1175870) formate) can improve peak shape by keeping the analyte in a single ionic form. The choice of organic solvent (methanol vs. acetonitrile) can also impact peak symmetry.

  • Sample Solvent: Injecting your sample in a solvent stronger than the initial mobile phase can cause peak distortion. If possible, reconstitute your final extract in the initial mobile phase.

  • Column Contamination: Residual matrix components from previous injections can interact with the analyte and cause peak tailing. Implement a robust column washing procedure between samples.

Issue 2: High Background Noise or Contamination

• Question: I am observing high background noise and potential PFO3OHeA contamination in my blank samples. What are the likely sources and how can I minimize them?

• Answer: PFAS compounds, including PFO3OHeA, are ubiquitous in laboratory environments, leading to a high risk of background contamination.[1]

  • Solvents and Reagents: Use LC-MS grade or "PFAS-free" solvents and reagents. Test all new batches for background levels of PFO3OHeA.

  • Sample Collection and Preparation Materials: Avoid using any PTFE-containing materials (e.g., tubing, bottle caps, syringe filters) as they are a major source of PFAS contamination.[1] Opt for polypropylene (B1209903) or high-density polyethylene (B3416737) (HDPE) labware.

  • LC System Contamination: The LC system itself can be a source of contamination. A delay column installed between the pump and the injector can help to chromatographically separate background PFAS from the injected sample.[1]

  • Laboratory Environment: Dust and air in the laboratory can contain PFAS. Minimize exposure of samples and solvents to the open air.

Issue 3: Inconsistent Results and Poor Reproducibility

• Question: My PFO3OHeA quantification results are not reproducible between injections or batches. What should I investigate?

• Answer: Inconsistent results are often linked to matrix effects or variability in the sample preparation process.

  • Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of PFO3OHeA in the mass spectrometer source, leading to inaccurate and irreproducible results.[2] The use of a suitable isotopically labeled internal standard for PFO3OHeA is the most effective way to compensate for these effects.

  • Sample Preparation Variability: Ensure your sample preparation protocol, whether it's Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), or protein precipitation, is performed consistently for all samples, standards, and quality controls. Inconsistent extraction recoveries will lead to poor reproducibility.

  • Instrument Stability: Verify the stability of your LC-MS/MS system by monitoring the response of a system suitability standard over the course of the analytical run.

Frequently Asked Questions (FAQs)

General Questions

• Question: What is Perfluoro-3,6-dioxaheptanoic acid (PFO3OHeA)?

• Answer: Perfluoro-3,6-dioxaheptanoic acid (PFO3OHeA), also known as Nonafluoro-3,6-dioxaheptanoic acid (NFDHA), is a member of the per- and polyfluoroalkyl substances (PFAS) family.[3][4] It is characterized by an ether linkage within its fluorinated carbon chain.[3] Its chemical formula is C5HF9O4 and its CAS number is 151772-58-6.[3]

Sample Preparation

• Question: What is the best sample preparation method for PFO3OHeA in water samples?

• Answer: For aqueous matrices like drinking water or wastewater, Solid-Phase Extraction (SPE) is a widely used and effective technique for concentrating and cleaning up PFO3OHeA.[5][6] Weak anion exchange (WAX) SPE cartridges are often recommended for PFAS analysis.[5] The use of graphitized carbon black (GCB) in combination with WAX can further help in removing matrix interferences.[6]

• Question: How should I prepare biological samples like plasma or serum for PFO3OHeA analysis?

• Answer: For biological fluids with high protein content, such as plasma or serum, protein precipitation is a common first step.[7][8] This is typically done by adding a water-miscible organic solvent like acetonitrile (B52724) or methanol (B129727). Further cleanup using SPE may be necessary depending on the required sensitivity and the complexity of the matrix.

Chromatography and Mass Spectrometry

• Question: Are there any known isomeric interferences for PFO3OHeA?

• Answer: Commercially available standards of PFO3OHeA are typically sold as the linear isomer.[4] While some legacy PFAS like PFOA and PFOS are known to have branched isomers that can interfere with quantification, there is currently limited information available on the presence and potential interference of branched isomers of PFO3OHeA in environmental or biological samples.

• Question: What are the typical precursor and product ions for PFO3OHeA in negative ion mode ESI-MS/MS?

• Answer: In negative ion electrospray ionization (ESI), PFO3OHeA will deprotonate to form the [M-H]⁻ precursor ion with an m/z of 295.0. Common product ions for MS/MS fragmentation can be found in spectral libraries, but would typically involve the loss of CO2 and other neutral fragments.

• Question: How can I assess the extent of matrix effects in my PFO3OHeA analysis?

• Answer: The post-extraction spike method is a common approach to quantify matrix effects.[9] This involves comparing the response of PFO3OHeA spiked into a pre-extracted blank matrix sample to the response of PFO3OHeA in a clean solvent at the same concentration. A significant difference in response indicates the presence of ion suppression or enhancement.[9]

Data Presentation

The following table summarizes representative recovery data for various PFAS, including ether-PFAS similar to PFO3OHeA, from aqueous samples using Solid-Phase Extraction (SPE) according to EPA Method 1633. This data illustrates the effectiveness of the cleanup method. Note: Specific recovery data for PFO3OHeA was not available in the reviewed literature, and the presented data serves as an example of expected performance for similar analytes.

Analyte	Recovery (%) in Reagent Water
Perfluoro-3-methoxypropanoic acid (PFMPA)	100.5 ± 5.6
Nonafluoro-3,6-dioxaheptanoic acid (NFDHA/PFO3OHeA)	99.7 ± 5.2
Perfluoro-4-methoxybutanoic acid (PFMBA)	100.8 ± 7.1
Perfluoro(2-ethoxyethane)sulfonic acid (PFEESA)	96.6 ± 5.2
Hexafluoropropylene oxide dimer acid (HFPO-DA)	95.2 ± 5.9
4,8-Dioxa-3H-perfluorononanoic acid (ADONA)	81.8 ± 3.3
9-Chlorohexadecafluoro-3-oxanonane-1-sulfonic acid (9Cl-PF3ONS)	94.6 ± 5.6
11-Chloroeicosafluoro-3-oxaundecane-1-sulfonic acid (11Cl-PF3OUdS)	96.5 ± 4.5
Data adapted from Macherey-Nagel Application Note for EPA Method 1633.[5]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of PFO3OHeA from Water Samples (Based on EPA Method 1633)

• Sample Preparation: To a 500 mL water sample, add a suitable isotopically labeled internal standard for PFO3OHeA.

• Cartridge Conditioning: Condition a weak anion exchange (WAX) SPE cartridge (e.g., 500 mg) sequentially with methanol and reagent water.

• Sample Loading: Load the entire water sample onto the SPE cartridge at a flow rate of approximately 10-15 mL/min.

• Cartridge Washing: Wash the cartridge with a buffered solution to remove hydrophilic interferences.

• Cartridge Drying: Dry the cartridge under a gentle stream of nitrogen or by vacuum.

• Elution: Elute the retained PFO3OHeA and other PFAS from the cartridge using a small volume of a basic methanolic solution (e.g., methanol with ammonium hydroxide).

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of a solvent compatible with the LC mobile phase (e.g., methanol/water).

Visualizations

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Perfluoro-3,6-dioxaheptanoic acid | C5HF9O4 | CID 2782393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. mn-net.com [mn-net.com]
• 6. waters.com [waters.com]
• 7. d-nb.info [d-nb.info]
• 8. Development and validation of an LC-MS/MS method for the quantitation of 30 legacy and emerging per- and polyfluoroalkyl substances (PFASs) in human plasma, including HFPO-DA, DONA, and cC6O4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide to Method Validation for Perfluoro-3,6-dioxaheptanoic Acid (PFO36DA) in Human Serum

This guide provides a comparative overview of analytical methodologies for the quantification of Perfluoro-3,6-dioxaheptanoic acid (PFO36DA), a short-chain per- and polyfluoroalkyl substance (PFAS), in human serum. The primary focus is on liquid chromatography-tandem mass spectrometry (LC-MS/MS), the industry standard for its high sensitivity and selectivity.[1] We will explore common sample preparation techniques and present their performance characteristics to aid researchers in selecting the most suitable method for their specific needs.

Introduction to PFO36DA Analysis

Perfluoro-3,6-dioxaheptanoic acid (PFO36DA), also known as Nonafluoro-3,6-dioxaheptanoic acid (NFDHA), is a member of the perfluoroalkyl ether carboxylic acid (PFECA) class of PFAS. Due to the widespread use and persistence of PFAS, there is a growing need for robust and validated analytical methods to monitor their levels in human biological matrices.[2][3] Human serum is a common matrix for biomonitoring studies due to the bioaccumulative nature of many PFAS.[2]

The analysis of PFO36DA in human serum typically involves three key stages: sample preparation to isolate the analyte from the complex matrix, chromatographic separation, and detection by mass spectrometry. The choice of sample preparation method is critical and can significantly impact the accuracy, precision, and sensitivity of the analysis.

Experimental Workflow for PFO36DA Analysis in Human Serum

The following diagram illustrates a general experimental workflow for the analysis of PFO36DA in human serum using LC-MS/MS.

Figure 1: General workflow for PFO36DA analysis in human serum.

Comparative Analysis of Sample Preparation Methods

The two most common sample preparation techniques for PFAS analysis in serum are protein precipitation and solid-phase extraction (SPE).

Method A: Protein Precipitation

Protein precipitation is a rapid and straightforward method that involves adding a solvent, typically acetonitrile (B52724), to the serum sample to denature and precipitate proteins.[4][5] This is often followed by centrifugation to separate the precipitated proteins, and the resulting supernatant containing the analytes is then analyzed.

• Experimental Protocol:

  • To 100 µL of human serum, add an internal standard solution.

  • Add 500 µL of cold acetonitrile containing 1% formic acid.[6]

  • Vortex the mixture for 15 seconds to precipitate proteins.[6]

  • After 5 minutes, centrifuge the sample.[6]

  • Collect the supernatant for LC-MS/MS analysis.[6]

Method B: Solid-Phase Extraction (SPE)

SPE provides a more thorough cleanup by utilizing a stationary phase to selectively adsorb the analytes of interest while interferences are washed away. For acidic PFAS like PFO36DA, weak anion exchange (WAX) cartridges are commonly employed.[7]

• Experimental Protocol:

  • To a serum sample, add an internal standard.

  • Condition a WAX SPE cartridge with methanol (B129727) followed by a suitable buffer (e.g., pH 7 phosphate (B84403) buffer).[7]

  • Load the serum sample onto the conditioned cartridge.[7]

  • Wash the cartridge with the buffer and then water to remove interferences.[7]

  • Dry the cartridge under vacuum.[7]

  • Elute the analytes with a basic methanolic solution (e.g., 98:2 methanol:ammonium (B1175870) hydroxide).[7]

  • Evaporate the eluate to dryness and reconstitute in a suitable solvent for LC-MS/MS analysis.[7]

Performance Comparison

The following table summarizes the performance characteristics of the two primary sample preparation methods for the analysis of short-chain PFAS, which are comparable to PFO36DA, in human serum.

Parameter	Method A: Protein Precipitation	Method B: Solid-Phase Extraction (WAX)
Recovery	70-127% for various PFAS[2][8]	Generally >80% for most PFAS
Precision (RSD)	2-15%[2][8]	Typically <15%
Limit of Quantification (LOQ)	0.05-0.5 ng/mL[2][5]	0.16-0.34 µg/L for some PFAS[3]
Throughput	High	Moderate
Cost	Low	Moderate
Matrix Effects	Can be significant	Reduced compared to protein precipitation

LC-MS/MS Parameters for PFO36DA

The identification and quantification of PFO36DA are achieved using LC-MS/MS in negative electrospray ionization (ESI-) mode with multiple reaction monitoring (MRM).

Parameter	Value
Precursor Ion ([M-H]⁻)	m/z 294.97[9]
Product Ion	m/z 201.00[10]
LC Column	C18 reversed-phase column (e.g., Phenomenex Gemini 3u C18, Waters ACQUITY BEH C18)[8][11]
Mobile Phase A	Water with a buffer (e.g., ammonium acetate (B1210297) or ammonium formate)
Mobile Phase B	Methanol or Acetonitrile

Conclusion

Both protein precipitation and solid-phase extraction are viable methods for the analysis of PFO36DA in human serum. Protein precipitation offers a simpler, faster, and more cost-effective workflow, making it suitable for high-throughput screening. However, it may be more susceptible to matrix effects, which can impact accuracy and precision. Solid-phase extraction, particularly with WAX cartridges, provides a cleaner extract, leading to reduced matrix effects and potentially better sensitivity, but at the cost of increased sample processing time and expense.

The choice of method will depend on the specific requirements of the study, including the desired level of sensitivity, the number of samples, and available resources. For all methods, the use of isotopically labeled internal standards is crucial for accurate quantification to compensate for matrix effects and variations in extraction recovery. Method validation should always be performed in the laboratory to ensure the chosen procedure meets the required performance criteria for the intended application.

References

• 1. iris.uniupo.it [iris.uniupo.it]
• 2. High-Throughput UHPLC-MS/MS Measurement of Per- and Poly-Fluorinated Alkyl Substances in Human Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ymcamerica.com [ymcamerica.com]
• 4. Analysis of perfluoroalkyl and polyfluoroalkyl substances in serum and plasma by solvent precipitation-isotope dilution-direct injection-LC/MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. Development of high throughput LC/MS/MS method for analysis of perfluorooctanoic acid from serum, suitable for large-scale human biomonitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. DSpace [open.bu.edu]
• 8. [The application of UPLC-MS/MS to detect precursors of perfluorooctanoic acid and perfluoroalkyl carboxylatesin serum] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Perfluoro-3,6-dioxaheptanoic acid | C5HF9O4 | CID 2782393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. mn-net.com [mn-net.com]
• 11. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

A Comparative Guide to Perfluoro-3,6-dioxaheptanoic Acid (PFDHA) Certified Reference Materials

For researchers, scientists, and professionals in drug development engaged in the analysis of emerging contaminants, the accuracy and reliability of analytical measurements are paramount. Per- and polyfluoroalkyl substances (PFAS), often dubbed "forever chemicals," are under intense scrutiny due to their persistence and potential health impacts. Accurate quantification of these compounds, such as Perfluoro-3,6-dioxaheptanoic acid (PFDHA), relies on the use of high-quality Certified Reference Materials (CRMs). This guide provides an objective comparison of commercially available PFDHA CRMs, supported by experimental data and detailed methodologies, to aid in the selection of the most appropriate standards for your analytical needs.

Comparison of PFDHA Certified Reference Materials

The selection of a suitable CRM is a critical step in any analytical workflow, ensuring traceability, accuracy, and comparability of results.[1][2] Major suppliers of PFDHA CRMs are accredited to international standards such as ISO 17034 for reference material producers and ISO/IEC 17025 for testing and calibration laboratories, which guarantees the quality and traceability of their products. The following table summarizes the key characteristics of PFDHA CRMs from prominent suppliers.

Supplier	Product Name/ID	Format	Concentration/Purity	Uncertainty	Solvent	Accreditation
Sigma-Aldrich (TraceCERT®)	Perfluoro-3,6-dioxaheptanoic acid	Neat or Solution	Varies by lot	Provided on Certificate of Analysis	Varies	ISO/IEC 17025, ISO 17034
LGC Standards	Perfluoro-3,6-dioxaheptanoic acid	Neat	96%	Not specified in available documents	N/A	ISO/IEC 17025, ISO 17034
Cole-Parmer	Perfluoro-3,6-dioxaheptanoic acid	Solution	100 µg/mL	± 0.4 µg/mL	Methanol	ISO 17034, ISO/IEC 17025
AccuStandard	PFOA-018S	Solution	100 µg/mL	Not specified in available documents	Methanol	ISO 17034, ISO/IEC 17025
PFOA-018S-0.02X	Solution	2 µg/mL	Not specified in available documents	Methanol	ISO 17034, ISO/IEC 17025
Wellington Laboratories	Part of various PFAS mixtures (e.g., for EPA Method 1633)	Solution	Varies by mixture	Provided on Certificate of Analysis	Methanol	ISO/IEC 17025, ISO 17034

Experimental Protocols: Analysis of PFDHA by LC-MS/MS

The standard analytical technique for the determination of PFDHA in various matrices is Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).[3][4][5] This method offers high sensitivity and selectivity, which is crucial for detecting the low concentrations of PFDHA typically found in environmental and biological samples. The following is a generalized experimental protocol based on established methods like the US EPA Method 1633.[6]

Sample Preparation (Aqueous Samples)

Proper sample collection and preparation are critical to avoid contamination and ensure accurate results.[7][8]

• Collection: Collect water samples in high-density polyethylene (B3416737) (HDPE) or polypropylene (B1209903) containers.

• Fortification: Spike the sample with an isotopically labeled internal standard corresponding to PFDHA to correct for matrix effects and recovery losses.

• Solid Phase Extraction (SPE):

  • Condition a weak anion exchange (WAX) SPE cartridge.

  • Load the water sample onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the PFDHA and other PFAS using a small volume of a basic methanolic solution.

• Concentration: Evaporate the eluate to near dryness and reconstitute in a suitable solvent (e.g., methanol/water).

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm). A delay column is often used to separate any background PFAS contamination from the analytical system.[3]

  • Mobile Phase A: Water with a suitable buffer (e.g., 20 mM ammonium (B1175870) acetate).

  • Mobile Phase B: Methanol or acetonitrile.

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in negative ion mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion: [M-H]⁻ for PFDHA (m/z 295).

  • Product Ions: At least two characteristic product ions should be monitored for quantification and confirmation. Common transitions for PFDHA would be determined during method development.

  • Instrument Parameters: Dwell time, collision energy, and other MS parameters should be optimized for maximum sensitivity and specificity.

Visualizing the Workflow

To ensure clarity and understanding of the processes involved in utilizing PFDHA CRMs, the following diagrams illustrate the key decision-making and analytical steps.

CRM Selection and Verification Workflow

Analytical Workflow for PFDHA using a CRM

References

• 1. demarcheiso17025.com [demarcheiso17025.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. halocolumns.com [halocolumns.com]
• 5. lcms.cz [lcms.cz]
• 6. mn-net.com [mn-net.com]
• 7. organomation.com [organomation.com]
• 8. pfas-1.itrcweb.org [pfas-1.itrcweb.org]

A Comparative Guide to Inter-laboratory Validation of PFAS Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

The ubiquitous nature of per- and polyfluoroalkyl substances (PFAS) and their potential health risks necessitate robust and reliable analytical methods for their detection and quantification. Inter-laboratory validation studies are crucial for establishing the performance, comparability, and reliability of these methods across different laboratories and matrices. This guide provides an objective comparison of commonly used, validated analytical methods for PFAS, supported by available inter-laboratory performance data.

Key Analytical Techniques and Standard Methods

The gold standard for the targeted analysis of PFAS is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) . This technique offers the high sensitivity and selectivity required to detect PFAS at the low part-per-trillion (ppt) levels often mandated by regulatory bodies. Several standard methods, developed by organizations like the U.S. Environmental Protection Agency (EPA), the International Organization for Standardization (ISO), and ASTM International, provide detailed protocols for PFAS analysis in various environmental and biological matrices.

These methods typically involve a sample preparation step, most commonly Solid Phase Extraction (SPE) , to isolate and concentrate PFAS from the sample matrix before instrumental analysis. The choice of method depends on the specific PFAS compounds of interest, the sample matrix, and the regulatory requirements.

Comparison of Inter-laboratory Performance Data

The following tables summarize available quantitative data from inter-laboratory validation studies and proficiency testing programs for some of the most common PFAS analytical methods. It is important to note that performance metrics can vary based on the specific laboratory, instrumentation, and the complexity of the sample matrix.

Table 1: Performance of EPA Methods for PFAS in Drinking Water

Parameter	EPA Method 537.1	EPA Method 533
Analytes	18 PFAS (longer-chain)	25 PFAS (includes shorter-chain)
Technique	SPE-LC/MS/MS	SPE-LC/MS/MS with Isotope Dilution
MDL Range (ng/L)	0.5 - 6.3	1.2 - 6.7
Average Recovery (%)	81 - 116	88 - 113
Inter-laboratory RSD (%)	7.9 - 21	6.7 - 20

Data compiled from multiple sources. Actual performance may vary.

Table 2: Performance of EPA Method 1633 for PFAS in Aqueous Matrices (Wastewater, Surface Water, Groundwater)

Parameter	EPA Method 1633
Analytes	40 PFAS
Technique	SPE-LC/MS/MS with Isotope Dilution
Mean % Recovery	70 - 130% for most analytes[1]
Within-Laboratory RSD (%)	Generally < 15%[1]
Between-Laboratory RSD (%)	Generally < 25%[1]

Based on a multi-laboratory validation study.[1]

Table 3: Inter-laboratory Performance for PFAS in Human Serum

PFAS Compound	Mean Concentration (ng/mL)	Inter-laboratory Coefficient of Variation (%)
PFOA	1.5 - 3.0	10 - 21[2][3]
PFOS	4.0 - 8.0	12 - 16[3]
PFHxS	1.0 - 2.0	~10[2]

Data from various inter-laboratory comparison studies.[2][3]

Experimental Protocols

Detailed experimental protocols are specified within each standard method document. Below is a generalized summary of the key steps involved in PFAS analysis.

Sample Preparation (SPE)

• Sample Collection and Preservation: Samples are collected in polypropylene (B1209903) bottles. Drinking water samples are often preserved with Trizma® or ammonium (B1175870) acetate.[4]

• Cartridge Conditioning: An SPE cartridge (e.g., weak anion exchange - WAX or styrene-divinylbenzene - SDVB) is conditioned with solvents like methanol (B129727) and water.

• Sample Loading: A specific volume of the water sample, often spiked with isotopically labeled internal standards, is passed through the conditioned SPE cartridge.

• Washing: The cartridge is washed to remove potential interferences.

• Elution: The trapped PFAS are eluted from the cartridge using a small volume of an appropriate solvent (e.g., methanol with a modifier).

• Concentration: The eluate is concentrated to a final volume, typically 1 mL, before analysis.

LC-MS/MS Analysis

• Chromatographic Separation: The concentrated extract is injected into a liquid chromatograph. The PFAS are separated on a C18 or other suitable analytical column.

• Ionization: The separated compounds are ionized, typically using electrospray ionization (ESI) in negative mode.

• Mass Spectrometric Detection: The ionized PFAS are detected using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This provides high selectivity and sensitivity for each target analyte.

• Quantification: The concentration of each PFAS is determined by comparing its response to that of its corresponding isotopically labeled internal standard (isotope dilution) or a non-extracted internal standard.

Visualizing PFAS Analysis Workflows

To better understand the analytical process and the relationship between different methods, the following diagrams have been generated.

Caption: A generalized workflow for the analysis of PFAS in environmental and biological samples.

Caption: A conceptual comparison of the analyte scope for key EPA drinking water and environmental matrix methods.

References

• 1. epa.gov [epa.gov]
• 2. Analytical uncertainties in a longitudinal study - A case study assessing serum levels of per- and poly-fluoroalkyl substances (PFAS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pfas-1.itrcweb.org [pfas-1.itrcweb.org]

A Comparative Toxicological Analysis: Perfluoro-3,6-dioxaheptanoic Acid vs. Perfluorooctanoic Acid

A comprehensive review of available toxicological data reveals a significant knowledge gap in the direct comparative toxicity of Perfluoro-3,6-dioxaheptanoic acid (PFDoA) and the well-studied legacy per- and polyfluoroalkyl substance (PFAS), Perfluorooctanoic acid (PFOA). While extensive research has characterized PFOA as a potent toxicant with wide-ranging health effects, data on PFDoA, an ether-containing PFAS, remains limited. This guide synthesizes the available information to provide a comparative overview for researchers, scientists, and drug development professionals.

The primary challenge in a direct comparison lies in the scarcity of published in vivo and in vitro studies specifically investigating the toxicological endpoints of PFDoA. Consequently, much of the understanding of PFDoA's potential toxicity is inferred from general knowledge of ether-PFAS and hazard classifications.

Quantitative Toxicity Data

Due to the limited availability of specific studies on PFDoA, a direct quantitative comparison of toxicity values like LD50 (median lethal dose) or NOAEL (No-Observed-Adverse-Effect Level) with PFOA is not currently possible. The following tables summarize the available hazard information for PFDoA and established toxicity data for PFOA.

Table 1: Hazard Classification for Perfluoro-3,6-dioxaheptanoic acid (PFDoA)

Hazard Statement	GHS Classification	Source
Causes severe skin burns and eye damage	Skin Corrosion/Irritation, Category 1B	PubChem
Causes skin irritation	Skin Corrosion/Irritation, Category 2	PubChem
Causes serious eye irritation	Serious Eye Damage/Eye Irritation, Category 2A	PubChem
May cause respiratory irritation	Specific Target Organ Toxicity (Single Exposure), Cat. 3	PubChem
Causes damage to organs	Specific Target Organ Toxicity (Single Exposure), Cat. 1	Wellington Laboratories
May cause damage to organs through prolonged or repeated exposure	Specific Target Organ Toxicity (Repeated Exposure), Cat. 2	Wellington Laboratories
Toxic if swallowed	Acute Toxicity (Oral), Category 3	Wellington Laboratories
Toxic in contact with skin	Acute Toxicity (Dermal), Category 3	Wellington Laboratories
Toxic if inhaled	Acute Toxicity (Inhalation), Category 3	Wellington Laboratories
May damage fertility or the unborn child	Reproductive Toxicity, Category 1B	Wellington Laboratories

Source: GHS hazard statements from PubChem and Wellington Laboratories Safety Data Sheet.

Table 2: Selected Toxicological Data for Perfluorooctanoic Acid (PFOA)

Endpoint	Species	Value	Reference
Acute Oral LD50	Rat	430 mg/kg	(Kennedy et al., 2004)
Developmental Toxicity (NOAEL)	Mouse	1 mg/kg/day	(Lau et al., 2006)
Liver Toxicity (Hepatomegaly)	Rat	Observed at low mg/kg/day doses	(NTP, 2020)
Immunotoxicity	Human	Associated with decreased vaccine response	(Grandjean et al., 2012)
Carcinogenicity	Human	Likely to be carcinogenic to humans	(US EPA, 2016)

Experimental Protocols

General In Vivo Oral Toxicity Study Protocol:

A generalized workflow for an in vivo oral toxicity study, based on OECD guidelines, is as follows:

Ether vs. Legacy PFAS: A Comparative Guide to Environmental Persistence

For Researchers, Scientists, and Drug Development Professionals

The widespread presence of per- and polyfluoroalkyl substances (PFAS) in the environment is a growing concern. As regulatory pressures rightly restrict the use of legacy long-chain PFAS, such as perfluorooctanoic acid (PFOA) and perfluorooctane (B1214571) sulfonate (PFOS), a new generation of shorter-chain and ether-containing PFAS has been introduced as replacements. This guide provides an objective comparison of the environmental persistence of these emerging ether PFAS, like GenX, with their legacy counterparts, supported by experimental data and detailed methodologies.

Key Findings at a Glance

Emerging evidence suggests that while some ether PFAS may exhibit shorter biological half-lives in humans compared to legacy PFAS, they still possess significant environmental persistence.[1] The inclusion of an ether linkage in their chemical structure alters their environmental fate and transport, leading to differences in bioaccumulation potential and degradation pathways. For instance, certain ether PFAS have been shown to have greater soil bioavailability and are more readily translocated in plants than legacy PFAS.[2][3]

Quantitative Comparison of Persistence and Bioaccumulation

The following tables summarize key quantitative data on the half-lives, degradation rates, and bioaccumulation factors of representative ether and legacy PFAS.

Table 1: Comparison of Half-Lives of Selected Ether and Legacy PFAS

Compound Class	Compound Name	Matrix	Half-Life	Citation
Ether PFAS	GenX (HFPO-DA)	Environment	> 6 months	[4]
PFO4DA	Human Serum	127 days (95% CI: 86-243)	[1]
Nafion byproduct 2	Human Serum	296 days (95% CI: 176-924)	[1]
PFO5DoA	Human Serum	379 days (95% CI: 199-3870)	[1]
Legacy PFAS	PFOA	Human Serum	~2.1 - 10.1 years
PFOS	Human Serum	~3.3 - 27 years

Table 2: Comparative Degradation Rates of GenX, PFOA, and PFOS under Photocatalysis

Compound	Initial Concentration (μM)	Apparent Degradation Rate Constant (k, h⁻¹)	Defluorination Rate (μM F⁻/h)	Citation
GenX	50	1.5	0.35	[5][6]
PFOA	50	18.4	0.9	[5][6]
PFOS	50	1.8	0.1	[5][6]

Conditions: Fe-zeolite photocatalyst under UV irradiation.

Table 3: Bioaccumulation Potential in Plants

Compound Class	General Finding	Specific Example	Citation
Ether PFAS	Increased soil bioavailability and translocation from roots to shoots.	GenX (HFPO-DA)	[2][3]
Legacy PFAS	Greater retention in plant roots, especially for longer-chain compounds.	PFOA, PFOS	[2][3]

Experimental Protocols

A comprehensive understanding of the environmental persistence of these compounds necessitates standardized and reproducible experimental methodologies. Below are summaries of key protocols used in the assessment of PFAS degradation and bioaccumulation.

Aerobic and Anaerobic Transformation in Soil (Adapted from OECD Guideline 307)

This test evaluates the biodegradation of a test substance in soil under both aerobic and anaerobic conditions.

• Test System: Soil samples with varying characteristics are treated with the test substance. The test is conducted in the dark under controlled temperature and moisture.

• Procedure:

  • A single concentration of the 14C-labeled test substance is applied to the soil samples.

  • For aerobic conditions, the soil is incubated in a system that allows for the trapping of evolved ¹⁴CO₂.

  • For anaerobic conditions, the soil is typically flooded and purged with an inert gas to establish and maintain anoxia.

  • At specified time intervals (typically up to 120 days), soil samples are collected.

• Analysis:

  • Soil samples are extracted to determine the concentration of the parent compound and its transformation products using techniques like liquid chromatography-mass spectrometry (LC-MS/MS).

  • The amount of evolved ¹⁴CO₂ is quantified to assess mineralization.

  • A mass balance is performed to account for the distribution of radioactivity.

• Data Interpretation: The rate of degradation (DT50) of the parent compound and the formation and decline of major transformation products are calculated.

Aquatic Plant Toxicity and Bioaccumulation (Adapted from OECD Guideline 221)

This protocol is designed to assess the toxicity and bioaccumulation of substances in aquatic plants, such as Lemna gibba (duckweed).

• Test Organism: Cultures of Lemna gibba are maintained in a defined nutrient medium.

• Procedure:

  • Plants are exposed to a range of concentrations of the test substance in the nutrient medium under controlled light and temperature conditions.

  • The test is typically run for 7 days with daily renewal of the test solutions to maintain constant exposure concentrations.

• Endpoints and Analysis:

  • Toxicity: The number of fronds and the biomass are measured at the beginning and end of the test to determine growth inhibition.

  • Bioaccumulation: At the end of the exposure period, plant tissues are harvested, rinsed, and analyzed for the concentration of the test substance, typically by LC-MS/MS.

  • The Bioaccumulation Factor (BAF) is calculated as the concentration of the substance in the plant tissue divided by the concentration in the water.

Visualizing Environmental Fate and Degradation Pathways

The following diagrams, generated using the DOT language, illustrate the key differences in the environmental fate and degradation pathways of ether and legacy PFAS.

Caption: Comparative environmental fate of legacy vs. ether PFAS.

Caption: Simplified degradation pathways of PFOA and GenX.

Conclusion

The transition from legacy to ether PFAS represents a complex environmental trade-off. While some ether PFAS may have shorter biological half-lives in humans, their environmental persistence remains a significant concern.[1] The unique chemical properties imparted by the ether linkage lead to distinct environmental behaviors, including increased mobility in soil and different degradation byproducts.[2][3][5][6] This comparative guide highlights the critical need for continued research into the long-term environmental fate and potential ecological impacts of all classes of PFAS. A comprehensive understanding of these "forever chemicals" is essential for developing effective risk assessment strategies and remediation technologies.

References

• 1. Estimation of the Half-Lives of Recently Detected Per- and Polyfluorinated Alkyl Ethers in an Exposed Community - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Differential Bioaccumulation of Legacy and Novel Per- and Polyfluoroalkyl Substances (PFAS) in Plants and Soil Biota: Implications for Human Exposure and Risk Mitigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. digitalcommons.uri.edu [digitalcommons.uri.edu]
• 5. pure.au.dk [pure.au.dk]
• 6. Comparison of the photocatalytic degradability of PFOA, PFOS and GenX using Fe-zeolite in water: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]

A Comparative Guide to the Validation of Analytical Methods for Emerging PFAS Quantification

This guide provides a comprehensive comparison of analytical methods for the quantification of emerging per- and polyfluoroalkyl substances (PFAS). It is designed for researchers, scientists, and drug development professionals to objectively evaluate and select the most suitable methods for their analytical needs. The guide details experimental protocols, presents performance data in comparative tables, and uses diagrams to illustrate key workflows and relationships.

Core Analytical Techniques for PFAS Quantification

The cornerstone of PFAS analysis is liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS), which is considered the gold standard for its sensitivity and selectivity.[1] However, as the landscape of PFAS contamination evolves with an increasing number of "emerging" and novel compounds, other techniques are employed to provide a more complete picture. High-Resolution Mass Spectrometry (HRMS) is crucial for identifying unknown PFAS, while other methods offer insights into the total PFAS burden.[1][2]

Comparison of Major Analytical Techniques

Technique	Principle	Best For	Strengths	Limitations
LC-MS/MS	Separates compounds via liquid chromatography and detects them based on their specific mass-to-charge ratio after ionization and fragmentation.[1]	Targeted quantification of known PFAS compounds in various environmental and biological samples.[3]	High sensitivity and selectivity; the established "gold standard" for regulatory compliance.[1]	Limited to pre-selected, known target analytes; may miss unknown or emerging PFAS.
HRMS	Measures mass with very high accuracy, allowing for the determination of elemental formulas of unknown compounds.[1]	Non-targeted screening and identification of new or unexpected "emerging" PFAS.[1][4]	Excellent for discovering novel PFAS and expanding the scope of analysis beyond target lists.[4]	Data analysis is complex; less sensitive than targeted MS/MS for pure quantification.[1]
TOP Assay	Chemically oxidizes "precursor" compounds (which are often missed in standard tests) into detectable terminal PFAS like PFOA.[1]	Estimating the total PFAS burden, including precursors, in a sample.	Provides a more comprehensive picture of PFAS contamination by including compounds that would otherwise be missed.[1]	Does not identify the specific precursor compounds, only the resulting terminal PFAS.[1]
CIC	The sample is combusted, converting all organic fluorine into hydrogen fluoride (B91410) (HF), which is then measured by ion chromatography.[1]	Measuring the Total Organic Fluorine (TOF) as a sum parameter for overall PFAS levels.[4]	Useful for screening and risk assessment by capturing PFAS as a class, including unknowns.[1]	Lacks specificity; cannot identify which individual PFAS are present.[1]

Sample Preparation and Extraction: A Critical Step

Effective sample preparation is paramount for accurate PFAS analysis, serving to isolate and concentrate analytes from complex matrices and remove interferences.[2] A significant challenge in this stage is the risk of background contamination, as PFAS are ubiquitous in many laboratory materials.[3][5] The choice of extraction method depends heavily on the sample matrix.

Comparison of Common PFAS Extraction Methods

Method	Typical Matrix	Principle	Reported Recovery Efficiency	Pros & Cons
Solid-Phase Extraction (SPE)	Drinking Water, Non-potable Water, Serum[5][6]	Target analytes are adsorbed onto a solid sorbent (e.g., Weak Anion Exchange - WAX), while interferences are washed away. Analytes are then eluted with a solvent.[6]	Varies by sorbent and analyte; WAX columns are commonly used.	Pros: High concentration factor, effective cleanup. Cons: Can be time-consuming, potential for background contamination from cartridges.
Ion-Pair Liquid-Liquid Extraction	Serum, Placenta, Food[6][7]	An ion-pairing agent is added to form a neutral complex with ionic PFAS, which can then be extracted into an immiscible organic solvent.[8]	Good concordance (107.6% ± 21.3%) observed between labs using different methods with proper internal standards.[6]	Pros: Effective for complex biological matrices. Cons: May involve larger solvent volumes.
Methanol (B129727) Extraction	Tissues (Liver, Kidney), Solids[8]	Methanol, sometimes with additives like formic acid or sodium hydroxide, is used to extract PFAS from homogenized tissue samples.	Methanol alone achieved recoveries of 86.6–114.4% for PFAAs in liver tissue.[8]	Pros: Simple and efficient for certain tissues. Cons: Recoveries can decrease with longer-chain PFAAs, especially with additives.[8]
Protein Precipitation	Blood, Serum[9]	A solvent (e.g., acetonitrile) is added to a biological fluid to denature and precipitate proteins, leaving PFAS in the supernatant for analysis.	Found to have superior average percent recoveries compared to WAX SPE for a diverse panel of 34 PFAS in serum.[9]	Pros: Simple, fast, and effective for serum/blood. Cons: Less effective at removing other matrix interferences compared to SPE.

Method Validation and Regulatory Guidelines

Validated analytical methods are essential for generating reliable and defensible data. Regulatory bodies, particularly the U.S. Environmental Protection Agency (EPA), have established standardized methods for PFAS analysis, primarily in drinking water, to ensure data quality and consistency across laboratories.

Key U.S. EPA Analytical Methods for PFAS

EPA Method	Description	Target Analytes	Key Features
537.1	The updated standard method for analyzing PFAS in drinking water using SPE and LC-MS/MS.[2]	18 PFAS, including PFOA and PFOS.[2][10]	Validated for drinking water matrix; detection limits range from 0.53 to 2.8 ng/L (ppt).[5]
533	Complements Method 537.1 by targeting additional, primarily short-chain PFAS in drinking water.[5]	25 PFAS in total (11 unique from 537.1).[10]	Uses isotope dilution, which can improve accuracy by correcting for matrix effects and recovery losses.[5]
1633	A comprehensive draft method for analyzing 40 PFAS across a wide range of matrices.[10]	40 PFAS.	Designed for wastewater, surface water, groundwater, soil, biosolids, sediment, and tissue.[10]
8327	A standard method for non-drinking water matrices like groundwater, surface water, and wastewater.[2]	24 PFAS.	Utilizes LC-MS/MS with multiple reaction monitoring (MRM).[2]

According to the EPA's National Primary Drinking Water Regulation (NPDWR) for PFAS, laboratories must conduct an Initial Demonstration of Capability (IDC) and pass at least one Proficiency Testing (PT) study annually to be certified for compliance monitoring.[11]

Generalized Experimental Protocol: PFAS in Water by SPE-LC/MS/MS

This protocol provides a general workflow for the quantification of PFAS in aqueous samples, based on principles from established EPA methods.

1. Sample Collection and Preservation:

• Collect samples in polypropylene (B1209903) bottles provided by the laboratory. Avoid any contact with glass or materials containing fluoropolymers (e.g., PTFE).[2][11]

• A field reagent blank (FRB) must be collected at each sampling site to check for contamination during the sampling process.[11]

• Preserve samples as required by the specific method (e.g., with Trizma® or other buffering agents).

• Store samples at a refrigerated temperature (e.g., 0–6 °C) and analyze within the specified holding time (e.g., 14-28 days).[12]

2. Sample Extraction (Solid-Phase Extraction):

• Fortify the sample with a surrogate or isotope-labeled internal standard solution.

• Condition the SPE cartridge (e.g., WAX) with the appropriate sequence of solvents, typically methanol followed by reagent water.

• Load the entire aqueous sample through the conditioned cartridge at a controlled flow rate.

• Wash the cartridge with a mild solvent to remove potential interferences.

• Dry the cartridge thoroughly under a stream of nitrogen.

• Elute the target PFAS analytes from the cartridge using a small volume of an appropriate elution solvent (e.g., methanol with a modifier like ammonium (B1175870) hydroxide).

• Concentrate the eluate to a final volume (e.g., 1 mL) under a gentle stream of nitrogen.

3. Instrumental Analysis (UPLC-MS/MS):

• Transfer the final extract to an autosampler vial, adding a recovery (injection) internal standard.

• Inject the extract into the UPLC-MS/MS system.

• Chromatography: Analytes are separated on a C18 or similar reversed-phase analytical column using a gradient of mobile phases (e.g., water and methanol, often with ammonium acetate (B1210297) or formic acid as additives). To mitigate background from the LC system, a "delay column" can be installed between the solvent mixer and the injector to chromatographically separate system contamination from the analytes of interest.[3]

• Mass Spectrometry: The separated analytes are ionized (typically via electrospray ionization, ESI) and detected by the mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Two mass transitions are typically monitored for each analyte for confident identification and quantification.[13]

4. Data Analysis and Quality Control:

• Quantify analyte concentrations using a calibration curve generated from standards.

• Correct results based on the recovery of the isotope-labeled internal standards (isotope dilution method).

• Verify that all quality control checks meet the method criteria, including the analysis of laboratory reagent blanks, laboratory control samples, and the field reagent blank. The FRB should have no PFAS levels greater than 1/3 of the laboratory's minimum reporting level (MRL).[11]

Visualizing Analytical Workflows

The following diagrams illustrate the logical flow of the PFAS analytical process.

Caption: General workflow for PFAS analysis from sample collection to final reporting.

Caption: Decision logic for selecting a primary PFAS extraction method based on sample matrix.

References

• 1. Techniques for the determination of PFAS (per- and polyfluoroalkyl substances) | EVISA's News [speciation.net]
• 2. mdpi.com [mdpi.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. diva-portal.org [diva-portal.org]
• 5. mdpi.com [mdpi.com]
• 6. Comparison of extraction methods for per- and polyfluoroalkyl substances (PFAS) in human serum and placenta samples—insights into extractable organic fluorine (EOF) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dspsystems.eu [dspsystems.eu]
• 8. Less is more: a methodological assessment of extraction techniques for per- and polyfluoroalkyl substances (PFAS) analysis in mammalian tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparing PFAS Extraction Methods from Blood and Serum [phenomenex.com]
• 10. epa.gov [epa.gov]
• 11. epa.gov [epa.gov]
• 12. pfas-1.itrcweb.org [pfas-1.itrcweb.org]
• 13. researchgate.net [researchgate.net]

Cross-Validation of Analytical Techniques for N-Formyl-N-desacetyl-N-acetylneuraminic Acid (NFDHA) in Biopharmaceuticals

A Comparative Guide for Researchers and Drug Development Professionals

The accurate quantification of N-formyl-N-desacetyl-N-acetylneuraminic acid (NFDHA), a sialic acid variant, is a critical quality attribute (CQA) in the development and manufacturing of biopharmaceutical products. As a potential process-related impurity or a product variant, its levels must be carefully monitored to ensure product safety, efficacy, and consistency. This guide provides an objective comparison of three common analytical techniques for NFDHA quantification: High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) following 1,2-diamino-4,5-methylenedioxybenzene (DMB) derivatization, High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAE-PAD), and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

This document outlines detailed experimental protocols, presents a comparative summary of their performance characteristics, and illustrates the analytical workflows to assist researchers, scientists, and drug development professionals in selecting the most appropriate method for their needs and in designing robust cross-validation studies.

Comparative Overview of Analytical Techniques

The selection of an analytical method for NFDHA quantification depends on various factors, including the required sensitivity, selectivity, sample matrix complexity, throughput needs, and the availability of instrumentation. The following table summarizes the key performance parameters of the three techniques, based on data from studies on closely related sialic acids which are expected to have similar analytical performance to NFDHA.

Performance Parameter	HPLC-FLD with DMB Labeling	HPAE-PAD	LC-MS/MS
Principle	Separation of fluorescently labeled sialic acids.	Anion-exchange chromatography of native sialic acids at high pH with electrochemical detection.	Separation based on polarity followed by mass-based detection and fragmentation for identification and quantification.
Limit of Detection (LOD)	0.003 - 0.06 pmol[1][2]	~3 pmol[3]	0.3 - 32 fmol[4][5][6]
Limit of Quantitation (LOQ)	0.17 - 0.23 pmol[1]	1.0 - 5.0 µM[4]	0.009 - 0.245 µg/L[7]
Linearity (R²)	> 0.99[2][8]	> 0.99[9]	> 0.99[4][7][10][11]
Precision (%RSD)	< 2% (Intra-day), < 15% (Inter-day)[2][4]	< 5.5%[9]	< 10% (Intra-day), < 15% (Inter-day)[4][7]
Accuracy (% Recovery)	91.2% - 119.7%[2]	81% - 106%	87.9% - 113.1%[7]
Throughput	Moderate to High	Moderate	High
Specificity	Good, but potential for interference from reagent peaks.	High for carbohydrates.	Very High, based on mass-to-charge ratio and fragmentation.
Sample Preparation	Hydrolysis and mandatory derivatization.	Hydrolysis.	Hydrolysis, with optional derivatization.

Experimental Protocols

Detailed methodologies for each of the compared analytical techniques are provided below. These protocols are based on established methods for sialic acid analysis and can be adapted for NFDHA.

HPLC-FLD with DMB Labeling

This method relies on the chemical derivatization of the α-keto acid group of NFDHA with 1,2-diamino-4,5-methylenedioxybenzene (DMB) to yield a highly fluorescent derivative that can be detected with high sensitivity.

a. Sample Preparation (Acid Hydrolysis):

• To release NFDHA from the glycoprotein (B1211001), hydrolyze the sample in 2 M acetic acid at 80°C for 2 hours.

• Cool the sample to room temperature.

b. DMB Derivatization:

• Prepare a fresh DMB labeling solution containing 7 mM DMB, 1 M 2-mercaptoethanol, and 18 mM sodium hydrosulfite in 5 mM trifluoroacetic acid.[1]

• Mix an equal volume of the hydrolyzed sample with the DMB labeling solution.

• Incubate the mixture in the dark at 50°C for 2.5 to 3 hours.[1]

• Stop the reaction by placing the mixture on ice or by adding a suitable quenching agent.

• The sample is now ready for HPLC-FLD analysis.

c. HPLC-FLD Conditions:

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: An isocratic or gradient elution using a mixture of acetonitrile, methanol (B129727), and water. A typical mobile phase could be a mixture of water, acetonitrile, and methanol (e.g., 84:9:7 v/v/v).

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 30 - 45°C.[1]

• Fluorescence Detection: Excitation at 373 nm and emission at 448 nm.[8]

High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAE-PAD)

HPAE-PAD allows for the direct detection of underivatized carbohydrates, including NFDHA, by taking advantage of their weakly acidic nature at high pH.

a. Sample Preparation (Acid Hydrolysis):

• Hydrolyze the glycoprotein sample in 2 M acetic acid at 80°C for 2 hours to release NFDHA.

• Lyophilize the sample to remove the acid.

• Reconstitute the dried sample in ultrapure water.

b. HPAE-PAD Conditions:

• Column: A high-pH anion-exchange column (e.g., Dionex CarboPac™ PA10 or PA20).

• Mobile Phase: A gradient of sodium hydroxide (B78521) and sodium acetate. For example, a gradient from 100 mM NaOH to 100 mM NaOH with 1 M sodium acetate.

• Flow Rate: 0.25 - 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: Pulsed Amperometric Detection (PAD) with a gold working electrode.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers the highest specificity and sensitivity for the quantification of NFDHA. It can be performed on underivatized or derivatized samples.

a. Sample Preparation (Acid Hydrolysis):

• Perform acid hydrolysis as described for the other methods to release NFDHA.

• For underivatized analysis, the sample can be directly injected after dilution.

• For derivatized analysis (optional, for increased sensitivity or improved chromatography), use the DMB labeling protocol described for HPLC-FLD.

b. LC-MS/MS Conditions:

• Column: A reversed-phase C18 or a mixed-mode column.

• Mobile Phase: A gradient of water and acetonitrile, both typically containing 0.1% formic acid.

• Flow Rate: 0.2 - 0.5 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for underivatized sialic acids and positive mode for DMB-derivatized ones.

• Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for NFDHA would need to be determined. For the closely related N-acetylneuraminic acid (Neu5Ac), a transition of m/z 308.2 → 87.0 is commonly used in negative mode.[4]

Mandatory Visualizations

The following diagrams illustrate the experimental workflows and the logical process for cross-validation of the analytical techniques.

Caption: Experimental workflow for NFDHA analysis by HPLC-FLD with DMB labeling.

Caption: Experimental workflow for NFDHA analysis by HPAE-PAD.

Caption: Experimental workflow for NFDHA analysis by LC-MS/MS.

Caption: Logical workflow for the cross-validation of NFDHA analytical methods.

References

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Quantification of free and total sialic acid excretion by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. d-nb.info [d-nb.info]
• 8. Improving the Chromatographic Separation of DMB-Labeled Sialic Acids for the Comparison of Biosimilars to Reference Materials [sigmaaldrich.com]
• 9. Optimization and validation of an extraction method and HPAEC-PAD for determination of residual sugar composition in l-lactic acid industrial fermentation broth with a high salt content - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. Determination of sialic acids by liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Quantification of N-acetyl- and N-glycolylneuraminic acids by a stable isotope dilution assay using high-performance liquid chromatography-tandem mass spectrometry. | Sigma-Aldrich [sigmaaldrich.com]

Comparative Bioaccumulation of Short-Chain PFAS: A Guide for Researchers

A detailed analysis of the bioaccumulation potential of short-chain per- and polyfluoroalkyl substances (PFAS) reveals a complex interplay between carbon chain length, organism physiology, and environmental factors. While generally exhibiting lower bioaccumulation than their long-chain counterparts, short-chain PFAS still present a notable concern due to their high mobility and persistence in aquatic ecosystems.

Short-chain PFAS, defined as perfluoroalkyl carboxylic acids (PFCAs) with fewer than eight carbon atoms and perfluoroalkane sulfonic acids (PFSAs) with fewer than six, were introduced as replacements for long-chain PFAS. The rationale was that their shorter fluorinated carbon chains would lead to faster elimination from biological systems and consequently, a reduced potential for bioaccumulation.[1][2] Experimental data largely supports this, showing that bioconcentration factors (BCFs) and bioaccumulation factors (BAFs) for short-chain PFAS are generally lower than those for long-chain compounds like PFOA and PFOS.[3][4]

However, the environmental fate of short-chain PFAS is nuanced. Their higher water solubility and lower sorption to soil and sediment contribute to greater mobility, leading to widespread contamination of water resources.[5][6] Furthermore, studies have shown that even with lower bioaccumulation potential, certain short-chain PFAS can be readily taken up by aquatic organisms.[7][8] Factors beyond chain length, such as protein binding and renal elimination pathways, also play a significant role in the toxicokinetics of these compounds.[9][10]

This guide provides a comparative overview of the bioaccumulation potential of key short-chain PFAS, supported by experimental data from various aquatic species. It also outlines detailed experimental protocols for assessing bioaccumulation and quantifying these compounds in biological matrices.

Quantitative Bioaccumulation Data

The following table summarizes the bioconcentration factors (BCF) and bioaccumulation factors (BAF) for several short-chain PFAS in various aquatic organisms. These values represent the ratio of the chemical concentration in an organism to that in the surrounding water (for BCF) or in water, sediment, and diet (for BAF), providing a quantitative measure of bioaccumulation potential.

PFAS Compound	Abbreviation	Organism	Log BAF/BCF (L/kg)	Reference
Perfluorobutanoic acid	PFBA	Daphnia magna	2.0 - 2.6	[2]
Perfluorobutanoic acid	PFBA	Zebrafish (Danio rerio)	0.1 - 1.4	[3]
Perfluoropentanoic acid	PFPeA	Zebrafish (Danio rerio)	0.9	[11]
Perfluorohexanoic acid	PFHxA	Daphnia magna	2.3 - 2.8	[2]
Perfluorohexanoic acid	PFHxA	Zebrafish (Danio rerio)	1.3 - 1.8	[3]
Perfluorobutanesulfonic acid	PFBS	Zebrafish (Danio rerio)	1.2 - 2.2	[3]
Perfluorohexanesulfonic acid	PFHxS	Zebrafish (Danio rerio)	2.0 - 2.4	[3][11]

Experimental Protocols

Accurate assessment of PFAS bioaccumulation requires rigorous experimental design and sensitive analytical techniques. Below are detailed methodologies for key experiments.

In Vivo Bioaccumulation Study in Fish (e.g., Zebrafish)

This protocol outlines a typical static renewal bioaccumulation study.

a. Acclimation:

• House zebrafish in glass aquaria with PFAS-free, dechlorinated, and aerated water at a controlled temperature (e.g., 26 ± 1°C) and photoperiod (e.g., 14:10 h light:dark cycle).

• Acclimate fish for at least two weeks before the experiment.

• Feed a standard commercial diet daily, ensuring no PFAS contamination in the feed.

b. Exposure:

• Prepare stock solutions of the target short-chain PFAS in a suitable solvent (e.g., methanol).

• In separate glass exposure tanks, spike the PFAS-free water with the stock solution to achieve the desired nominal concentrations. Include a solvent control group.

• Randomly allocate fish to the exposure and control tanks.

• Renew the exposure solutions daily (e.g., 80% renewal) to maintain relatively constant concentrations of the test compounds.

• Collect water samples periodically to measure the actual exposure concentrations.

c. Sample Collection:

• At predetermined time points (e.g., 1, 3, 7, 14, and 28 days), collect a subset of fish from each tank.

• Euthanize the fish using an approved method (e.g., tricaine (B183219) methanesulfonate).

• Rinse the fish with PFAS-free water to remove any externally adhered compounds.

• Blot the fish dry, weigh them, and store them at -20°C or lower until analysis.

Sample Preparation: Solid-Phase Extraction (SPE) of Fish Tissue

This protocol is for the extraction and cleanup of PFAS from fish tissue prior to instrumental analysis.

a. Homogenization:

• Thaw the fish tissue sample.

• Homogenize the whole fish or specific tissues (e.g., muscle, liver) using a high-speed homogenizer.

b. Extraction:

• Weigh a portion of the homogenized tissue (e.g., 1 g) into a polypropylene (B1209903) centrifuge tube.

• Add an internal standard solution containing isotopically labeled PFAS.

• Add a suitable extraction solvent, such as acetonitrile (B52724) or methanol (B129727).

• Vortex the sample vigorously and then sonicate in an ultrasonic bath.

• Centrifuge the sample to separate the solid and liquid phases.

• Collect the supernatant (the liquid extract).

• Repeat the extraction process on the remaining solid pellet and combine the supernatants.

c. Cleanup using Solid-Phase Extraction (SPE):

• Condition a weak anion exchange (WAX) SPE cartridge sequentially with methanol and PFAS-free water.

• Load the combined supernatant onto the SPE cartridge.

• Wash the cartridge with a mild solvent (e.g., a methanol/water mixture) to remove interferences.

• Elute the target PFAS from the cartridge using a stronger basic solvent (e.g., methanol with ammonium (B1175870) hydroxide).

• Concentrate the eluate under a gentle stream of nitrogen.

• Reconstitute the final extract in a suitable solvent (e.g., methanol) for LC-MS/MS analysis.

Instrumental Analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the sensitive and selective quantification of PFAS.

a. Chromatographic Separation:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Analytical Column: A C18 reversed-phase column is commonly used. Specialized columns with positive charge surfaces can improve the retention of very short-chain PFAS.[9][12]

• Mobile Phase: A gradient of methanol or acetonitrile and water, typically with an ammonium acetate (B1210297) or acetic acid modifier.

• Flow Rate: A typical flow rate is 0.3-0.5 mL/min.

• Injection Volume: Typically 5-10 µL.

b. Mass Spectrometric Detection:

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in negative electrospray ionization (ESI) mode.

• Ionization Source Parameters: Optimize parameters such as capillary voltage, desolvation gas flow, and temperature.

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for each target PFAS and its corresponding internal standard for quantification.

Mandatory Visualizations

Experimental workflow for in vivo PFAS bioaccumulation studies.

Generalized logical relationship of PFAS uptake and elimination.

References

• 1. SETAC North America 46th Annual Meeting [setac.confex.com]
• 2. researchgate.net [researchgate.net]
• 3. Invited Perspective: PFAS Bioconcentration and Biotransformation in Early Life Stage Zebrafish and Its Implications for Human Health Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PFAS and Precursor Bioaccumulation in Freshwater Recreational Fish: Implications for Fish Advisories - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Integrating the Analysis of Ultrashort-Chain PFAS [restek.com]
• 7. researchgate.net [researchgate.net]
• 8. Occurrence and Bioaccumulation Patterns of Per- and Polyfluoroalkyl Substances (PFAS) in the Marine Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. A high efficiency method for the extraction and quantitative analysis of 45 PFAS in whole fish | U.S. Geological Survey [usgs.gov]
• 11. Review of the zebrafish as a model to investigate per- and polyfluoroalkyl substance toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. halocolumns.com [halocolumns.com]

A Comparative Guide to the Accurate and Precise Quantification of Perfluoro-3,6-dioxaheptanoic Acid

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of emerging contaminants like Perfluoro-3,6-dioxaheptanoic acid (PFDOHA) is critical for environmental monitoring, toxicological assessment, and ensuring product safety. This guide provides an objective comparison of analytical methodologies for PFDOHA quantification, with a focus on performance data and detailed experimental protocols.

The most prevalent and validated method for the quantification of PFDOHA and other per- and polyfluoroalkyl substances (PFAS) is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[1] This technique offers high sensitivity and specificity, which are essential for detecting the trace levels at which these compounds are often found in complex matrices.[2] Variations in sample preparation, such as the use of different Solid-Phase Extraction (SPE) sorbents, can influence the accuracy and precision of the results.

Quantitative Performance Data

The following table summarizes the performance of a validated LC-MS/MS method for the quantification of PFDOHA in aqueous samples. The data is extracted from a study demonstrating the application of EPA Method 1633.

Analyte	Method	Matrix	Accuracy (Mean Recovery %)	Precision (% RSD)
Perfluoro-3,6-dioxaheptanoic acid (PFDOHA/NFDHA)	SPE LC-MS/MS	Water	99.7%	5.2%

Data sourced from MACHEREY-NAGEL Application Note for EPA Method 1633.[3]

A broader study on 30 legacy and emerging PFAS in human plasma reported accuracy for all analytes ranging from 87.9% to 113.1% and precision (RSD) from 2.0% to 19.5%.[4] While not specific to PFDOHA, this indicates the general performance expectations for LC-MS/MS methods in complex biological matrices.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing results. Below are protocols for a typical workflow involving Solid-Phase Extraction followed by LC-MS/MS analysis for PFDOHA in water samples, based on EPA Method 1633.

1. Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a critical step for concentrating the analyte and removing matrix interferences.[2] Weak Anion Exchange (WAX) cartridges are commonly recommended for the extraction of short-chain PFAS like PFDOHA.[5][6]

• Sample Pre-treatment:

  • To a 500 mL water sample, add an internal standard spiking solution.

  • Thoroughly mix the sample by shaking.

  • Adjust the sample pH to 6.5 ± 0.5, if necessary.[3]

• SPE Cartridge Conditioning:

  • Use a dual-cartridge setup with a Weak Anion Exchange (WAX) and Graphitized Carbon Black (GCB) SPE column (e.g., CHROMABOND® WAX / GCB).[3]

  • Condition the cartridges by passing 15 mL of 1% methanolic ammonium (B1175870) hydroxide, followed by 5 mL of 0.3 M formic acid. Ensure the sorbent does not run dry.[3]

• Sample Loading:

  • Load the 500 mL water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.[3]

• Washing:

  • Rinse the sample bottle with 5 mL of reagent water twice, followed by 5 mL of 1:1 0.1 M formic acid/methanol (B129727).[3]

  • Pass these rinses through the cartridge to wash away interferences.[3]

• Elution:

  • Elute the retained analytes from the cartridge with 1% methanolic ammonium hydroxide.

• Concentration:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., 80% methanol/20% water) for LC-MS/MS analysis.

2. Instrumental Analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Chromatographic Separation:

  • LC Column: A phenyl-hexyl column is effective for separating PFAS.[3]

  • Mobile Phase: A gradient of ammonium acetate (B1210297) in water and methanol is typically used.

  • Flow Rate: A flow rate in the range of 0.3-0.5 mL/min is common.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode is used for PFAS analysis.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for PFDOHA and its corresponding internal standard.

Visualizing the Workflow

The following diagram illustrates the general experimental workflow for the quantification of PFDOHA.

Caption: Experimental workflow for PFDOHA quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Simplifying PFAS Analysis with Solid-Phase Extraction | Lab Manager [labmanager.com]
• 3. mn-net.com [mn-net.com]
• 4. Development and validation of an LC-MS/MS method for the quantitation of 30 legacy and emerging per- and polyfluoroalkyl substances (PFASs) in human plasma, including HFPO-DA, DONA, and cC6O4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Solid Phase Extraction Methods for PFAS in waters | Agilent [agilent.com]
• 6. agilent.com [agilent.com]

Safety & Regulatory Compliance

Safeguarding Research: A Comprehensive Guide to the Disposal of Perfluoro-3,6-dioxaheptanoic Acid

For Immediate Implementation by Laboratory Personnel

This document provides essential, step-by-step guidance for the proper disposal of Perfluoro-3,6-dioxaheptanoic acid (PFDHA), a short-chain per- and poly-fluoroalkyl substance (PFAS). Adherence to these procedures is critical for ensuring laboratory safety, minimizing environmental contamination, and complying with regulatory guidelines for hazardous waste management.

I. Immediate Safety and Handling Protocols

Before beginning any disposal-related activities, ensure all personnel are equipped with the appropriate Personal Protective Equipment (PPE), including:

• Chemical-resistant gloves (nitrile or neoprene)

• Safety goggles or a face shield

• A laboratory coat

All handling of PFDHA waste should be conducted within a certified chemical fume hood to prevent the inhalation of any potential vapors or aerosols. An emergency eyewash and shower station must be readily accessible.

In the event of a spill, immediately alert laboratory personnel and the designated safety officer. Absorb the spill using a chemical absorbent material appropriate for corrosive liquids. Do not use combustible materials such as paper towels to clean up the initial spill. Collect the absorbent material and any contaminated debris into a designated, sealable hazardous waste container.

II. Step-by-Step Disposal Procedure for Perfluoro-3,6-dioxaheptanoic Acid Waste

This protocol outlines the approved procedures for the collection, storage, and disposal of PFDHA waste generated in a laboratory setting.

Step 1: Waste Segregation and Collection

• Liquid Waste: All aqueous and organic solutions containing PFDHA must be collected in a dedicated, clearly labeled, and leak-proof hazardous waste container. The container should be made of high-density polyethylene (B3416737) (HDPE) or another compatible material. Under no circumstances should PFDHA waste be disposed of down the drain.

• Solid Waste: All materials contaminated with PFDHA, including pipette tips, gloves, weigh boats, and absorbent materials, must be collected in a separate, designated solid hazardous waste container.

Step 2: Waste Container Labeling

All waste containers must be labeled with the following information:

• The words "Hazardous Waste"

• The full chemical name: "Perfluoro-3,6-dioxaheptanoic acid"

• The concentration of PFDHA in the waste (if known)

• The date the waste was first added to the container

• The name and contact information of the generating laboratory

Step 3: On-site Storage

Store all PFDHA waste containers in a designated and secure hazardous waste accumulation area. This area should be well-ventilated and away from sources of ignition. Ensure that the containers are tightly sealed when not in use.

Step 4: Scheduling a Waste Pickup

Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for your PFDHA hazardous waste. Provide them with all the necessary information from the waste container label.

Step 5: Off-site Disposal

The EHS department will coordinate with a licensed hazardous waste disposal company for the transportation and final disposal of the PFDHA waste. The primary recommended disposal methods for PFAS, including PFDHA, are:

• High-Temperature Thermal Destruction (Incineration): This is the preferred method for the complete destruction of PFAS compounds. The process must be carried out in a hazardous waste incinerator capable of reaching and maintaining high temperatures (typically >1000°C) to ensure the breakdown of the stable carbon-fluorine bonds.

• Secure Hazardous Waste Landfilling: For solid waste contaminated with PFDHA, disposal in a permitted hazardous waste landfill is an option. These landfills are engineered with liner systems and leachate collection to minimize environmental release.[1]

• Deep Well Injection (for liquid waste): This method involves injecting liquid PFDHA waste into deep, underground rock formations, far below groundwater sources.

III. Quantitative Data on PFAS Disposal and Contamination

The following table summarizes key quantitative data related to the disposal and environmental presence of short-chain PFAS, including compounds structurally similar to PFDHA.

Parameter	Value	Source(s)
Thermal Degradation of PFDHA (PFO2HpA)
Temperature for initial degradation	200 °C (in Nitrogen atmosphere)	[2][3]
Hazardous Waste Landfill Leachate Concentrations (Short-Chain PFAS)
Range of Total Short-Chain PFAS	68 to 6800 ng/L	[4]
Median Concentration of Total Short-Chain PFAS	360 ng/L	[4]
Mean Concentration of Perfluorohexanoic acid (PFHxA)	1700 ng/L	[1]
Deep Well Injection Efficacy
General Efficacy for Liquid Hazardous Waste	High containment reliability with low lifecycle costs	[5][6]

IV. Decontamination of Laboratory Equipment

All non-disposable laboratory equipment, such as glassware and stir bars, that has come into contact with PFDHA must be thoroughly decontaminated.

Experimental Protocol for Equipment Decontamination:

• Initial Rinse: Rinse the equipment three times with a suitable organic solvent in which PFDHA is soluble (e.g., methanol, acetone). Collect the solvent rinsate as hazardous waste.

• Detergent Wash: Wash the equipment with a laboratory-grade, phosphate-free detergent and warm water.

• Final Rinse: Rinse the equipment thoroughly with deionized water.

• Drying: Allow the equipment to air dry completely or dry in an oven.

V. Logical Workflow for PFDHA Waste Disposal

The following diagram illustrates the decision-making process for the proper disposal of Perfluoro-3,6-dioxaheptanoic acid waste in a laboratory setting.

Caption: Decision-making workflow for the proper disposal of PFDHA waste.

References

• 1. turi.org [turi.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Leachate emissions of short- and long-chain per- and polyfluoralkyl substances (PFASs) from various Norwegian landfills - Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/C9EM00170K [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Strategic Evaluation of PFAS Disposal Technologies: Unlocking Long-Term Containment and Risk Reduction Through Deep Well Injection | Semantic Scholar [semanticscholar.org]

Safeguarding Your Research: A Comprehensive Guide to Handling Perfluoro-3,6-dioxaheptanoic Acid

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety protocols and logistical plans for the handling and disposal of Perfluoro-3,6-dioxaheptanoic acid. Adherence to these procedures is critical for ensuring the safety of all laboratory personnel and minimizing environmental impact.

Perfluoro-3,6-dioxaheptanoic acid is a corrosive substance that can cause severe skin burns and eye damage.[1][2] It may also cause skin and respiratory irritation.[1] Therefore, stringent safety measures are imperative.

Personal Protective Equipment (PPE): Your First Line of Defense

The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling Perfluoro-3,6-dioxaheptanoic acid. The following table summarizes the required PPE for various levels of exposure.

Protection Level	Equipment	Specifications	Regulatory Standard (Example)
Eye and Face Protection	Safety Goggles	Tightly fitting with side-shields	EN 166 (EU) or NIOSH (US)
Face Shield	To be worn in conjunction with goggles
Skin Protection	Gloves	Chemical-resistant: Nitrile, Butyl, FKM (Viton®), or multilayer laminate
Protective Clothing	Liquid-tight chemical suits (Category III, Types 3/4/6) or chemical splash-resistant aprons for minimal contact
Footwear	Chemical-resistant boots or disposable overshoes
Respiratory Protection	Filtering Facepiece	FFP3 for dust and aerosols	EN 149
Half/Full-Face Mask	With P3 filters for dust/aerosols or combination filters (e.g., A/AX + P3) for vapors	EN 140/EN 136, EN 143, EN 14387
SCBA	For high concentrations or unknown risks	EN 137

Operational Plan: Step-by-Step Handling Protocol

Follow these procedures to ensure the safe handling of Perfluoro-3,6-dioxaheptanoic acid throughout your experimental workflow.

• Preparation :

  • Ensure the work area is well-ventilated.

  • Confirm that a safety shower and eyewash station are readily accessible.

  • Don all required PPE as outlined in the table above.

  • Ground and bond all containers and receiving equipment to prevent static discharge.

• Handling :

  • Avoid all direct contact with the substance.[3]

  • Do not breathe mist, vapors, or spray.

  • Use only non-sparking tools.

  • When not in use, keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

• Spill Management :

  • In case of a spill, immediately evacuate the area.

  • Remove all sources of ignition.

  • For minor spills, control personal contact by using protective equipment. Contain and absorb the spill with an inert material such as vermiculite, sand, or earth.

  • Collect the absorbed material into a labeled, sealable container for hazardous waste disposal.[3]

  • For major spills, alert the emergency response team.

Disposal Plan: Responsible Waste Management

Perfluoro-3,6-dioxaheptanoic acid and any materials contaminated with it must be disposed of as hazardous waste.

• Waste Collection :

  • Collect all waste containing Perfluoro-3,6-dioxaheptanoic acid in designated, properly labeled, and sealed containers.

  • Do not mix with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Disposal :

  • Dispose of contents and containers at an authorized hazardous or special waste collection point in accordance with all local, state, and federal regulations.

  • The U.S. Environmental Protection Agency (EPA) provides interim guidance on the destruction and disposal of PFAS, which includes technologies like thermal destruction, landfilling, and underground injection.[4] Consult your environmental health and safety department for specific institutional procedures.

Visual Workflow for Safe Handling and Disposal

The following diagram outlines the critical steps for the safe handling and disposal of Perfluoro-3,6-dioxaheptanoic acid.

References

• 1. Perfluoro-3,6-dioxaheptanoic acid | C5HF9O4 | CID 2782393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. epa.gov [epa.gov]